Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• CAS: 67281-07-6

Core Science & Biosynthesis

"Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" CAS number

An In-Depth Technical Guide to Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development on Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. It delves into its chemical identity, synthesis, applications, and safety protocols, providing expert insights into its role as a valuable intermediate in medicinal chemistry.

Core Compound Identity and Physicochemical Properties

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a substituted piperidine derivative. The presence of the N-benzyl group, a tertiary alcohol, and an ethyl ester functional group makes it a versatile scaffold for chemical modifications in drug discovery programs.[1]

CAS Number: 67281-07-6[2]

Molecular Structure:

Caption: 2D Structure of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Physicochemical Data Summary:

Property	Value	Source
CAS Number	67281-07-6	[2]
Molecular Formula	C₁₇H₂₅NO₃	Inferred from structure
Molecular Weight	291.39 g/mol	Calculated
Appearance	Not specified, likely an oil or low-melting solid	N/A
Solubility	Soluble in organic solvents like ethyl acetate, methanol	[3][4]

Synthesis and Mechanism

The synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate typically proceeds via a nucleophilic addition to a piperidone precursor. The most common and industrially scalable approach is the Reformatsky reaction.

Expertise & Causality: The choice of the Reformatsky reaction is strategic. It allows for the direct formation of the β-hydroxy ester in a single, high-yielding step. The reaction utilizes an organozinc reagent formed in situ from an α-halo ester and zinc metal. This zinc enolate is relatively stable and less basic than corresponding lithium or magnesium enolates, which minimizes side reactions such as self-condensation of the ketone starting material.

Experimental Protocol: Reformatsky Synthesis

This protocol is a representative procedure based on established chemical principles for similar transformations.

• Apparatus Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. The entire apparatus must be flame-dried or oven-dried to ensure anhydrous conditions.

• Reagent Charging: The flask is charged with activated zinc dust (1.2 equivalents) and anhydrous tetrahydrofuran (THF) as the solvent.

• Initiation: A small crystal of iodine is added to activate the zinc surface.

• Precursor Addition: N-Benzyl-4-piperidone (1.0 equivalent), with CAS number 3612-20-2, is dissolved in anhydrous THF and added to the flask.[5]

• Reformatsky Reagent Formation: Ethyl bromoacetate (1.1 equivalents) is dissolved in anhydrous THF and added dropwise via the dropping funnel to the stirred suspension at a rate that maintains a gentle reflux. The reaction is exothermic.

• Reaction Progression: After the addition is complete, the reaction mixture is heated to reflux for 2-3 hours to ensure complete conversion. Progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: The reaction is cooled to room temperature and quenched by the slow addition of a saturated aqueous ammonium chloride solution.

• Extraction: The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield the final product.

Workflow Diagram: Synthesis Route

Caption: Synthetic workflow for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Applications in Drug Discovery and Development

The N-benzyl piperidine motif is a privileged scaffold in medicinal chemistry, frequently utilized to optimize the efficacy and physicochemical properties of drug candidates.[1] This structural unit is present in numerous approved drugs.[1] Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate serves as a key intermediate for introducing this valuable pharmacophore.

Role as a Synthetic Building Block:

The true value of this compound lies in its functionality, which allows for diverse chemical elaborations:

• Tertiary Alcohol: The hydroxyl group can be used for ether or ester formation, or it can be eliminated to introduce a double bond, providing a branch point for further synthesis.

• Ester Group: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amines to form amides. Alternatively, it can be reduced to a primary alcohol.

• N-Benzyl Group: While providing lipophilicity and potential for cation-π interactions, the benzyl group can also serve as a protecting group for the piperidine nitrogen and can be removed via hydrogenolysis to allow for further functionalization at the nitrogen atom.[6]

Therapeutic Targets and Indications:

Derivatives of N-benzyl piperidine structures have shown significant bioactivity across a range of therapeutic areas:

• Neurodegenerative Diseases: Many potent acetylcholinesterase (AChE) inhibitors, developed for conditions like Alzheimer's disease, incorporate the N-benzyl piperidine core.[7][8] This scaffold often interacts with key residues in the active site of the enzyme.[7]

• Histamine H3 Receptor Antagonism: Piperidine derivatives are being investigated as H3 receptor antagonists for treating cognitive disorders such as Alzheimer's disease and ADHD.[6]

• Other CNS Targets: The structural flexibility of the piperidine ring allows for the synthesis of ligands for a variety of central nervous system receptors.

Logical Relationship Diagram: From Intermediate to Bioactive Compound

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An In-depth Technical Guide to Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical properties, a detailed synthesis protocol, analytical characterization, and its potential applications in drug discovery, particularly in the context of neurodegenerative diseases.

Core Molecular Attributes

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a substituted piperidine derivative. The presence of the N-benzyl group and the quaternary carbon bearing both a hydroxyl and an ethyl acetate group makes it a structurally interesting molecule with potential for diverse chemical interactions.

Property	Value	Source
Molecular Weight	277.36 g/mol
Molecular Formula	C₁₆H₂₃NO₃
CAS Number	67281-07-6
Physical Form	Solid
Storage	Sealed in a dry environment at 2-8°C
Synonyms	Ethyl (1-benzyl-4-hydroxy-4-piperidinyl)acetate

Synthesis via the Reformatsky Reaction: A Mechanistic Approach

The synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is effectively achieved through the Reformatsky reaction. This classic organozinc-based carbon-carbon bond-forming reaction is ideal for the formation of β-hydroxy esters from ketones and α-halo esters.[1][2][3] The less reactive nature of the organozinc reagent (Reformatsky enolate) compared to Grignard or organolithium reagents prevents unwanted side reactions with the ester functionality.[3]

The logical choice of precursors for this synthesis is 1-benzyl-4-piperidone and an ethyl α-haloacetate, such as ethyl bromoacetate, in the presence of activated zinc metal.

Caption: Synthetic workflow for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Detailed Experimental Protocol

Materials:

• 1-benzyl-4-piperidone

• Ethyl bromoacetate

• Zinc dust (activated)

• Anhydrous Tetrahydrofuran (THF) or Benzene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Activation of Zinc: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add zinc dust. Activate the zinc by stirring with dilute HCl, followed by washing with water, ethanol, and finally ether, then drying under high vacuum.

• Reaction Setup: Under a nitrogen atmosphere, add anhydrous THF or benzene to the flask containing the activated zinc.

• Initiation: Add a small crystal of iodine to initiate the reaction. A mixture of 1-benzyl-4-piperidone and ethyl bromoacetate dissolved in the reaction solvent is then added dropwise from the dropping funnel.

• Reaction Progression: The reaction mixture is gently heated to reflux. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, the reaction is cooled to room temperature and then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

Analytical Characterization: A Self-Validating System

The structural integrity of the synthesized Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate must be confirmed through a suite of analytical techniques.

Spectroscopic Analysis

• ¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons of the benzyl group (typically in the δ 7.2-7.4 ppm range), a singlet for the benzylic methylene protons, and signals for the piperidine ring protons. The ethyl group will be identifiable by a triplet and a quartet. The methylene protons of the acetate group will appear as a singlet. The hydroxyl proton will likely be a broad singlet.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will display signals for the carbonyl carbon of the ester, the quaternary carbon of the piperidine ring attached to the hydroxyl and acetate groups, and the carbons of the benzyl and ethyl groups.

• Infrared (IR) Spectroscopy: The IR spectrum will be characterized by a broad absorption band for the hydroxyl group (around 3400 cm⁻¹), a strong absorption for the ester carbonyl group (around 1730 cm⁻¹), and bands corresponding to C-H and C-N stretching, as well as aromatic C=C bonds.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M]⁺ or a protonated molecular ion peak [M+H]⁺ corresponding to the molecular weight of the compound (277.36 g/mol ).

Chromatographic Purity

• Thin Layer Chromatography (TLC): TLC is a crucial tool for monitoring the reaction progress and for a preliminary assessment of the purity of the final product. A suitable mobile phase would be a mixture of ethyl acetate and hexanes.

• High-Performance Liquid Chromatography (HPLC): For a quantitative assessment of purity, a reversed-phase HPLC method can be developed. A C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier (e.g., acetonitrile or methanol) would be appropriate.

Applications in Drug Discovery: Targeting Neurological Disorders

The N-benzylpiperidine motif is a well-established pharmacophore in medicinal chemistry, frequently found in compounds targeting the central nervous system.[4] Derivatives of this scaffold have shown significant activity as acetylcholinesterase (AChE) inhibitors, which are a cornerstone in the symptomatic treatment of Alzheimer's disease.[5][6][7]

Caption: Proposed mechanism of action as an Acetylcholinesterase inhibitor.

The rationale for investigating Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as a potential therapeutic agent stems from the following:

• Acetylcholinesterase (AChE) Inhibition: The core structure is analogous to known potent AChE inhibitors. By inhibiting AChE, the concentration of the neurotransmitter acetylcholine in the synaptic cleft is increased, which can lead to improved cognitive function in patients with Alzheimer's disease.[5][8]

• Other Potential Targets: Piperidine derivatives have also been investigated for their activity at other neuronal targets, such as NMDA receptors and histamine H3 receptors, which are also implicated in neurodegenerative and psychiatric disorders.[4][9]

Further research, including in vitro enzyme inhibition assays and in vivo behavioral studies, is warranted to fully elucidate the pharmacological profile of this compound. The IC₅₀ value against AChE would be a critical parameter to determine its potency.

Safety and Handling

Based on available safety data for this compound, the following hazards have been identified:

• Harmful if swallowed (H302)

• Causes skin irritation (H315)

• Causes serious eye irritation (H319)

• May cause respiratory irritation (H335)

Standard laboratory safety precautions should be followed, including the use of personal protective equipment (gloves, safety glasses, and a lab coat). The compound should be handled in a well-ventilated area or a fume hood.

Conclusion

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a compound with significant potential in the field of drug discovery. Its synthesis via the Reformatsky reaction is a well-established and efficient method. The structural features of this molecule, particularly the N-benzylpiperidine core, suggest that it is a promising candidate for development as an acetylcholinesterase inhibitor for the treatment of neurodegenerative diseases like Alzheimer's. This guide provides a solid foundation for researchers to synthesize, characterize, and further investigate the therapeutic potential of this intriguing molecule.

References

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• Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate - LookChem . (n.d.). Retrieved from [Link]

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• Abdurrahman, I., et al. (2018). Identification and characterization of diterpenes from ethyl acetate fraction of stem barks of Boswellia papyrifera (del). International Journal of Chemical and Biochemical Sciences, 14, 322-334.

• Figure S2 1 H (a) and 13 C NMR (b) spectra of synthesized Ethyl... - ResearchGate . (n.d.). Retrieved from [Link]

• Al-Ayed, A. S., et al. (2022). The Reformatsky analogous reaction for the synthesis of novel β-thioxoesters via using aroyl isothiocyanates under solvent-free ball milling and conventional conditions. RSC Advances, 12(18), 11347-11355.

• NMR Spectroscopy :: 13C NMR Chemical Shifts - Organic Chemistry Data . (2021, October 20). Retrieved from [Link]

• HAGA, T., et al. (1991). Kinetic study on the inhibition of acetylcholinesterase by 1-benzyl-4-[(5,6-dimethoxy-1-indanon)-2-yl]methylpiperidine hydrochloride (E2020). Japanese Journal of Pharmacology, 57(2), 241-248.
• Coffinier, Y., et al. (2021). Recent developments in the asymmetric Reformatsky-type reaction. Beilstein Journal of Organic Chemistry, 17, 1336-1366.
• Mohammadi-Farani, A., et al. (2013). Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects. Iranian Journal of Basic Medical Sciences, 16(10), 1049-1054.
• Yamanashi, Y., et al. (1991). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. Journal of Medicinal Chemistry, 34(8), 2387-2396.
• Sestrin, M. A., et al. (2017). Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. DARU Journal of Pharmaceutical Sciences, 25(1), 1.

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• Mohammadi-Farani, A., et al. (2013). Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects. Iranian Journal of Basic Medical Sciences, 16(10), 1049-1054.
• Fofana, M., et al. (2023). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure Determination. Science Journal of Chemistry, 11(3), 71-77.

• N-[2-(1-Benzylpiperidin-4-yl)ethyl]-7-methoxy-2-oxo-2H-chromene-3-carboxamide - SpectraBase . (n.d.). Retrieved from [Link]

• McClure, C. K., et al. (1993). Synthesis of N-(1-Benzyl)-4-Methoxycarbonyl-4-Piperidinyl N-Phenylpropanamide.
• Fofana, M., et al. (2023). Synthesis of (E)-1-benzyl-4-benzylidenepyrrolidine-2, 3-dione: Spectroscopic Characterization and X-ray Structure. Science Journal of Chemistry, 11(3), 71-77.

• Superimposed ATR-FTIR spectra of isolated zones from the chromatograms... - ResearchGate . (n.d.). Retrieved from [Link]

• Electronic Supplementary Information ESI - 1 Base and solvent dependency of an oxidative retro-alkylation of secondary and tertiary benzylamines - The Royal Society of Chemistry . (n.d.). Retrieved from [Link]

• Mott, A. W., et al. (2001). 4-Hydroxy-1-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine: a novel, potent, and selective NR1/2B NMDA receptor antagonist. Journal of Medicinal Chemistry, 44(17), 2731-2742.

• 1H NMR (400 MHz, CDCl3) of [4-(4-phenylphenyl)phenyl] ethyl acetate (5) and benzyl benzoate as internal standard (IS) . (n.d.). Retrieved from [Link]

• Sugimoto, H., et al. (1991). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. Journal of Medicinal Chemistry, 34(8), 2387-2396.
• Oh, S., et al. (2005). Convenient Synthesis and Evaluation of Biological Activity of Benzyl (2S)-2-[(R)-1-hydroxy-2-oxo-(1-phenethyl)prop-3-ylcarbamoyl]- 4-oxopiperidine- (or -4-oxopyrrolidine)-1-carboxylate as Novel Histone Deacetylase Inhibitors.

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• 6. Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and Evaluation of Anti-acetylcholinesterase Activity of 2-(2-(4-(2-Oxo-2-phenylethyl)piperazin-1-yl) ethyl)Isoindoline-1,3-dione Derivatives with Potential Anti-Alzheimer Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
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"Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" chemical properties

An In-Depth Technical Guide to the Physicochemical Properties and Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Abstract

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a tertiary alcohol and ester-functionalized piperidine derivative. The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous approved therapeutic agents.[1] This guide provides a comprehensive technical overview of the compound's chemical properties, a robust and well-rationalized synthetic pathway, and detailed protocols for its analytical characterization. The synthesis is approached via the Reformatsky reaction, a classic and reliable method for the formation of β-hydroxy esters.[2][3] This document is intended for researchers, chemists, and drug development professionals who require a deep understanding of this molecule's characteristics and preparation for its use as a versatile intermediate in synthetic and medicinal chemistry projects.

Molecular Profile and Physicochemical Properties

Chemical Structure

The structure features a central piperidine ring N-substituted with a benzyl group. A hydroxy group and an ethyl acetate moiety are attached to the C4 position, creating a quaternary carbon center.

Caption: 2D Structure of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Key Identifiers

Identifier	Value	Source
CAS Number	67281-07-6	[4]
Molecular Formula	C₁₆H₂₃NO₃	[5]
Molecular Weight	277.36 g/mol	Calculated

Physicochemical Properties

Direct experimental data for this compound is limited. The following properties are predicted or extrapolated from closely related analogs, such as Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate.[6]

Property	Predicted Value	Notes
Appearance	White to off-white solid or viscous oil	Based on similar piperidine derivatives.
Boiling Point	> 130°C at 0.75 mmHg	Expected to be higher than its ylidene analog due to the hydroxyl group.
Solubility	Soluble in methanol, ethanol, dichloromethane, ethyl acetate. Sparingly soluble in water.	Typical for organic molecules of this size and functionality.
pKa	~8.0 (piperidine nitrogen)	Based on the pKa of the related compound Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate.[6]
LogP	~2.5	Calculated estimate; the hydroxyl group decreases lipophilicity compared to the ylidene analog.

Synthesis and Mechanistic Rationale

Proposed Synthetic Pathway: The Reformatsky Reaction

The most direct and reliable synthesis of the target β-hydroxy ester is the Reformatsky reaction.[2] This method involves the reaction of an α-halo ester (ethyl bromoacetate) with a ketone (1-benzyl-4-piperidone) in the presence of metallic zinc.[3][7]

Causality for Method Selection:

• Chemoselectivity: The organozinc reagent (Reformatsky enolate) is less basic and less reactive than corresponding Grignard or organolithium reagents. This prevents self-condensation of the ester and minimizes side reactions with the ester carbonyl group.

• Mild Conditions: The reaction proceeds under relatively mild conditions, preserving the integrity of the N-benzyl group and the piperidine ring.

• High Yield: The Reformatsky reaction is known to provide good yields for the synthesis of β-hydroxy esters.[7]

Caption: Synthetic workflow for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Reaction Mechanism

The reaction proceeds via a two-step mechanism:[8]

• Oxidative Addition: Zinc metal inserts into the carbon-bromine bond of ethyl bromoacetate, forming an organozinc reagent known as a Reformatsky enolate.

• Nucleophilic Addition: The ketone oxygen of 1-benzyl-4-piperidone coordinates to the zinc atom. This is followed by a nucleophilic attack of the enolate carbon onto the electrophilic ketone carbon, forming a new carbon-carbon bond and a zinc alkoxide.

• Workup: Subsequent acidic workup protonates the alkoxide to yield the final tertiary alcohol product.

Detailed Experimental Protocol

Materials:

• 1-Benzyl-4-piperidone (1 equivalent)

• Ethyl bromoacetate (1.5 equivalents)

• Zinc dust, activated (2 equivalents)

• Iodine (catalytic amount)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Zinc Activation: Add zinc dust (2 eq.) to the flask. Add a small crystal of iodine. Gently heat the flask under vacuum with a heat gun until the purple iodine vapor sublimes and then dissipates, indicating the activation of the zinc surface. Allow the flask to cool to room temperature and fill with nitrogen.

• Initiation: Add anhydrous THF to the flask to cover the zinc. In the dropping funnel, prepare a solution of 1-benzyl-4-piperidone (1 eq.) and ethyl bromoacetate (1.5 eq.) in anhydrous THF.

• Reaction: Add a small portion (~10%) of the ketone/ester solution to the zinc suspension. The reaction mixture should become warm and may start to bubble. If the reaction does not initiate, gentle heating may be required. Once initiated, add the remaining solution dropwise at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, continue to heat the mixture at reflux for an additional 1-2 hours, or until thin-layer chromatography (TLC) analysis indicates the complete consumption of the starting ketone.

• Workup: Cool the reaction mixture to 0°C in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic extracts and wash sequentially with saturated aqueous NH₄Cl solution and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification and Isolation

The crude product is typically a viscous oil or semi-solid. Purification is best achieved by flash column chromatography on silica gel.

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 10:90 and gradually increasing to 40:60) is typically effective.

• Validation: Fractions should be monitored by TLC, and those containing the pure product (visualized by UV light or an appropriate stain like potassium permanganate) are combined and concentrated to afford the purified Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Analytical Characterization and Data Interpretation

Spectroscopic Analysis

3.1.1. Nuclear Magnetic Resonance (NMR) Spectroscopy NMR is the most powerful tool for structural elucidation. The expected signals in CDCl₃ are detailed below. Chemical shifts are predicted based on known values for similar structural motifs.[9]

Predicted ¹H NMR Signals (400 MHz, CDCl₃)
Chemical Shift (δ, ppm)	Multiplicity & Integration
7.25 - 7.40	Multiplet, 5H
3.55	Singlet, 2H
4.15	Quartet, 2H
2.50 - 2.80	Broad multiplet, 4H
2.65	Singlet, 2H
1.80 - 2.00	Multiplet, 4H
1.25	Triplet, 3H
(variable)	Broad singlet, 1H

3.1.2. Mass Spectrometry (MS) Mass spectrometry confirms the molecular weight and can provide structural information through fragmentation patterns.

• Expected Ionization Mode: Electrospray Ionization (ESI) is ideal, likely forming the [M+H]⁺ ion.

• Molecular Ion Peak: m/z = 278.17 (for [M+H]⁺, C₁₆H₂₄NO₃⁺).

• Key Fragmentation Pattern: A prominent fragment would be the loss of water (H₂O) from the molecular ion, followed by fragmentation of the piperidine ring or loss of the ethyl acetate group.

3.1.3. Infrared (IR) Spectroscopy IR spectroscopy is used to identify the key functional groups present in the molecule.

Characteristic IR Absorption Bands
Wavenumber (cm⁻¹)	Functional Group
3500 - 3300 (broad)	O-H stretch (hydroxyl group)
3030 - 3080	C-H stretch (aromatic)
2800 - 2950	C-H stretch (aliphatic)
~1730 (strong)	C=O stretch (ester carbonyl)
~1600, ~1495, ~1450	C=C stretch (aromatic ring)
1150 - 1250	C-O stretch (ester)

Chromatographic Purity Assessment

3.2.1. High-Performance Liquid Chromatography (HPLC) HPLC is the standard method for determining the purity of the final compound.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient system of acetonitrile and water (both often containing 0.1% trifluoroacetic acid or formic acid to ensure protonation of the piperidine nitrogen).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set at ~254 nm (for the benzyl group).

• Expected Result: A pure sample should exhibit a single major peak. Impurity profiling can be conducted by integrating all observed peaks.[10]

Potential Applications in Drug Discovery

The Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate structure is a valuable building block in medicinal chemistry.

• Scaffold for Elaboration: The hydroxyl and ester functionalities provide two distinct points for further chemical modification, allowing for the exploration of structure-activity relationships (SAR).

• Precursor to Spirocycles: The quaternary center is a precursor for the synthesis of spirocyclic piperidine systems, which are of great interest in drug design due to their rigid, three-dimensional conformations.

• Analgesics and CNS Agents: The 4-substituted piperidine core is found in numerous centrally acting agents, including analgesics and antipsychotics. This intermediate could be used in the synthesis of novel candidates targeting these therapeutic areas.

References

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An In-depth Technical Guide to the Structure Elucidation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Preamble: The Imperative of Structural Certainty in Drug Discovery

Chapter 1: Foundational Analysis - Molecular Formula and Mass Spectrometry

The first step in elucidating any unknown structure is to determine its elemental composition and molecular weight. High-resolution mass spectrometry (HRMS) is the cornerstone of this initial investigation, providing a precise molecular weight that severely constrains the possible molecular formulas.[3]

The Principle of Mass Spectrometry in Structure Elucidation

Mass spectrometry (MS) measures the mass-to-charge ratio (m/z) of ionized molecules. For small molecules like our target compound, "soft" ionization techniques such as Electrospray Ionization (ESI) are preferred as they typically generate the protonated molecular ion [M+H]⁺ with minimal fragmentation, directly yielding the molecular weight.[1][4] Subsequent fragmentation analysis (MS/MS) provides critical information about the molecule's substructures.[3][5]

Experimental Protocol: ESI-MS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the synthesized compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).

• Instrument Setup: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source operating in positive ion mode.

• Direct Infusion: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min.

• Full Scan Acquisition (MS1): Acquire a full scan spectrum over a mass range of m/z 100-500 to identify the protonated molecular ion [M+H]⁺.

• Tandem MS Acquisition (MS/MS): Isolate the [M+H]⁺ ion and subject it to collision-induced dissociation (CID) with an inert gas (e.g., nitrogen or argon) to generate a fragment ion spectrum.

Data Interpretation: Molecular Weight and Fragmentation Pathway

The molecular formula for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is C₁₆H₂₃NO₃, with a monoisotopic mass of 277.1678 g/mol .

• Molecular Ion: In positive mode ESI-MS, we expect to observe the protonated molecular ion [M+H]⁺ at m/z 278.1751 . High-resolution measurement of this ion is critical for confirming the elemental composition.

• Fragmentation Analysis: The MS/MS spectrum provides a structural fingerprint. The fragmentation of piperidine derivatives is well-characterized and often involves cleavages adjacent to the nitrogen atom (α-cleavage) and losses of substituents.[1][6][7]

Table 1: Predicted Mass Spectrometry Data

m/z (Predicted)	Fragment Ion	Interpretation
278.1751	[C₁₆H₂₄NO₃]⁺	Protonated Molecular Ion [M+H]⁺
260.1645	[C₁₆H₂₂NO₂]⁺	Loss of water (-H₂O) from the hydroxyl group.
187.1226	[C₁₀H₁₇NO₂]⁺	Loss of the benzyl radical (•C₇H₇).
91.0542	[C₇H₇]⁺	Tropylium ion, characteristic of a benzyl group.

The logical flow of fragmentation is a key validation step. The presence of the tropylium ion at m/z 91 is a strong indicator of the benzyl moiety, while the neutral loss of 18 Da (water) points to the hydroxyl group.

Caption: Predicted ESI-MS/MS fragmentation pathway.

Chapter 2: Functional Group Identification via Infrared Spectroscopy

With the molecular formula established, the next logical step is to identify the functional groups present. Fourier-Transform Infrared (FTIR) spectroscopy is a rapid and powerful technique for this purpose, providing direct evidence for key structural components like hydroxyl and carbonyl groups.

The Principle of IR Spectroscopy

IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes vibrations of its chemical bonds. Specific types of bonds vibrate at characteristic frequencies, allowing for the identification of functional groups.

Experimental Protocol: FTIR Analysis

• Sample Preparation: Prepare a KBr (potassium bromide) pellet by mixing a small amount of the solid sample (1-2 mg) with ~100 mg of dry KBr powder and pressing the mixture into a transparent disk. Alternatively, for an oil, a thin film can be prepared between two salt plates (e.g., NaCl).

• Background Spectrum: Acquire a background spectrum of the empty sample compartment (or the pure KBr pellet) to subtract atmospheric and instrument-related absorptions.

• Sample Spectrum: Place the sample in the spectrometer and acquire the IR spectrum, typically over the range of 4000-400 cm⁻¹.

Data Interpretation: Correlating Absorptions to Functional Groups

The IR spectrum will provide a clear "yes/no" confirmation for the key functional groups predicted from the molecular formula.

Table 2: Predicted Infrared Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Type	Characteristics
~3400	Hydroxyl (-OH)	O-H Stretch	Strong, Broad
3100-3000	Aromatic C-H	C-H Stretch	Medium, Sharp
2950-2850	Aliphatic C-H	C-H Stretch	Strong, Sharp
~1735	Ester (C=O)	C=O Stretch	Strong, Sharp[8]
1300-1000	Ester & Alcohol	C-O Stretch	Strong, Multiple Bands[8]
~1200	Tertiary Amine	C-N Stretch	Medium

The presence of a strong, broad absorption around 3400 cm⁻¹ is definitive evidence for the hydroxyl group. A very strong, sharp peak around 1735 cm⁻¹ confirms the ethyl ester carbonyl group.[8] This data synergizes perfectly with the MS results, validating the presence of the oxygen atoms as hydroxyl and ester functionalities.

Caption: Workflow for functional group analysis using FTIR.

Chapter 3: The Definitive Blueprint - Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for determining the precise connectivity and chemical environment of atoms in a small molecule.[9] By analyzing the ¹H (proton) and ¹³C (carbon) spectra, we can piece together the molecular skeleton atom by atom.

The Principle of NMR Spectroscopy

NMR exploits the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at specific frequencies. This "chemical shift" (δ) is highly sensitive to the local electronic environment, allowing us to distinguish between different atoms within a molecule.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃, deuterated chloroform) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Key parameters include the number of scans, acquisition time, and relaxation delay.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. As ¹³C has a low natural abundance, a larger number of scans is required compared to ¹H NMR.

Data Interpretation: Assembling the Structure

The ¹H NMR spectrum provides information on the number of different proton environments (number of signals), the number of protons in each environment (integration), and the number of neighboring protons (splitting pattern or multiplicity).

Table 3: Predicted ¹H NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.35-7.25	Multiplet	5H	Aromatic protons (C₆H₅-)
~4.15	Quartet	2H	Methylene of ethyl ester (-O-CH₂-CH₃)
~3.50	Singlet	2H	Benzylic protons (-CH₂-Ph)
~2.80-2.60	Multiplet	4H	Piperidine protons α to Nitrogen
~2.55	Singlet	2H	Methylene protons α to Carbonyl (-CH₂-COOEt)
~1.80-1.60	Multiplet	4H	Piperidine protons β to Nitrogen
~1.25	Triplet	3H	Methyl of ethyl ester (-O-CH₂-CH₃)
Variable	Broad Singlet	1H	Hydroxyl proton (-OH)

• Causality: The singlet at ~3.50 ppm integrating to 2H is characteristic of the benzylic protons, which have no adjacent protons to couple with. The singlet at ~2.55 ppm is assigned to the acetate methylene group, similarly lacking adjacent proton neighbors. The classic ethyl pattern (quartet and triplet) is a definitive marker for the ethyl ester.[10]

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Table 4: Predicted ¹³C NMR Data (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~172.0	Ester Carbonyl (C=O)
~138.0	Quaternary Aromatic Carbon (C-CH₂)
~129.0	Aromatic CH
~128.2	Aromatic CH
~127.1	Aromatic CH
~68.5	Quaternary Piperidine Carbon (C4, C-OH)
~63.2	Benzylic Carbon (-CH₂-Ph)
~60.5	Methylene of Ethyl Ester (-O-CH₂)
~51.0	Piperidine Carbons α to Nitrogen
~44.5	Methylene Carbon α to Carbonyl (-CH₂-COOEt)
~34.0	Piperidine Carbons β to Nitrogen
~14.1	Methyl of Ethyl Ester (-CH₃)

• Self-Validation: The number of signals in the ¹³C spectrum should match the number of unique carbons in the proposed structure. The chemical shifts provide confirmation of the functional groups identified by IR; for example, the peak at ~172.0 ppm is characteristic of an ester carbonyl, and the peak at ~68.5 ppm is consistent with a carbon bearing a hydroxyl group. Online prediction tools can further aid in assigning these shifts.[11][12]

Caption: Key proton and carbon environments for NMR analysis.

Chapter 4: The Synthesis - A Unified Structural Conclusion

The process is a logical, self-validating loop:

• MS establishes the molecular formula (C₁₆H₂₃NO₃) and provides key fragments (benzyl, hydroxyl).

• IR confirms the presence of the essential functional groups (hydroxyl, ester carbonyl) suggested by the MS data.

• NMR provides the final, detailed blueprint , connecting the atoms and functional groups into the complete molecular architecture of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

This synergistic workflow ensures the highest level of scientific integrity, providing the trustworthy and authoritative structural data required for progression in any research or drug development pipeline.

Caption: Synergistic workflow for structure elucidation.

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An In-Depth Technical Guide to the Spectroscopic Characterization of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

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Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a key intermediate in the synthesis of various biologically active molecules. As direct experimental data for this specific compound is not widely published, this document leverages foundational spectroscopic principles and data from analogous structures to predict and interpret its characteristic spectral features. We will delve into the theoretical underpinnings and practical application of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the unambiguous structural elucidation and purity assessment of this target molecule. Detailed, field-proven protocols for data acquisition are provided, alongside in-depth analyses of the expected spectral data. This guide is intended for researchers, scientists, and drug development professionals who require a robust understanding of how to apply spectroscopic techniques to the characterization of novel piperidine derivatives.

Introduction

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a substituted piperidine derivative of significant interest in medicinal chemistry and drug discovery. The piperidine scaffold is a prevalent structural motif in a vast array of pharmaceuticals and natural products.[1] The unique combination of a tertiary amine, a tertiary alcohol, and an ester functional group within this molecule makes it a versatile building block for more complex chemical entities.

Accurate and comprehensive characterization of such intermediates is paramount to ensure the integrity of the final active pharmaceutical ingredients. Spectroscopic methods are the cornerstone of this characterization, providing detailed information about the molecular structure, connectivity, and purity of a synthesized compound. This guide will serve as a practical resource for interpreting the spectroscopic data of the title compound, even in the absence of a pre-existing reference standard.

Synthesis Pathway Overview

A plausible synthetic route to Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate involves the reaction of 1-benzyl-4-piperidone with an appropriate nucleophile, such as the enolate of ethyl acetate. A common approach is the Reformatsky reaction or a similar addition of a zinc or lithium enolate.

A general synthetic procedure would involve the reaction of ethyl 2-(piperidin-4-yl)acetate with a benzyl halide in the presence of a base to yield the N-benzylated product.[2]

Caption: A standard workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

Infrared (IR) spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. The absorption of infrared radiation corresponds to specific vibrational modes of chemical bonds.

Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Functional Group
3650-3200	Broad, Strong	O-H stretch	Tertiary Alcohol
3000-3100	Medium	C-H stretch (sp²)	Aromatic C-H
2850-3000	Medium	C-H stretch (sp³)	Aliphatic C-H
~1735	Strong	C=O stretch	Ester
~1600, ~1500	Medium-Weak	C=C stretch	Aromatic Ring
1300-1000	Strong	C-O stretch	Ester and Alcohol
1250-1000	Medium	C-N stretch	Tertiary Amine

The IR spectrum will be dominated by a strong, broad absorption for the hydroxyl group (O-H) and a sharp, strong absorption for the ester carbonyl (C=O). [3][4][5]The presence of both of these bands is a key indicator of the successful synthesis of the target molecule. [6]

Experimental Protocol for IR Data Acquisition

• Sample Preparation:

  • Neat (Liquid): If the sample is a liquid or oil, a thin film can be placed between two salt plates (e.g., NaCl or KBr).

  • KBr Pellet (Solid): If the sample is a solid, a small amount can be ground with dry potassium bromide (KBr) and pressed into a thin, transparent pellet.

  • ATR (Attenuated Total Reflectance): A small amount of the sample is placed directly on the ATR crystal. This is often the simplest and fastest method.

• Data Acquisition:

  • Obtain a background spectrum of the empty sample compartment (or clean ATR crystal).

  • Place the sample in the spectrometer and acquire the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Analysis:

  • Identify the major absorption bands and correlate them with the expected functional groups. [7]

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation patterns.

Predicted Mass Spectrum

• Molecular Ion (M⁺): The calculated exact mass of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (C₁₆H₂₃NO₃) is 277.1678. In a high-resolution mass spectrum, the observation of an ion with this m/z value would strongly support the identity of the compound.

• Protonated Molecule [M+H]⁺: In soft ionization techniques like Electrospray Ionization (ESI), the protonated molecule at m/z 278.1751 is expected to be the base peak.

Predicted Fragmentation Pattern

The fragmentation of piperidine derivatives is often influenced by the nitrogen atom and the substituents on the ring. [8][9]Common fragmentation pathways include alpha-cleavage and the loss of small neutral molecules. [10][11][12]

• Loss of Water (-18 Da): The tertiary alcohol can easily lose a molecule of water, leading to a fragment at m/z 259.

• Loss of the Ethyl Acetate Side Chain (-87 Da): Cleavage of the bond between the piperidine ring and the acetate side chain would result in a fragment corresponding to the 1-benzyl-4-hydroxypiperidine cation.

• Alpha-Cleavage: Cleavage of the bond between the benzylic carbon and the phenyl group can lead to the formation of a tropylium ion (C₇H₇⁺) at m/z 91, a very common fragment for benzyl-containing compounds.

• Cleavage of the Piperidine Ring: The piperidine ring itself can undergo fragmentation, leading to a variety of smaller fragment ions. [8]

Caption: Predicted major fragmentation pathways in ESI-MS.

Experimental Protocol for MS Data Acquisition

• Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) at a low concentration (e.g., 1-10 µg/mL).

• Ionization Method:

  • Electrospray Ionization (ESI): This is a soft ionization technique suitable for polar and thermally labile molecules. It typically produces the protonated molecule [M+H]⁺.

  • Electron Ionization (EI): This is a hard ionization technique that causes extensive fragmentation. It is useful for obtaining detailed structural information from the fragmentation pattern.

• Mass Analyzer: A variety of mass analyzers can be used, such as quadrupole, time-of-flight (TOF), or ion trap. High-resolution mass spectrometers (e.g., Q-TOF, Orbitrap) are capable of providing exact mass measurements, which can be used to determine the elemental composition of the molecule and its fragments.

• Tandem MS (MS/MS): To confirm fragmentation pathways, the molecular ion or protonated molecule can be isolated and subjected to collision-induced dissociation (CID) to generate a product ion spectrum. [9]

Conclusion

The structural confirmation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate relies on the synergistic interpretation of data from multiple spectroscopic techniques. ¹H and ¹³C NMR provide the detailed carbon-hydrogen framework, IR spectroscopy confirms the presence of key functional groups (hydroxyl and ester), and mass spectrometry establishes the molecular weight and provides corroborating structural information through fragmentation analysis. By following the protocols and interpretive guidelines outlined in this document, researchers can confidently characterize this valuable synthetic intermediate and ensure its suitability for subsequent stages of drug discovery and development.

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An In-depth Technical Guide to the NMR Analysis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Foreword: The Rationale Behind This Guide

In the landscape of drug discovery and development, the precise structural elucidation of novel chemical entities is paramount. Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a substituted piperidine derivative, embodies a scaffold of significant interest in medicinal chemistry. The piperidine ring is a ubiquitous feature in many pharmaceuticals, valued for its ability to impart favorable pharmacokinetic properties. The addition of a benzyl group and a hydroxy-acetate moiety at the 4-position creates a molecule with multiple functional groups and stereochemical considerations, making its characterization a non-trivial but essential task.

This guide is designed for researchers, scientists, and drug development professionals who require a comprehensive understanding of how to approach the Nuclear Magnetic Resonance (NMR) analysis of this specific molecule. We will move beyond a simple recitation of expected chemical shifts, delving into the causality behind experimental choices, the logic of spectral interpretation, and the best practices that ensure data integrity. Our approach is grounded in the principles of Expertise, Experience, and Trustworthiness (E-E-A-T), providing a self-validating framework for the NMR analysis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate and its analogs.

Structural Overview and Predicted NMR Landscape

Before embarking on the practical aspects of NMR analysis, it is crucial to dissect the molecule's structure and anticipate the key features of its ¹H and ¹³C NMR spectra.

Molecular Structure:

Caption: Structure of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

The molecule comprises three key structural motifs:

• A 1-benzylpiperidine core: This heterocyclic ring is expected to adopt a chair conformation in solution.

• A 4-hydroxy group: The hydroxyl proton's signal may be broad and its chemical shift can be concentration and solvent dependent.

• An ethyl acetate moiety at the 4-position: This introduces a characteristic set of signals for the ethyl group and a methylene group adjacent to a carbonyl.

Based on these features, we can predict the general characteristics of the NMR spectra.

Predicted ¹H NMR Spectrum

The proton NMR spectrum will provide information on the number of distinct proton environments, their electronic surroundings (chemical shift), the number of neighboring protons (multiplicity), and their relative numbers (integration).

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Rationale
Phenyl-H	7.2 - 7.4	Multiplet	Aromatic protons of the benzyl group.
Benzyl-CH₂	~3.5	Singlet	Methylene protons adjacent to the nitrogen and the phenyl group.
Piperidine-H (axial & equatorial)	1.5 - 2.8	Multiplets	Protons on the piperidine ring, with distinct chemical shifts for axial and equatorial positions.
Hydroxyl-OH	Variable (e.g., 1.5 - 4.0)	Broad Singlet	Exchangeable proton; chemical shift is solvent and concentration dependent.
Acetate-CH₂	~2.5	Singlet	Methylene protons alpha to the carbonyl group.
Ethyl-CH₂	~4.1	Quartet	Methylene protons of the ethyl ester, split by the adjacent methyl group.
Ethyl-CH₃	~1.2	Triplet	Methyl protons of the ethyl ester, split by the adjacent methylene group.

Predicted ¹³C NMR Spectrum

The carbon NMR spectrum will reveal the number of unique carbon environments. The use of DEPT (Distortionless Enhancement by Polarization Transfer) experiments can further distinguish between CH₃, CH₂, CH, and quaternary carbons.

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Carbon Type (DEPT)	Rationale
Carbonyl (C=O)	~172	Quaternary (C)	Ester carbonyl carbon.
Phenyl-C (ipso)	~138	Quaternary (C)	Carbon of the phenyl ring attached to the benzyl methylene group.
Phenyl-C (o, m, p)	127 - 129	CH	Aromatic carbons of the benzyl group.
Piperidine-C4	~70	Quaternary (C)	Carbon bearing the hydroxyl and acetate groups.
Benzyl-CH₂	~63	CH₂	Methylene carbon of the benzyl group.
Ethyl-O-CH₂	~61	CH₂	Methylene carbon of the ethyl ester.
Piperidine-C2, C6	~53	CH₂	Carbons adjacent to the nitrogen in the piperidine ring.
Acetate-CH₂	~45	CH₂	Methylene carbon alpha to the carbonyl group.
Piperidine-C3, C5	~35	CH₂	Carbons beta to the nitrogen in the piperidine ring.
Ethyl-CH₃	~14	CH₃	Methyl carbon of the ethyl ester.

Experimental Protocols: A Self-Validating System

The quality of the final NMR data is intrinsically linked to the rigor of the experimental procedure. The following protocols are designed to be self-validating, ensuring reproducibility and accuracy.

Sample Preparation

• Solvent Selection: Chloroform-d (CDCl₃) is a suitable initial choice due to its excellent solvating power for a wide range of organic molecules and its relatively simple residual solvent signal.[1] For studying hydrogen bonding or solvent effects, Dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.[2]

• Concentration: For a standard ¹H NMR spectrum, dissolve 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.[3] For ¹³C NMR, a more concentrated sample (20-50 mg) may be necessary to obtain a good signal-to-noise ratio in a reasonable time.

• Internal Standard: Tetramethylsilane (TMS) is the universally recommended internal reference standard for ¹H and ¹³C NMR in organic solvents, with its signal defined as 0.00 ppm.[4][5] Modern spectrometers can often use the residual solvent signal as a secondary reference.[1]

• Filtration: To ensure a homogeneous solution free of particulate matter, which can degrade spectral resolution, filter the sample through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

Caption: Workflow for NMR Sample Preparation.

Data Acquisition

The following are general guidelines for acquiring high-quality 1D and 2D NMR spectra on a modern spectrometer.

1D ¹H NMR:

• Acquisition Time (at): 2-4 seconds to ensure good digital resolution.

• Relaxation Delay (d1): 1-2 seconds. For quantitative analysis, a longer delay (5 x T₁) is necessary.

• Number of Scans (ns): 8-16 scans are typically sufficient for a moderately concentrated sample.

1D ¹³C NMR:

• Acquisition Time (at): 1-2 seconds.

• Relaxation Delay (d1): 2 seconds.

• Number of Scans (ns): 128-1024 scans, or more, depending on the sample concentration.

2D NMR (COSY, HSQC, HMBC):

• These experiments are crucial for unambiguous assignment of signals.

• ¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are spin-spin coupled, typically over two or three bonds.[6][7]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with the carbons to which they are directly attached.[6][7][8]

• ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons over two or three bonds, essential for identifying quaternary carbons and piecing together molecular fragments.[6][7]

DEPT (Distortionless Enhancement by Polarization Transfer):

• DEPT-135: Shows CH₃ and CH signals as positive peaks, and CH₂ signals as negative peaks. Quaternary carbons are absent.[9][10][11]

• DEPT-90: Shows only CH signals.[10]

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Solubility Profile of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate: A Technical Guide for Pre-formulation Scientists

Foreword: The Imperative of Solubility in Modern Drug Discovery

In the landscape of contemporary drug discovery, the adage "a drug must be in solution to be absorbed" has never been more pertinent. The advent of high-throughput screening and combinatorial chemistry has led to a surge in drug candidates that are highly potent but often exhibit poor aqueous solubility. This "brick dust" characteristic is a primary driver of clinical failure, leading to low and erratic bioavailability that can mask a compound's true therapeutic potential.[1] A comprehensive understanding of a drug candidate's solubility is therefore not a perfunctory checkbox in a development plan, but a foundational pillar upon which its entire clinical and commercial viability rests.

This guide provides a deep, technical exploration into the solubility profile of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. We will move beyond mere data reporting to dissect the why behind the observations and the experimental choices. By integrating structural analysis with robust, validated protocols, this document aims to equip fellow researchers, scientists, and drug development professionals with the necessary framework to de-risk solubility challenges and guide rational formulation development.

Structural Deconstruction and In Silico Solubility Prediction

The molecular architecture of a compound is the primary determinant of its physicochemical properties. A thorough analysis of its functional groups allows us to form a predictive hypothesis of its solubility behavior.

Molecular Structure of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate:

• Piperidine Core (Tertiary Amine): The six-membered heterocyclic piperidine ring contains a tertiary amine.[2] This nitrogen atom, with its lone pair of electrons, acts as a Brønsted-Lowry base. Its pKa is the single most critical parameter for predicting solubility, as it dictates the molecule's ionization state across the physiological pH range.[3] In acidic environments (low pH), the amine will be protonated to form a cationic salt, which is expected to be significantly more water-soluble than the neutral form.[4] As the pH increases above the pKa, the equilibrium shifts towards the uncharged, more lipophilic base, causing a sharp decrease in solubility.[5]

• Hydroxyl Group (-OH): The tertiary hydroxyl group is a key hydrophilic feature. It can act as both a hydrogen bond donor and acceptor, facilitating interactions with water molecules and contributing positively to aqueous solubility.[6][7]

• Benzyl Group (-CH₂-Ph): This large, non-polar aromatic substituent is a significant contributor to the molecule's lipophilicity (fat-loving nature). Its presence is expected to be a primary factor limiting the intrinsic solubility of the neutral form of the compound.

• Ethyl Acetate Moiety (-CH₂COOCH₂CH₃): The ester functional group is polar due to the C=O and C-O bonds, but it cannot donate hydrogen bonds.[8] It can accept hydrogen bonds from water, but this contribution to solubility is generally less significant than that of an alcohol and decreases as the alkyl chain length increases.[9][10]

Predicted Solubility Profile: Based on this structural analysis, we can predict that Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate will exhibit:

• Strong pH-Dependent Solubility: High solubility at low pH, decreasing dramatically as the pH approaches and surpasses the pKa of the piperidine nitrogen.

• Low Intrinsic Solubility: The combined lipophilic character of the benzyl and ethyl groups will likely result in poor solubility of the free base form in neutral and alkaline aqueous media.

Experimental Solubility Determination: A Multi-tiered Approach

No single experiment can fully define a compound's solubility. A tiered approach, moving from high-throughput screening to definitive equilibrium measurements, is essential for building a complete and reliable profile.

Tier 1: Kinetic Solubility (Turbidimetric Assay)

This high-throughput assay is a cornerstone of early discovery, designed to rapidly flag compounds with potential solubility liabilities under conditions that mimic in vitro biological screens.[11] It measures the concentration at which a compound, introduced from a concentrated DMSO stock, precipitates in an aqueous buffer.[12]

Expertise & Causality: It is crucial to understand that this is a kinetic measurement, not a true thermodynamic equilibrium.[13][14] The use of DMSO as a co-solvent can lead to the formation of supersaturated solutions, often resulting in an overestimation of the true solubility.[15] Despite this, its speed and low compound requirement make it invaluable for ranking and prioritizing early-stage compounds.[16]

Protocol: High-Throughput Turbidimetric Solubility

• Stock Solution: Prepare a 10 mM stock solution of the test compound in 100% DMSO.

• Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solution in DMSO.

• Aqueous Addition: Transfer a small, fixed volume from each well of the DMSO plate to a corresponding 96-well plate containing the desired aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4). The final DMSO concentration should not exceed 2%.[11]

• Incubation: Incubate the plate for 1-2 hours at a controlled temperature (e.g., 25°C or 37°C) with gentle agitation.[12]

• Measurement: Read the absorbance (turbidity) of each well at a wavelength of 620 nm using a microplate reader.[11]

• Determination: The kinetic solubility is defined as the concentration at which the turbidity significantly increases above the baseline, indicating precipitation.[17]

Tier 2: Thermodynamic (Equilibrium) Solubility

This is the gold-standard method for pre-formulation and lead optimization, determining the true equilibrium solubility of a compound.[18] The shake-flask method, though lower in throughput, provides the most accurate and reliable data.[19][20]

Expertise & Causality: The core principle of this method is to allow an excess of the solid compound to equilibrate with the solvent over an extended period, ensuring the solution is truly saturated.[21] This process is critical for determining the intrinsic solubility (S₀) and for accurately mapping the pH-solubility profile, which is essential for predicting oral absorption.[22]

Protocol: Shake-Flask Method for pH-Solubility Profile

• Preparation: Dispense an excess amount of solid Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate into separate vials for each buffer condition (e.g., buffers at pH 1.2, 4.5, 6.8, 7.4, and 9.0). A visual excess of solid must be present throughout the experiment.

• Equilibration: Seal the vials and place them in a shaking incubator set to a constant temperature (e.g., 37°C to mimic physiological conditions) for 24-48 hours.[23] The extended time is necessary to ensure thermodynamic equilibrium is reached between the solid and dissolved states.

• Phase Separation: After incubation, carefully separate the undissolved solid from the saturated solution. This is typically achieved by centrifugation followed by filtration of the supernatant through a 0.45 µm filter.

• Quantification: Accurately dilute the clear filtrate and analyze the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV or LC-MS/MS.

• Data Reporting: Report the solubility in µg/mL or µM at each specific pH and temperature.

Logical Workflow for Solubility Characterization

The process of characterizing a compound's solubility follows a logical progression from high-throughput screening to in-depth, definitive measurements that inform formulation decisions.

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"Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" material safety data sheet

An In-Depth Technical Guide to the Material Safety Data Sheet for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive analysis of the material safety data for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a key intermediate in pharmaceutical research and development. Designed for researchers, chemists, and drug development professionals, this document moves beyond a simple recitation of data sheet categories. It synthesizes the available safety information with practical, field-proven insights to ensure safe handling, storage, and emergency response. The causality behind each safety recommendation is explained to foster a deeper understanding of the material's characteristics.

Chemical Identification and Core Properties

The foundational step in any safety protocol is the unambiguous identification of the chemical substance.

• Chemical Name: Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate[1]

• CAS Number: 67281-07-6[1]

• Product Code Example: F787780[1]

This compound is primarily utilized for research and development purposes.[1] A precise understanding of its identity is paramount, as similar structures can exhibit vastly different toxicological and reactivity profiles.

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) provides a universal framework for communicating the hazards of chemical products. Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is classified as a hazardous substance, warranting specific precautions.[1]

Signal Word: Warning [1]

Pictogram: [1]

• GHS07: Exclamation Mark

GHS Hazard Classification Summary

Hazard Class	Category	Hazard Statement	Reference
Acute Toxicity, Oral	4	H302: Harmful if swallowed	[1]
Skin Corrosion/Irritation	2	H315: Causes skin irritation	[1]
Serious Eye Damage/Eye Irritation	2	H319: Causes serious eye irritation	[1]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	[1]

Expert Insight: The GHS07 pictogram and "Warning" signal word indicate that while the substance poses significant hazards, it is not considered acutely fatal, a severe corrosive, or a long-term health hazard like a carcinogen based on available data. The primary risks are acute toxicity upon ingestion and irritation to the skin, eyes, and respiratory system. These classifications directly inform the need for the specific personal protective equipment (PPE) and handling procedures outlined in subsequent sections.

Precautionary Statements (Abridged):

• Prevention: Wash hands thoroughly after handling, do not eat, drink or smoke when using this product, wear protective gloves/clothing/eye protection, and use only outdoors or in a well-ventilated area.[1][2]

• Response: If swallowed, immediately call a POISON CENTER or doctor.[1] If on skin, wash with plenty of water.[1] If in eyes, rinse cautiously with water for several minutes.[1] If inhaled, remove person to fresh air.[1]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[1] Store locked up.[1]

• Disposal: Dispose of contents/container to hazardous waste disposal.[1]

Emergency Response Protocols: A Self-Validating System

In the event of an exposure or spill, a rapid and correct response is critical. The following protocols are designed to be self-validating, meaning the steps are logical and prioritize the safety of the individual and the laboratory environment.

First-Aid Measures

The immediate actions taken after an exposure can significantly mitigate harm. The primary hazards of this compound (ingestion, skin/eye contact, inhalation) dictate the response.

• If Swallowed (Oral Exposure):

  • Immediately call a POISON CENTER or physician.[1]

  • Rinse the mouth with plenty of water, provided the person is conscious.[1]

  • Crucially, do NOT induce vomiting. [1] This is to prevent aspiration of the chemical into the lungs, which can cause further damage.

• If on Skin (Dermal Exposure):

  • Take off immediately all contaminated clothing.[1]

  • Rinse the skin with copious amounts of water and soap.[1]

  • Wash contaminated clothing before reuse.[1]

• If in Eyes (Ocular Exposure):

  • Rinse cautiously and copiously with water for at least 20 minutes.[1]

  • Protect the uninjured eye.[1]

  • Remove contact lenses if present and easy to do so, then continue rinsing.[1]

  • Seek immediate medical attention.[1]

• If Inhaled (Respiratory Exposure):

  • Remove the person to fresh air and keep them comfortable for breathing.[1]

  • If breathing is difficult or the person feels unwell, seek medical advice.

Caption: First-Aid Response Workflow for Exposure Events.

Fire-Fighting Measures

While not classified as flammable, containers may burn in a fire, releasing hazardous decomposition products.

• Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[3]

• Specific Hazards: Thermal decomposition can lead to the release of irritating gases and vapors.[3]

• Hazardous Combustion Products: Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO2), and potentially Hydrogen chloride gas.[2][3]

• Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA) and full protective gear.[1]

Accidental Release Measures

A spill of this material requires a controlled and systematic cleanup to prevent exposure and environmental contamination.

• Personal Precautions:

  • Immediately evacuate unnecessary personnel from the spill area.

  • Ensure adequate ventilation.

  • Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and protective clothing.[1] Avoid breathing vapors or dust.[1]

• Environmental Precautions:

  • Prevent the material from entering drains, waterways, or sewer systems.[1] Discharge into the environment must be avoided.[1]

• Containment and Cleanup:

  • Absorb the spilled material with an inert, non-combustible absorbent such as sand, silica gel, or vermiculite.[1]

  • Carefully transfer the absorbed material into a sealed, airtight container for proper disposal.[1]

  • The container must be labeled as hazardous waste.

Caption: Step-by-step workflow for responding to an accidental spill.

Handling, Storage, and Reactivity

Proactive measures in handling and storage are the most effective way to prevent accidents.

Safe Handling and Exposure Controls

• Engineering Controls: Always handle this substance in a well-ventilated area.[1] A chemical fume hood is the recommended engineering control to minimize inhalation exposure.[1] Eyewash stations and safety showers should be readily accessible.[2][4]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

  • Skin Protection: Wear protective gloves (e.g., nitrile rubber) and appropriate protective clothing to prevent skin contact.[1][3]

  • Respiratory Protection: Not typically required if adequate ventilation and engineering controls are in use.[3]

• Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[1] Wash hands thoroughly after handling the material and before any breaks.[1] Remove and wash contaminated clothing before reuse.[1][3]

Storage and Stability

• Conditions for Safe Storage: Store in a cool, dry, and well-ventilated place.[1][3] Keep the container tightly closed and upright to prevent leakage.[1] The product should be stored locked up.[1]

• Chemical Stability: The substance is stable under recommended storage conditions.[1]

• Incompatible Materials: Avoid contact with strong oxidizing agents.[1]

• Conditions to Avoid: Protect from moisture.[1]

• Hazardous Decomposition Products: None are expected under normal storage and use.[1]

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The Strategic Role of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in Modern Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unassuming Power of a Versatile Scaffold

In the landscape of medicinal chemistry, the quest for novel therapeutics often hinges on the strategic design and synthesis of molecular scaffolds that offer both structural rigidity and avenues for diverse functionalization. Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a seemingly unassuming tertiary alcohol, represents a cornerstone intermediate in the development of a range of biologically active compounds. Its true significance lies not in its inherent biological activity, but in its role as a versatile building block, particularly in the synthesis of potent analgesics and other central nervous system (CNS) agents. This technical guide delves into the synthesis, key chemical transformations, and the profound impact of this scaffold on drug discovery, with a particular focus on its application in the development of opioid receptor modulators.

The N-benzyl piperidine motif is a frequently employed structural element in drug discovery, valued for its three-dimensional nature and adaptability.[1] This feature allows medicinal chemists to fine-tune the physicochemical and pharmacological properties of drug candidates, including their ability to cross the blood-brain barrier, a critical attribute for CNS-acting drugs.[2] The 4-hydroxy-4-substituted piperidine core, in particular, has been extensively explored in the design of ligands for various receptors, including opioid receptors.[3]

Synthesis and Chemical Properties: A Practical Approach

The most direct and efficient route to Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is through the Reformatsky reaction . This classic organozinc-mediated reaction provides a reliable method for the formation of β-hydroxy esters by reacting an α-halo ester with a ketone or aldehyde.[3][4] In this case, the ketone is 1-benzyl-4-piperidone, and the α-halo ester is ethyl bromoacetate.

Precursor Synthesis: 1-Benzyl-4-piperidone

The starting material, 1-benzyl-4-piperidone, can be synthesized through various established methods. One common approach involves the Dieckmann condensation of N,N-bis(β-propionate methyl ester)benzylamine, followed by hydrolysis and decarboxylation.[4]

Experimental Protocol: Synthesis of 1-Benzyl-4-piperidone

Materials:

• N,N-bis(β-propionate methyl ester)benzylamine

• Sodium metal

• Anhydrous toluene

• Anhydrous methanol

• 25% Hydrochloric acid solution

• 35% Sodium hydroxide solution

• Ethyl acetate

• Saturated sodium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• To a dry three-necked flask equipped with a reflux condenser and a stirrer, add anhydrous toluene and sodium metal.

• Heat the mixture to reflux with stirring and add a small amount of anhydrous methanol to initiate the reaction.

• Slowly add a solution of N,N-bis(β-propionate methyl ester)benzylamine in anhydrous toluene.

• Continue refluxing for 6 hours.

• Cool the reaction mixture to room temperature and extract with 25% hydrochloric acid.

• Reflux the acidic aqueous layer for 5 hours.

• Cool the mixture and neutralize with 35% sodium hydroxide solution to a pH of approximately 8.5.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with saturated sodium chloride solution, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by vacuum distillation to yield 1-benzyl-4-piperidone as a light yellow oil.[4]

Core Synthesis: Reformatsky Reaction

The Reformatsky reaction to synthesize the title compound involves the in situ formation of an organozinc reagent from ethyl bromoacetate and activated zinc. This reagent then undergoes nucleophilic addition to the carbonyl group of 1-benzyl-4-piperidone.

Experimental Protocol: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Materials:

• 1-Benzyl-4-piperidone

• Ethyl bromoacetate

• Activated zinc dust

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried, three-necked flask under a nitrogen atmosphere, add activated zinc dust and anhydrous THF.

• Add a small crystal of iodine to activate the zinc, if necessary.

• To this suspension, add a solution of 1-benzyl-4-piperidone and ethyl bromoacetate in anhydrous THF dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at room temperature until the reaction is complete (monitored by TLC).

• Cool the reaction mixture in an ice bath and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Chemical Properties

Property	Value
Molecular Formula	C₁₆H₂₃NO₃
Molecular Weight	277.36 g/mol
Appearance	Off-white to pale yellow solid or oil
Solubility	Soluble in most organic solvents (e.g., dichloromethane, ethyl acetate, methanol)

Role in Medicinal Chemistry: A Gateway to Potent Analgesics

The primary value of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in medicinal chemistry is its role as a key intermediate in the synthesis of potent opioid analgesics, most notably fentanyl and its analogs. The core structure of this molecule provides the necessary framework for the elaboration into the 4-anilinopiperidine scaffold, a critical pharmacophore for high-affinity binding to the mu-opioid receptor.[5][6]

Transformation to Fentanyl Precursors

The conversion of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate to fentanyl precursors involves a series of chemical transformations. A representative pathway is outlined below:

Caption: Synthetic pathway from the title compound to fentanyl.

This synthetic versatility underscores the importance of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as a starting material in the development of opioid receptor modulators. The Drug Enforcement Administration (DEA) has designated benzylfentanyl and 4-anilinopiperidine as List I chemicals due to their use in the illicit manufacture of fentanyl.[7]

Structure-Activity Relationships (SAR) of 4-Hydroxypiperidine Derivatives

While the title compound itself is not typically the final active pharmaceutical ingredient, the 4-hydroxy-4-substituted piperidine scaffold is a recurring motif in compounds targeting various CNS receptors. Structure-activity relationship studies on related molecules have provided valuable insights for drug design:

• N-Substituent: The nature of the substituent on the piperidine nitrogen is critical for receptor affinity and selectivity. For opioid receptor ligands, a phenethyl group is often optimal for mu-opioid receptor activity, as seen in fentanyl. In contrast, the N-benzyl group, while useful as a protecting group or for initial screening, can lead to reduced activity at the mu-opioid receptor compared to the N-phenethyl analog.[5]

• C4-Substituents: The groups at the 4-position of the piperidine ring significantly influence the pharmacological profile. The presence of a hydroxyl group can impact polarity and potential hydrogen bonding interactions within the receptor binding pocket. The ester moiety in the title compound serves as a handle for further chemical modifications, including conversion to amides, carboxylic acids, or other functional groups.

• Aryl Group: In related 4-aryl-4-hydroxypiperidine derivatives, the nature and substitution pattern of the aryl ring at the 4-position play a crucial role in determining receptor affinity and functional activity.[3]

The following table summarizes the mu-opioid receptor binding affinities for a selection of fentanyl analogs, highlighting the impact of subtle structural modifications on potency.

Compound	R₁ (N-substituent)	R₄ (C4-substituent)	μOR Ki (nM)
Fentanyl	Phenethyl	N-phenylpropionamide	1.3
Carfentanil	Phenethyl	Methyl 4-(N-phenylpropionamido)piperidine-4-carboxylate	0.03
Sufentanil	2-(2-thienyl)ethyl	N-phenylpropionamide	0.13
Alfentanil	1-ethyl-4,5-dihydro-5-oxo-1H-tetrazol-1-yl)ethyl	N-phenylpropionamide	1.1

Data compiled from publicly available sources.

Broader Applications in CNS Drug Discovery

Beyond its prominent role in opioid research, the 1-benzyl-4-hydroxypiperidine scaffold is a valuable starting point for the development of other CNS-active agents. For instance, derivatives of this core structure have been investigated as:

• NMDA Receptor Antagonists: N-(2-phenoxyethyl)-4-benzylpiperidine was identified as a selective NR1/2B subunit NMDA receptor antagonist. Further optimization, including the introduction of a hydroxyl group at the 4-position of the piperidine ring, led to compounds with improved pharmacological profiles.[8]

• Cholinesterase Inhibitors: The N-benzylpiperidine moiety is present in several potent acetylcholinesterase (AChE) inhibitors, which are used in the treatment of Alzheimer's disease.[9]

Conclusion: A Versatile Intermediate with Enduring Relevance

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate stands as a testament to the strategic importance of well-designed chemical intermediates in medicinal chemistry. While it may not be the final effector molecule, its synthetic accessibility and the versatility of its functional groups make it an invaluable tool for the construction of complex and potent CNS-active compounds. The deep understanding of its chemistry and its central role in the synthesis of important pharmacological agents, particularly in the realm of opioid analgesics, ensures its continued relevance in both academic research and industrial drug development. As the search for more selective and safer CNS therapeutics continues, the strategic application of scaffolds like Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate will undoubtedly remain a key element in the medicinal chemist's arsenal.

References

• MDPI. (n.d.). Opioid Affinity of Diazacyclic Peptidomimetic Compounds Derived from Reduced Polyamides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Reformatsky Reaction. Retrieved from [Link]

• Ellis, C. R., Kruhlak, N. L., Kim, M. T., Hawkins, E. G., & Stavitskaya, L. (2018). Predicting opioid receptor binding affinity of pharmacologically unclassified designer substances using molecular docking. PLOS ONE, 13(5), e0197734. [Link]

• ResearchGate. (n.d.). Scheme 26: Mechanism for aza-Reformatsky reaction of cyclic imines with.... Retrieved from [Link]

• U.S. Department of Justice. (n.d.). Role of Fentanyl Precursors. Retrieved from [Link]

• ResearchGate. (2009). A Convenient and Efficient Synthesis of Benzyl Bromoacetoacetate. Synthetic Communications, 39(14), 2575-2581. [Link]

• Federal Register. (2020, April 15). Designation of Benzylfentanyl and 4-Anilinopiperidine, Precursor Chemicals Used in the Illicit Manufacture of Fentanyl, as List I Chemicals. 85(73), 20822-20829. [Link]

• Molecules. (2009). Synthetic Approaches and Biological Activities of 4-Hydroxycoumarin Derivatives. 14(11), 4788-4813. [Link]

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Protocols & Analytical Methods

Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate: A Detailed Application Note and Protocol for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Piperidine Scaffold in Medicinal Chemistry

The piperidine ring is a ubiquitous structural motif in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its prevalence stems from its ability to confer favorable pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as a versatile scaffold for creating three-dimensional diversity in drug candidates.[3] The introduction of various substituents onto the piperidine core allows for the fine-tuning of pharmacological activity, making it a privileged structure in the design of novel therapeutics targeting a wide range of diseases.[2]

This application note provides a detailed guide to the synthesis and characterization of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a valuable intermediate in the synthesis of more complex piperidine-based compounds for drug discovery programs. The core of this synthesis is the Reformatsky reaction, a classic yet powerful method for carbon-carbon bond formation.[4]

The Reformatsky Reaction: A Mechanistic Overview

The synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is achieved through the Reformatsky reaction, which involves the reaction of an α-halo ester with a ketone in the presence of metallic zinc.[4] The key steps of the mechanism are as follows:

• Formation of the Organozinc Reagent (Reformatsky Enolate): Metallic zinc undergoes oxidative addition to the carbon-halogen bond of ethyl bromoacetate. This insertion forms an organozinc intermediate, commonly referred to as a Reformatsky enolate. This enolate is less basic than the corresponding lithium or magnesium (Grignard) enolates, which prevents it from reacting with the ester functionality of another molecule of the α-halo ester.[4]

• Nucleophilic Addition: The Reformatsky enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of N-benzyl-4-piperidone. This addition step forms a new carbon-carbon bond and results in a zinc alkoxide intermediate.

• Hydrolysis: Subsequent workup with an aqueous acid hydrolyzes the zinc alkoxide to yield the final β-hydroxy ester, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Figure 1: Simplified workflow of the Reformatsky reaction for the synthesis of the target compound.

Detailed Experimental Protocol

This protocol is a general procedure adapted for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate based on established methodologies for the Reformatsky reaction. Researchers should optimize conditions as necessary.

Materials and Reagents:

Reagent/Material	Grade	Supplier
N-Benzyl-4-piperidone	≥98%	Commercially Available
Ethyl bromoacetate	≥98%	Commercially Available
Zinc dust	<10 µm, ≥98%	Commercially Available
Iodine	Reagent Grade	Commercially Available
Toluene	Anhydrous	Commercially Available
Diethyl ether	Anhydrous	Commercially Available
Hydrochloric acid (HCl)	1 M aqueous solution	Commercially Available
Saturated aqueous sodium bicarbonate (NaHCO₃)	Prepared in-house
Saturated aqueous sodium chloride (Brine)	Prepared in-house
Anhydrous magnesium sulfate (MgSO₄)	Commercially Available
Silica gel for column chromatography	230-400 mesh	Commercially Available

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Inert gas (Nitrogen or Argon) supply

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) apparatus

• UV lamp for TLC visualization

• Glass column for chromatography

Procedure:

• Zinc Activation: To a dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add zinc dust (1.5 equivalents). Flame-dry the flask under a stream of nitrogen and allow it to cool to room temperature. Add a crystal of iodine to activate the zinc surface.

• Reaction Setup: Add anhydrous toluene (50 mL) to the flask. In a separate dropping funnel, prepare a solution of N-benzyl-4-piperidone (1.0 equivalent) and ethyl bromoacetate (1.2 equivalents) in anhydrous toluene (20 mL).

• Initiation of Reaction: Gently heat the zinc suspension in toluene. Add a small portion of the solution from the dropping funnel to the flask. The reaction is initiated when the color of the iodine disappears. If the reaction does not start, gentle warming may be required.

• Addition of Reactants: Once the reaction has initiated, add the remainder of the N-benzyl-4-piperidone and ethyl bromoacetate solution dropwise at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, continue to heat the reaction mixture at reflux for an additional 1-2 hours, or until TLC analysis indicates the consumption of the starting material (N-benzyl-4-piperidone).

• Workup:

  • Cool the reaction mixture to room temperature and then to 0 °C in an ice bath.

  • Slowly quench the reaction by adding 1 M HCl (50 mL).

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash successively with saturated aqueous NaHCO₃ solution (50 mL) and brine (50 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Figure 2: Step-by-step experimental workflow for the synthesis.

Characterization and Validation

The identity and purity of the synthesized Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate should be confirmed by standard analytical techniques.

Expected Analytical Data:

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum is expected to show characteristic signals for the ethyl group (a triplet and a quartet), the benzylic protons (a singlet), the aromatic protons of the benzyl group, and the protons of the piperidine ring and the acetate methylene group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum should display distinct signals for all unique carbon atoms in the molecule, including the carbonyl carbons of the ester, the carbons of the piperidine and benzene rings, and the ethyl group carbons.

• IR (Infrared) Spectroscopy: Key vibrational bands are expected for the hydroxyl (O-H) group (a broad peak around 3400 cm⁻¹), the ester carbonyl (C=O) group (a strong peak around 1730 cm⁻¹), and C-H bonds.

• MS (Mass Spectrometry): The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product (C₁₆H₂₃NO₃, MW: 277.36 g/mol ).

Applications in Drug Development

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a versatile intermediate for the synthesis of a variety of more complex molecules with potential therapeutic applications. The 4-hydroxy-4-carboxymethylpiperidine scaffold is a key building block in the development of:

• Analgesics: The piperidine core is a well-established pharmacophore in opioid receptor modulators.

• Antipsychotics and Antidepressants: Many central nervous system (CNS) active drugs feature a substituted piperidine ring.

• Enzyme Inhibitors: The functional groups on the molecule can be further elaborated to target the active sites of various enzymes implicated in disease.[5]

The presence of the hydroxyl and ester functionalities allows for a wide range of subsequent chemical transformations, including but not limited to, ester hydrolysis, amidation, and further substitution on the piperidine nitrogen after debenzylation. This chemical tractability makes it a valuable starting material for generating libraries of compounds for high-throughput screening in drug discovery campaigns.

Conclusion

The Reformatsky reaction provides a reliable and straightforward method for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This application note offers a comprehensive overview of the reaction mechanism and a detailed protocol to guide researchers in the preparation of this important synthetic intermediate. The versatility of the product makes it a valuable tool for medicinal chemists and drug development professionals exploring novel therapeutics based on the privileged piperidine scaffold.

References

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• De Figueiredo, R. M., & Christmann, M. (2018). Recent developments in the asymmetric Reformatsky-type reaction. Beilstein Journal of Organic Chemistry, 14, 21-36.

• Wikipedia. (n.d.). Reformatsky reaction. Retrieved from [Link]

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• Sanna, V., et al. (2014). Synthesis and Antiproliferative Effect of Ethyl 4-[4-(4-Substituted Piperidin-1-yl)]benzylpyrrolo[1,2-a]quinoxalinecarboxylate Derivatives on Human Leukemia Cells. Archiv der Pharmazie, 347(12), 884-894.
• Google Patents. (n.d.). Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.
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• MDPI. (2022). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Molecules, 27(19), 6296.
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• PubMed. (2015). Synthesis and evaluation of the cytotoxic activity of novel ethyl 4-[4-(4-substitutedpiperidin-1-yl)]benzyl-phenylpyrrolo[1,2-a]quinoxaline-carboxylate derivatives in myeloid and lymphoid leukemia cell lines. European Journal of Medicinal Chemistry, 92, 155-165.
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Application Notes &amp; Protocols: Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as a Versatile Precursor for Alzheimer's Disease Drug Discovery

Abstract

The development of effective therapeutics for Alzheimer's disease (AD) remains a paramount challenge in modern medicine. A cornerstone of current treatment strategies is the inhibition of acetylcholinesterase (AChE), an enzyme responsible for the degradation of the vital neurotransmitter acetylcholine. Donepezil, a leading AChE inhibitor, features a critical N-benzylpiperidine moiety that is essential for its biological activity. This guide provides a detailed exploration of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a key chemical precursor that contains this core structure. We present a comprehensive protocol for its synthesis via the Reformatsky reaction, full characterization data, and detailed methodologies for its application in synthesizing both established and novel therapeutic agents for Alzheimer's disease. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile intermediate in the pursuit of next-generation neurotherapeutics.

Part 1: Introduction to the Therapeutic Landscape

Alzheimer's Disease and the Cholinergic Hypothesis

Alzheimer's disease is a progressive neurodegenerative disorder characterized by a decline in cognitive function, memory loss, and behavioral changes.[1][2] One of the primary pathological features of AD is a significant deficit in cholinergic neurotransmission, stemming from the loss of acetylcholine (ACh)-producing neurons in the brain.[1][2] The "cholinergic hypothesis" posits that this reduction in ACh levels is directly linked to the cognitive impairments seen in patients.[1][3][4] Consequently, a major therapeutic strategy involves elevating ACh concentrations in the synaptic cleft to enhance nerve cell communication.[5][6]

Donepezil: A First-Line Acetylcholinesterase Inhibitor

Donepezil (marketed as Aricept) is a centrally-acting, reversible inhibitor of acetylcholinesterase (AChE) and is a first-line treatment for managing the symptoms of mild to severe Alzheimer's disease.[7][8][9] Its chemical structure is built upon two key pharmacophores: a 5,6-dimethoxy-1-indanone moiety and an N-benzylpiperidine ring, connected by a methylene linker.[10] This structure allows Donepezil to effectively bind to and inhibit AChE, thereby preventing the breakdown of acetylcholine.[4][5][7]

The N-Benzylpiperidine Moiety: A Key to Efficacy

Molecular docking studies have revealed that the N-benzylpiperidine portion of Donepezil is crucial for its high-affinity binding to the AChE enzyme.[11] The piperidine ring interacts with key amino acid residues in the catalytic active site, while the benzyl group establishes important interactions with the peripheral anionic site, leading to potent and selective inhibition.[11] Therefore, chemical precursors that provide this N-benzylpiperidine scaffold are of immense value in pharmaceutical synthesis.

Precursor Profile: Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a tertiary alcohol and ester that incorporates the complete N-benzylpiperidine framework. Its true value lies in its versatility; the hydroxyl and ester functional groups serve as chemical handles for subsequent reactions, allowing for its conversion into established drug intermediates or its elaboration into novel drug candidates with potentially enhanced or multi-target activities.

Part 2: Synthesis and Characterization of the Precursor

Synthetic Principle: The Reformatsky Reaction

The most direct and efficient synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is achieved through the Reformatsky reaction . This classic organometallic reaction involves the formation of a carbon-carbon bond between a carbonyl compound (a ketone or aldehyde) and an α-halo ester in the presence of metallic zinc.[12][13]

The mechanism proceeds in two key stages:

• Formation of the Reformatsky Enolate: Metallic zinc undergoes oxidative addition into the carbon-halogen bond of an α-halo ester (e.g., ethyl bromoacetate). This forms an organozinc compound, also known as a zinc enolate.[13][14] These enolates are notably less basic and reactive than their lithium or magnesium (Grignard) counterparts, which prevents them from reacting with the ester group of another molecule.[14]

• Nucleophilic Addition: The zinc enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of a ketone (in this case, 1-benzyl-4-piperidone). A subsequent acidic workup protonates the resulting alkoxide to yield the final β-hydroxy ester product.[12][14]

Caption: Mechanism of the Reformatsky Reaction.

Protocol 1: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

This protocol is a representative procedure and should be adapted and optimized based on laboratory conditions and scale.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
1-Benzyl-4-piperidone	≥97%	Sigma-Aldrich
Ethyl bromoacetate	≥98%	Sigma-Aldrich
Zinc dust, activated	<10 micron, ≥98%	Sigma-Aldrich
Iodine	ACS Reagent	Fisher Scientific
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Acros Organics
Hydrochloric Acid (HCl)	2M solution	VWR
Saturated NH₄Cl (aq)	N/A	Lab-prepared
Ethyl Acetate	ACS Grade	Fisher Scientific
Anhydrous MgSO₄	Laboratory Grade	Fisher Scientific

Procedure

• Reactor Setup: A dry 250 mL three-neck round-bottom flask is equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. The system is flame-dried under a stream of nitrogen and allowed to cool.

• Zinc Activation: Add activated zinc dust (1.2 eq) and a crystal of iodine to the flask. Gently warm the flask with a heat gun under nitrogen until the purple iodine vapor dissipates, indicating zinc activation. Allow the flask to cool to room temperature.

• Initiation: Add 50 mL of anhydrous THF to the flask. In the dropping funnel, prepare a solution of 1-benzyl-4-piperidone (1.0 eq) and ethyl bromoacetate (1.1 eq) in 25 mL of anhydrous THF.

• Reaction: Add approximately 10% of the solution from the dropping funnel to the zinc suspension. The reaction mixture should be gently warmed to initiate the reaction (an exothermic response may be observed). Once initiated, add the remainder of the solution dropwise over 30 minutes, maintaining a gentle reflux.

• Completion: After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0°C in an ice bath. Slowly quench the reaction by adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution, followed by 50 mL of 2M HCl to dissolve the remaining zinc salts.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Final Purification: The crude oil can be purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure product.

Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Ethyl bromoacetate is a lachrymator and toxic; handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Anhydrous solvents are flammable and moisture-sensitive.

Data Presentation: Expected Analytical Data

Parameter	Expected Value/Observation
Appearance	Colorless to pale yellow oil
Yield	70-85%
¹H NMR (CDCl₃)	δ ~7.3 (m, 5H, Ar-H), 3.5 (s, 2H, Ar-CH₂), 2.8-2.2 (m, 10H, piperidine-H & -CH₂COO), 1.5 (s, 1H, -OH)
¹³C NMR (CDCl₃)	δ ~173 (C=O), 138 (Ar-C), 129-127 (Ar-CH), 70 (C-OH), 63 (Ar-CH₂), 61 (O-CH₂), 46 (piperidine-C), 42 (-CH₂COO), 14 (CH₃)
Mass Spec (ESI+)	m/z [M+H]⁺ calculated for C₁₆H₂₄NO₃⁺: 278.1756; Found: 278.1751

Part 3: Application in Alzheimer's Drug Synthesis

While the primary industrial synthesis of Donepezil involves the condensation of 5,6-dimethoxy-1-indanone with 1-benzylpiperidine-4-carboxaldehyde[15][16][17][18], the title precursor serves as an excellent starting point for accessing this key intermediate and for developing novel analogs.

Synthetic Pathway 1: Conversion to a Key Donepezil Intermediate

The precursor can be efficiently converted to 1-benzylpiperidine-4-carboxaldehyde, a direct precursor to Donepezil, via a two-step sequence: dehydration followed by selective reduction.

Caption: Pathway from Precursor to Donepezil.

Protocol 2: Dehydration to Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate

• Dissolve the precursor (1.0 eq) in toluene (10 mL per gram of substrate) in a flask equipped with a Dean-Stark apparatus.

• Add a catalytic amount of p-toluenesulfonic acid (TsOH) (0.05 eq).

• Heat the mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Once the reaction is complete (TLC analysis), cool the mixture, wash with saturated sodium bicarbonate solution, then brine.

• Dry the organic layer over MgSO₄, filter, and evaporate the solvent to yield the α,β-unsaturated ester product, which can be used directly in the next step.

Protocol 3: Reduction to 1-benzylpiperidine-4-carboxaldehyde

• Dissolve the unsaturated ester from Protocol 2 (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Cool the solution to -78°C using a dry ice/acetone bath.

• Add diisobutylaluminium hydride (DIBAL-H) (1.1 eq, 1.0 M solution in hexanes) dropwise, maintaining the temperature at -78°C.

• Stir for 1 hour at -78°C.

• Quench the reaction by the slow, careful addition of methanol, followed by a saturated solution of Rochelle's salt (potassium sodium tartrate).

• Allow the mixture to warm to room temperature and stir vigorously until two clear layers form.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, dry over MgSO₄, filter, and concentrate to yield the target aldehyde.

Synthetic Pathway 2: Elaboration into Novel Donepezil Analogs

The true strength of this precursor is in facilitating the creation of novel compounds for drug discovery. The hydroxyl and ester groups are ripe for modification to explore new structure-activity relationships (SAR) or to build multi-target-directed ligands (MTDLs).[10][19]

Caption: Strategies for developing novel analogs.

Example Protocol 4: Synthesis of an Amide Analog

• Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq) and a primary or secondary amine of interest (e.g., 4-methoxyaniline) (1.2 eq) in methanol.

• Add sodium methoxide (2.0 eq) and heat the mixture to reflux.

• Monitor the reaction by TLC until the starting ester is consumed.

• Cool the reaction, neutralize with acetic acid, and remove the solvent under reduced pressure.

• Redissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer (MgSO₄), filter, and concentrate. Purify the resulting amide by column chromatography.

Part 4: The Biological Context and Future Directions

Mechanism of Action of Donepezil

Donepezil functions by fitting into the active site gorge of the AChE enzyme. It binds reversibly, preventing the enzyme from hydrolyzing acetylcholine.[4][7] This action effectively increases the concentration and duration of action of acetylcholine in the neuronal synapse, thereby compensating for the cholinergic deficit observed in Alzheimer's patients and improving cognitive symptoms.[3][5]

Caption: Inhibition of AChE at the Cholinergic Synapse.

The Future: Multi-Target-Directed Ligands (MTDLs)

While effective for symptom management, single-target drugs like Donepezil do not halt the underlying progression of Alzheimer's disease.[7] The future of AD drug development is moving towards MTDLs—single molecules designed to interact with multiple pathological targets simultaneously.[10] This could include combining AChE inhibition with antioxidant properties, anti-amyloid aggregation activity, or BACE-1 inhibition.[17][19] The chemical versatility of precursors like Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is paramount to this effort, providing a robust platform for the rapid and efficient synthesis of diverse chemical libraries needed to identify the next generation of Alzheimer's therapeutics.

Part 5: Conclusion

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is more than a simple intermediate; it is a strategic building block in the field of neurotherapeutic drug discovery. Its straightforward synthesis via the Reformatsky reaction and its versatile functional handles make it an invaluable asset for medicinal chemists. Whether used to access established APIs like Donepezil or to forge entirely new classes of multi-target agents, this precursor will continue to play a significant role in the ongoing search for a definitive treatment for Alzheimer's disease.

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• Alipour, M., et al. (2022). Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. Frontiers in Chemistry, 10, 982818. Retrieved January 17, 2026, from [Link]

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• Google Patents. (n.d.). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.

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• Foroumadi, A., et al. (2013). Synthesis, docking and acetylcholinesterase inhibitory assessment of 2-(2-(4-Benzylpiperazin-1-yl)ethyl)isoindoline-1,3-dione derivatives with potential anti-Alzheimer effects. PubMed Central, 12, 235. Retrieved January 17, 2026, from [Link]

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Application Notes and Protocols: The Strategic Role of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in the Synthesis of Novel Donepezil Analogs

Introduction: Beyond Donepezil, a Quest for Enhanced Alzheimer's Therapeutics

Donepezil, a cornerstone in the symptomatic treatment of Alzheimer's disease, functions as a potent and selective acetylcholinesterase (AChE) inhibitor, thereby increasing the levels of the neurotransmitter acetylcholine in the brain.[1] The core structure of Donepezil, featuring a 1-benzylpiperidine moiety linked to a 5,6-dimethoxyindanone group, has been the subject of extensive research to develop analogs with improved efficacy, reduced side effects, or multi-target activity.[2][3] Modifications to the piperidine ring, in particular, offer a promising avenue for modulating the pharmacokinetic and pharmacodynamic properties of these analogs.[4] This document provides a detailed guide on the synthesis and application of a key intermediate, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate , as a versatile building block for the creation of novel Donepezil analogs with substitutions at the 4-position of the piperidine ring.

The Pivotal Intermediate: Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

The title compound, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, introduces a hydroxymethyl acetate group at the 4-position of the N-benzylpiperidine core. This functionalization is of significant strategic importance for several reasons:

• Introduction of a Novel Vector for Modification: The ester and hydroxyl functionalities provide reactive handles for a wide range of chemical transformations, allowing for the introduction of diverse side chains. This enables the exploration of structure-activity relationships (SAR) by systematically altering the steric and electronic properties of the substituent at this position.

• Potential for Enhanced Binding Interactions: The introduction of new functional groups can lead to additional interactions with the acetylcholinesterase enzyme, potentially increasing binding affinity and inhibitory potency.

• Modulation of Physicochemical Properties: Altering the substitution at the 4-position can influence the molecule's lipophilicity, polarity, and hydrogen bonding capacity, which in turn can affect its solubility, membrane permeability, and overall pharmacokinetic profile.

The synthesis of this key intermediate can be efficiently achieved through a Reformatsky reaction , a classic organozinc-mediated carbon-carbon bond-forming reaction.

Synthetic Workflow Overview

The overall synthetic strategy for preparing Donepezil analogs using Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate involves a multi-step process, which is depicted in the following workflow diagram.

Caption: Synthetic workflow for Donepezil analogs.

Experimental Protocols

Part 1: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate via Reformatsky Reaction

This protocol details the synthesis of the key piperidine intermediate. The Reformatsky reaction is a robust method for the formation of β-hydroxy esters from α-halo esters and carbonyl compounds.

Reaction Scheme:

Caption: Reformatsky reaction for intermediate synthesis.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
1-Benzylpiperdin-4-one	189.26	10.0 g	52.8
Ethyl bromoacetate	167.00	13.2 g (8.8 mL)	79.2
Zinc dust (activated)	65.38	6.9 g	105.6
Iodine	253.81	0.2 g	0.8
Anhydrous Toluene	-	150 mL	-
Saturated NH₄Cl (aq)	-	50 mL	-
Ethyl acetate	-	100 mL	-
Anhydrous MgSO₄	-	-	-

Protocol:

• Activation of Zinc: In a flame-dried 250 mL three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add the activated zinc dust (6.9 g) and a crystal of iodine.

• Initiation of Reagent Formation: Add 20 mL of anhydrous toluene to the flask. Gently heat the mixture until the purple color of the iodine disappears, indicating the activation of zinc.

• Addition of Reactants: Allow the flask to cool to room temperature. Add a solution of ethyl bromoacetate (13.2 g) in 20 mL of anhydrous toluene dropwise to the activated zinc suspension. A gentle exotherm should be observed.

• Addition of the Ketone: Once the initial reaction subsides, add a solution of 1-benzylpiperdin-4-one (10.0 g) in 60 mL of anhydrous toluene dropwise over 30 minutes.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: Ethyl acetate/Hexane 1:1).

• Work-up: Cool the reaction mixture to room temperature and then in an ice bath. Quench the reaction by the slow, dropwise addition of 50 mL of saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (2 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., 10% to 40%) to yield Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as a viscous oil or low-melting solid.

Characterization (Predicted Data):

• ¹H NMR (400 MHz, CDCl₃) δ (ppm): 7.35-7.25 (m, 5H, Ar-H), 4.20 (q, J = 7.1 Hz, 2H, OCH₂CH₃), 3.55 (s, 2H, NCH₂Ph), 2.80-2.70 (m, 2H, piperidine-H), 2.60 (s, 2H, CH₂COO), 2.50-2.40 (m, 2H, piperidine-H), 1.80-1.70 (m, 2H, piperidine-H), 1.65-1.55 (m, 2H, piperidine-H), 1.28 (t, J = 7.1 Hz, 3H, OCH₂CH₃).

• ¹³C NMR (101 MHz, CDCl₃) δ (ppm): 173.0 (C=O, ester), 138.0 (Ar-C), 129.5 (Ar-CH), 128.5 (Ar-CH), 127.5 (Ar-CH), 70.0 (C-OH), 63.0 (NCH₂Ph), 61.0 (OCH₂CH₃), 52.0 (piperidine-CH₂), 45.0 (CH₂COO), 35.0 (piperidine-CH₂), 14.5 (OCH₂CH₃).

Part 2: Synthesis of a Donepezil Analog via Condensation

This protocol describes a general method for the condensation of the synthesized piperidine intermediate with 5,6-dimethoxy-1-indanone, a common core structure in Donepezil and its analogs.

Reaction Scheme:

Caption: Condensation to form a Donepezil analog precursor.

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mmol)
Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate	277.37	1.0
5,6-Dimethoxy-1-indanone	192.21	1.0
p-Toluenesulfonic acid (PTSA)	172.20	0.1
Anhydrous Toluene	-	20 mL

Protocol:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 mmol), 5,6-dimethoxy-1-indanone (1.0 mmol), and a catalytic amount of p-toluenesulfonic acid (0.1 mmol) in anhydrous toluene (20 mL).

• Dehydration and Condensation: Heat the mixture to reflux and collect the water formed in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours). Monitor the reaction by TLC.

• Work-up: Cool the reaction mixture to room temperature. Wash the organic layer with saturated sodium bicarbonate solution (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to obtain the Donepezil analog precursor. Further modifications of the ester group can be performed as desired.

Purification and Characterization of Final Analogs

Purification of the final piperidine-containing Donepezil analogs is crucial to remove unreacted starting materials and byproducts.

Common Purification Techniques:

• Column Chromatography: Silica gel chromatography is the most common method for purifying these types of compounds. A range of solvent systems, typically gradients of ethyl acetate in hexanes or dichloromethane in methanol, can be employed depending on the polarity of the analog.

• Crystallization: If the final analog is a solid, recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) can be a highly effective method for obtaining high-purity material.

• Preparative HPLC: For challenging separations or to obtain highly pure samples for biological testing, preparative reverse-phase HPLC is a powerful tool.

Characterization:

The structure and purity of the final Donepezil analogs should be confirmed by a combination of spectroscopic methods:

• ¹H and ¹³C NMR: To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Conclusion

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate serves as a highly valuable and versatile intermediate in the synthesis of novel Donepezil analogs. The protocols outlined in this document provide a robust framework for the preparation of this key building block and its subsequent elaboration into potential new therapeutic agents for Alzheimer's disease. The ability to introduce diverse functionalities at the 4-position of the piperidine ring opens up a vast chemical space for the development of next-generation acetylcholinesterase inhibitors with potentially improved properties.

References

• Costanzo, P., et al. (2016). Design, Synthesis, and Evaluation of Donepezil-Like Compounds as AChE and BACE-1 Inhibitors. ACS Medicinal Chemistry Letters, 7(1), 82-87. Available at: [Link]

• Gabr, M. T., & Abdel-Raziq, M. S. (2018). Design and synthesis of donepezil analogues as dual AChE and BACE-1 inhibitors. Bioorganic Chemistry, 80, 433-443. Available at: [Link]

• Poeschl, A. (2014). Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. King's College London. Available at: [Link]

• Sugimoto, H., et al. (1995). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. Journal of Medicinal Chemistry, 38(24), 4821-4829. Available at: [Link]

• Shriner, R. L. (1942). The Reformatsky Reaction. Organic Reactions, 1, 1-37.

• Mountford, D. M., et al. (2020). Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues. ACS Omega, 5(5), 2354-2364. Available at: [Link]

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Application Notes and Protocols for the Evaluation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as an Acetylcholinesterase Inhibitor

Authored by: Gemini, Senior Application Scientist

Abstract

The inhibition of acetylcholinesterase (AChE), the enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine, remains a cornerstone in the symptomatic treatment of Alzheimer's disease and other neurodegenerative disorders characterized by a cholinergic deficit.[1][2] The N-benzylpiperidine scaffold is a well-established pharmacophore present in potent AChE inhibitors, most notably donepezil.[3][4][5] This document provides a comprehensive guide for researchers on the synthesis and evaluation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a promising donepezil analog, as a potential acetylcholinesterase inhibitor. We present a detailed, field-proven protocol for its chemical synthesis and a robust, step-by-step methodology for assessing its in vitro inhibitory activity using the Ellman's colorimetric assay.[6][7][8] The underlying scientific principles and rationale for key experimental steps are elucidated to ensure both reproducibility and a deeper understanding of the structure-activity relationships of this important class of molecules.

Introduction: The Rationale for Piperidine-Based AChE Inhibitors

Alzheimer's disease (AD) is a progressive neurodegenerative disorder where a decline in cognitive function is strongly correlated with a deficit in cholinergic neurotransmission.[1] One of the primary therapeutic strategies to ameliorate these symptoms is to enhance acetylcholine levels in the synaptic cleft by inhibiting acetylcholinesterase.[1][2] Donepezil, a second-generation AChE inhibitor, is a prime example of a successful drug built upon a 1-benzylpiperidine core structure.[4][9] The key structural features of donepezil and related compounds that contribute to their high affinity for AChE include the N-benzyl group, which interacts with the peripheral anionic site (PAS) of the enzyme, and the piperidine ring, which positions the molecule within the active site gorge.[10][11]

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a structural analog of donepezil precursors and shares the critical N-benzylpiperidine moiety.[3][4] The presence of the 4-hydroxy and ethyl acetate groups at the 4-position of the piperidine ring offers potential for additional hydrogen bonding and other interactions within the AChE active site, making it a compound of significant interest for investigation as a novel AChE inhibitor. These application notes provide the necessary protocols to synthesize and characterize the inhibitory potential of this molecule.

Synthesis Protocol for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

The following protocol outlines a robust and reproducible method for the synthesis of the title compound. The causality behind the choice of reagents and conditions is explained to provide a deeper understanding of the synthetic strategy.

Principle of the Synthesis

The synthesis is proposed via a nucleophilic addition of an ethyl acetate enolate to 1-benzylpiperidin-4-one. This is a classic and efficient method for forming a carbon-carbon bond at the 4-position of the piperidine ring. The reaction is typically carried out under anhydrous conditions with a strong, non-nucleophilic base to generate the enolate.

Materials and Reagents

• 1-Benzylpiperidin-4-one

• Ethyl acetate

• Lithium diisopropylamide (LDA) solution (e.g., 2.0 M in THF/heptane/ethylbenzene)

• Anhydrous tetrahydrofuran (THF)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ethyl acetate (for extraction and chromatography)

• Hexanes (for chromatography)

• Silica gel (for column chromatography)

Step-by-Step Synthesis Procedure

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1-benzylpiperidin-4-one (1.0 equivalent) in anhydrous THF (approximately 0.2 M concentration).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath. It is crucial to maintain this low temperature to prevent side reactions.

• Enolate Formation: In a separate flame-dried flask under nitrogen, prepare the lithium enolate of ethyl acetate. To a solution of diisopropylamine (1.1 equivalents) in anhydrous THF, slowly add n-butyllithium (1.1 equivalents) at -78 °C. Allow the solution to stir for 20 minutes at 0 °C to form LDA. Then, cool the LDA solution back to -78 °C and slowly add ethyl acetate (1.1 equivalents). Stir for 30 minutes at -78 °C to ensure complete enolate formation.

• Nucleophilic Addition: Slowly add the freshly prepared lithium enolate solution to the cooled solution of 1-benzylpiperidin-4-one via the dropping funnel over 30 minutes.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 30-50% ethyl acetate in hexanes).

• Quenching: Once the reaction is complete, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Work-up: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and add water. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the pure Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Characterization

The structure and purity of the final compound should be confirmed by standard analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Diagram of the Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

In Vitro Acetylcholinesterase Inhibition Assay Protocol

This protocol details the use of the Ellman's assay to determine the in vitro inhibitory activity of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate against acetylcholinesterase.[6][7][8][12][13]

Principle of the Ellman's Assay

The Ellman's assay is a simple and robust colorimetric method for measuring cholinesterase activity.[6][7] Acetylcholinesterase hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine.[14] Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce the yellow-colored 5-thio-2-nitrobenzoate (TNB) anion, which can be quantified by measuring its absorbance at 412 nm.[6][7][8] The presence of an inhibitor reduces the rate of this color change, and the percentage of inhibition can be calculated by comparing the reaction rate in the presence of the test compound to that of an uninhibited control.[13][14]

Materials and Reagents

• Acetylcholinesterase (AChE) from electric eel or human recombinant

• Acetylthiocholine iodide (ATCI)

• 5,5'-Dithiobis-(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (0.1 M, pH 8.0)

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (test compound)

• Donepezil or Galantamine (positive control inhibitor)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 412 nm

Preparation of Solutions

• Phosphate Buffer (0.1 M, pH 8.0): Prepare by mixing appropriate volumes of 0.1 M sodium phosphate monobasic and 0.1 M sodium phosphate dibasic solutions to achieve a pH of 8.0.

• AChE Solution (0.2 U/mL): Prepare a stock solution of AChE in phosphate buffer. The final concentration in the well should be optimized, but a starting point of 0.1 U/mL in the final reaction volume is recommended.

• ATCI Solution (15 mM): Dissolve an appropriate amount of ATCI in deionized water. Prepare this solution fresh daily.

• DTNB Solution (3 mM): Dissolve an appropriate amount of DTNB in phosphate buffer (pH 8.0). Protect this solution from light.

• Test Compound Stock Solution (e.g., 10 mM): Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in DMSO.

• Test Compound Working Solutions: Prepare serial dilutions of the stock solution in phosphate buffer to achieve a range of final concentrations for IC₅₀ determination (e.g., from 1 nM to 100 µM). Ensure the final DMSO concentration in all wells is consistent and does not exceed 1% to avoid solvent effects on enzyme activity.

• Positive Control Working Solutions: Prepare serial dilutions of Donepezil or Galantamine in the same manner as the test compound.

Assay Procedure (96-well plate format)

• Plate Setup: Add the following components in triplicate to the wells of a 96-well microplate:

  • Blank wells: 180 µL of phosphate buffer.

  • Control wells (100% activity): 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of phosphate buffer (or DMSO at the same final concentration as the test wells).

  • Test wells: 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of the test compound working solution at various concentrations.

  • Positive Control wells: 140 µL of phosphate buffer, 20 µL of AChE solution, and 20 µL of the positive control working solution at various concentrations.

• Pre-incubation: Mix the contents of the wells gently and pre-incubate the plate at a controlled temperature (e.g., 37°C) for 15 minutes. This allows the inhibitor to interact with the enzyme.

• Reaction Initiation: To initiate the reaction, add 20 µL of DTNB solution followed by 20 µL of ATCI solution to all wells except the blank. The final volume in each well will be 200 µL.

• Kinetic Measurement: Immediately place the microplate in a reader and measure the increase in absorbance at 412 nm every 30 seconds for 10-15 minutes.

Data Analysis

• Calculate the rate of reaction (V) for each well by determining the change in absorbance per minute (ΔAbs/min) from the linear portion of the kinetic curve.

• Correct for background absorbance by subtracting the rate of the blank from all other rates.

• Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100 Where:

  • V_control is the rate of reaction of the control (100% activity).

  • V_inhibitor is the rate of reaction in the presence of the test compound.

• Determine the IC₅₀ value: Plot the percentage of inhibition against the logarithm of the inhibitor concentration. The IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of AChE activity, can be determined by non-linear regression analysis using appropriate software (e.g., GraphPad Prism, Origin).

Data Presentation

The results should be summarized in a table for clear comparison.

Compound	IC₅₀ (µM) ± SD
Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate	To be determined
Donepezil (Positive Control)	To be determined

Diagram of the Acetylcholinesterase Inhibition Assay Workflow

Caption: Workflow for the in vitro acetylcholinesterase inhibition assay using the Ellman's method.

Hypothesized Mechanism of Action

Based on extensive structure-activity relationship (SAR) studies of donepezil and its analogs, the inhibitory mechanism of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate against AChE can be hypothesized.[3][4][15] The molecule likely adopts a binding pose that spans the active site gorge of the enzyme.

• N-Benzyl Group: The N-benzyl moiety is expected to form crucial π-π stacking interactions with aromatic residues, such as Trp286, at the peripheral anionic site (PAS) of AChE.[15] This interaction is critical for the initial binding and proper orientation of the inhibitor.

• Piperidine Nitrogen: The protonated nitrogen of the piperidine ring is likely to engage in a cation-π interaction with the Trp85 residue in the catalytic anionic site (CAS).[11]

• 4-Hydroxy and Ethyl Acetate Groups: The hydroxyl and ester functionalities at the 4-position of the piperidine ring may form hydrogen bonds with residues such as Tyr337 and Ser293 within the active site, further stabilizing the enzyme-inhibitor complex.

Diagram of the Hypothesized Binding Mode

Caption: Hypothesized interactions of the test compound with key residues in the AChE active site.

References

• Design and synthesis of donepezil analogues as dual AChE and BACE-1 inhibitors. (2018). Future Medicinal Chemistry.
• Acetylcholinesterase Inhibition Assay (Tick or Eel).
• Discovery of new acetylcholinesterase inhibitors for Alzheimer’s disease: virtual screening and in vitro characterisation. (2021). Journal of Enzyme Inhibition and Medicinal Chemistry.
• Bioassay Systems QuantiChrom Acetylcholinesterase Inhibitor Assay Kit. Fisher Scientific.
• Acetylcholinesterase Inhibition Assays for High-Throughput Screening. (2016). Current Protocols in Chemical Biology.
• Ellman's Assay Protocol. (2022). BroadPharm.
• QuantiChrom™ Acetylcholinesterase Inhibitor Screening Kit. BioAssay Systems.
• Application Notes and Protocols for the Ellman's Assay: Measuring Acetylcholinesterase Inhibition by (S)-Ladostigil. Benchchem.
• Synthesis and Structure-Activity Relationships of Acetylcholinesterase Inhibitors: 1-Benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine Hydrochloride and Related Compounds. (1992). Journal of Medicinal Chemistry.
• Design and synthesis of new donepezil analogs derived from arylpiperazine scaffold as acetylcholinesterase inhibitors. (2020).
• Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine and related derivatives. (1992). Journal of Medicinal Chemistry.
• Design, Synthesis, and Evaluation of Donepezil-Like Compounds as AChE and BACE-1 Inhibitors. (2016). ACS Medicinal Chemistry Letters.
• Acetylcholinesterase Inhibition Assay Kit (Colorimetric). Assay Genie.
• Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. (1992). Journal of Medicinal Chemistry.
• Application Notes: Protocol for Measuring Acetylcholinesterase (AChE) Inhibition with "AChE-IN-8". Benchchem.
• Recent developments in the design and synthesis of benzylpyridinium salts: Mimicking donepezil hydrochloride in the treatment of Alzheimer's disease. (2022). Future Medicinal Chemistry.
• Acetylcholinesterase Inhibitors in the Treatment of Neurodegenerative Diseases and the Role of Acetylcholinesterase in their Pathogenesis. (2021).
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• Acetylcholinesterase inhibitor. Wikipedia.

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"Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" in histamine H3 receptor antagonist synthesis

An In-Depth Guide to the Application of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in the Synthesis of Histamine H3 Receptor Antagonists

Introduction: The Therapeutic Promise of Histamine H3 Receptor Antagonism

The histamine H3 receptor (H3R) is a presynaptic G-protein coupled receptor predominantly expressed in the central nervous system (CNS). It acts as both an autoreceptor on histaminergic neurons, inhibiting histamine synthesis and release, and as a heteroreceptor on non-histaminergic neurons, modulating the release of key neurotransmitters such as acetylcholine, dopamine, and norepinephrine.[1][2][3] This dual regulatory role makes the H3R an attractive therapeutic target. By blocking these receptors, H3R antagonists enhance the release of these neurotransmitters, offering significant potential for treating a range of complex CNS disorders, including cognitive deficits in Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), schizophrenia, and narcolepsy.[1][3][4]

Early research focused on imidazole-based antagonists, but their poor blood-brain barrier penetration and potential for drug-drug interactions prompted the development of non-imidazole scaffolds.[5] Within this class, molecules incorporating a piperidine core have proven highly successful. This guide focuses on a pivotal intermediate, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate , and its strategic application in constructing novel, potent, and selective non-imidazole H3R antagonists.

PART 1: The Strategic Importance of the Piperidine Intermediate

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is not merely a reagent; it is a carefully designed synthetic platform. Its structure contains several key features that make it an exceptionally versatile building block for H3R antagonist synthesis:

• The Piperidine Core: This saturated heterocycle is a common motif in many CNS-active drugs and is a well-established scaffold for achieving high affinity at the H3 receptor.[6]

• The N-Benzyl Group: This moiety serves as a robust protecting group for the piperidine nitrogen, preventing unwanted side reactions. It can be readily removed in later synthetic steps via catalytic hydrogenation, allowing for the introduction of diverse substituents to explore structure-activity relationships (SAR).

• The Tertiary Hydroxyl and Ester Groups: These vicinal functionalities are the primary handles for elaboration into the final antagonist structures. The tertiary alcohol can be converted into ethers or other functional groups, while the ester can be hydrolyzed, reduced, or amidated to introduce the varied side chains necessary for potent H3R binding.

The synthesis of this key intermediate is most efficiently achieved through the Reformatsky reaction, a classic organometallic carbon-carbon bond-forming reaction.

PART 2: Synthesis Protocol for the Key Intermediate

Protocol 1: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate via the Reformatsky Reaction

The Reformatsky reaction facilitates the nucleophilic addition of an organozinc enolate, derived from an α-halo ester, to a carbonyl compound.[7][8][9] This method is particularly advantageous because the organozinc reagent is less reactive than corresponding Grignard or organolithium reagents, preventing self-condensation of the ester.[7]

Caption: Workflow for the Reformatsky Reaction Synthesis.

Causality and Experimental Rationale:

The success of the Reformatsky reaction hinges on the formation of the organozinc intermediate. Zinc metal is inserted into the carbon-bromine bond of ethyl bromoacetate via oxidative addition.[7] This "Reformatsky enolate" is then sufficiently nucleophilic to attack the electrophilic carbonyl carbon of 1-benzyl-4-piperidone.

• Zinc Activation: Commercial zinc dust is often coated with a passivating layer of zinc oxide. A small amount of iodine or 1,2-dibromoethane is used to activate the surface, exposing fresh metal for the reaction.[8]

• Inert Atmosphere: Organozinc reagents are sensitive to moisture and oxygen. The reaction must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent quenching of the intermediate and ensure optimal yield.

• Solvent Choice: Anhydrous tetrahydrofuran (THF) is an ideal solvent as it is aprotic and effectively solvates the organometallic intermediates.[10]

Materials and Reagents:

Reagent/Material	CAS Number	Molecular Weight	Key Hazards
1-Benzyl-4-piperidone	3612-20-2	189.26	Irritant
Ethyl bromoacetate	105-36-2	167.00	Toxic, Lachrymator
Zinc Dust (<10 µm)	7440-66-6	65.38	Flammable solid
Iodine	7553-56-2	253.81	Harmful, Irritant
Anhydrous THF	109-99-9	72.11	Highly Flammable, Irritant
Saturated NH4Cl (aq)	12125-02-9	53.49	Irritant
Ethyl Acetate	141-78-6	88.11	Highly Flammable, Eye Irritant[11][12]
Anhydrous MgSO4	7487-88-9	120.37	-
Silica Gel (for chromatography)	7631-86-9	60.08	-

Step-by-Step Protocol:

• Setup: Equip a flame-dried, three-necked round-bottom flask with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Zinc Activation: Add zinc dust (1.5 eq.) and a crystal of iodine to the flask. Gently heat under vacuum with a heat gun until the purple iodine vapor subsides, then cool to room temperature and backfill with nitrogen. Add anhydrous THF.

• Reactant Preparation: In a separate flask, prepare a solution of 1-benzyl-4-piperidone (1.0 eq.) and ethyl bromoacetate (1.2 eq.) in anhydrous THF.

• Initiation and Addition: Add a small portion (approx. 10%) of the reactant solution to the zinc suspension and warm the mixture gently to initiate the reaction (indicated by mild bubbling or an exothermic event). Once initiated, add the remaining solution dropwise via the dropping funnel at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, continue to stir the reaction mixture at reflux for 1-2 hours, or until thin-layer chromatography (TLC) indicates the consumption of the starting ketone.

• Work-up: Cool the reaction mixture to 0 °C in an ice bath. Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure. Purify the resulting crude oil via flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as a pure product.

PART 3: Application in H3R Antagonist Synthesis

The synthesized intermediate is a launchpad for creating diverse H3R antagonists. A common strategy involves etherification of the tertiary alcohol, linking the piperidine core to another pharmacophoric element, often an aromatic or heteroaromatic group, via an alkyl chain.

Protocol 2: Synthesis of a 1-Benzyl-4-(alkoxy)piperidine Derivative

This protocol describes a general Williamson ether synthesis, a reliable method for forming ethers. The tertiary alcohol is deprotonated with a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from a suitable electrophile.

Caption: General synthetic pathway from the intermediate to an H3R antagonist.

Materials and Reagents:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (from Protocol 1)

• Sodium hydride (NaH), 60% dispersion in mineral oil (CAS: 7646-69-7) - Hazard: Flammable solid, water-reactive.

• Desired alkyl halide (e.g., 1-bromo-3-chloropropane, CAS: 109-70-6)

• Anhydrous Dimethylformamide (DMF) or THF

• Water, Ethyl Acetate, Brine

Step-by-Step Protocol:

• Setup: Under a nitrogen atmosphere, dissolve the intermediate (1.0 eq.) in anhydrous DMF in a flame-dried flask. Cool the solution to 0 °C.

• Deprotonation: Carefully add sodium hydride (1.2 eq.) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes to ensure complete formation of the alkoxide.

• Alkylation: Cool the mixture back to 0 °C and add the desired alkyl halide (1.1 eq.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight, or until TLC analysis shows completion.

• Work-up: Carefully quench the reaction by slowly adding water at 0 °C.

• Extraction and Purification: Extract the aqueous mixture with ethyl acetate (3x). Combine the organic layers, wash with water and then brine, dry over MgSO4, filter, and concentrate. Purify the crude product by flash column chromatography.

This ether product can then be further modified. For example, the terminal chloride can be displaced with a primary or secondary amine, and the ester can be hydrolyzed or reduced. Finally, the N-benzyl protecting group can be removed via catalytic hydrogenation (H2, Pd/C) and replaced with other groups to complete the synthesis of a potent H3R antagonist.[6]

PART 4: Safety and Handling

Chemical synthesis requires strict adherence to safety protocols. All manipulations should be performed in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety glasses or goggles, and appropriate chemical-resistant gloves.

• Reagent Handling:

  • Ethyl bromoacetate: Is a potent lachrymator and is toxic. Handle only in a fume hood.[13]

  • Sodium Hydride (NaH): Reacts violently with water to produce flammable hydrogen gas. Never quench with water directly; use a less reactive protic source like isopropanol or ethanol, especially at low temperatures.

  • Solvents: THF, ethyl acetate, and other organic solvents are flammable.[11] Keep away from ignition sources. Ground equipment to prevent static discharge.[14]

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Conclusion

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a high-value intermediate whose strategic synthesis via the Reformatsky reaction provides a robust and versatile entry point into the chemical space of non-imidazole histamine H3 receptor antagonists. The protocols detailed herein, grounded in established chemical principles, offer researchers a reliable pathway to construct this key building block and elaborate it into novel compounds for CNS drug discovery. By understanding the causality behind each experimental step and adhering to strict safety standards, scientists can effectively leverage this intermediate to develop the next generation of therapeutics targeting the H3 receptor.

References

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• Jesudason, C. D., et al. (2006). Synthesis and SAR of novel histamine H3 receptor antagonists. ElectronicsAndBooks. [Link]

• Sadek, B., et al. (2016). Multiple Targeting Approaches on Histamine H3 Receptor Antagonists. Frontiers in Neuroscience, 10. [Link]

• Kathmann, M., et al. (1998). Search for novel leads for histamine H3-receptor antagonists: oxygen-containing derivatives. Archiv der Pharmazie, 331(10), 323-329. [Link]

• Esbenshade, T. A., et al. (2008). The histamine H3 receptor: an attractive target for the treatment of cognitive disorders. British Journal of Pharmacology, 154(6), 1166–1181. [Link]

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• Wikipedia. (n.d.). Reformatsky reaction. [Link]

• LookChem. (n.d.). Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate. [Link]

• Stary, D., et al. (2024). 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. ACS Chemical Neuroscience. [Link]

• Organic Chemistry Portal. (n.d.). Reformatsky Reaction. [Link]

• Fürstner, A. (2004). The Reformatsky Reaction in Organic Synthesis. Recent Advances. Tetrahedron, 60(42), 9325-9374. [Link]

• Ganellin, C. R., et al. (1998). Synthesis of potent non-imidazole histamine H3-receptor antagonists. Archiv der Pharmazie, 331(12), 395-404. [Link]

• Stary, D., et al. (2024). 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. ACS Chemical Neuroscience. [Link]

• Maslowska-Lipowicz, I., et al. (2008). New 1-benzyl-4-hydroxypiperidine derivatives as non-imidazole histamine H3 receptor antagonists. Archiv der Pharmazie, 341(12), 762-773. [Link]

• MOLBASE. (n.d.). ethyl 2-(1-benzyl-3-hydroxy-2-oxoindolin-3-yl)acetate. [Link]

• Google Patents. (2007).
• Google Patents. (2021). CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride.

• Wikipedia. (n.d.). H3 receptor antagonist. [Link]

• Stark, H., et al. (1996). Novel Histamine H3-receptor Antagonists With Benzyl Ether Structure or Related Moieties. Archiv der Pharmazie, 329(8-9), 379-85. [Link]

• Google Patents. (2020). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde.

• Sarkandi, D. N., et al. (2012). Synthesis of 1-Benzyl-4-[2-(5-phenyl-1,3,4-thiadiazole-2-yl)aminoethyl]piperidine as Potential Alzheimer's Disease Modifying Agent. Acta Chimica Slovenica, 59(1), 163-166. [Link]

• ResearchGate. (2009). Convenient Synthesis and Evaluation of Biological Activity of Benzyl (2S)-2-[(R)-1-hydroxy-2-oxo-(1-phenethyl)prop-3-ylcarbamoyl]- 4-oxopiperidine- (or -4-oxopyrrolidine)-1-carboxylate as Novel Histone Deacetylase Inhibitors. [Link]

• PubChem. (n.d.). (R)-Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate. [Link]

• Wikipedia. (n.d.). 1-Benzyl-4-(2-(diphenylmethoxy)ethyl)piperidine. [Link]

• Sugimoto, H., et al. (1995). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. Journal of Medicinal Chemistry, 38(24), 4821-4829. [Link]

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Application Notes and Protocols for the Reformatsky Reaction Utilizing Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: Unlocking Complex Molecular Architectures via the Reformatsky Reaction

The Reformatsky reaction, a cornerstone in the edifice of carbon-carbon bond-forming strategies, offers a powerful and versatile method for the synthesis of β-hydroxy esters.[1][2][3] Discovered by Sergey Nikolaevich Reformatsky in 1887, this reaction involves the condensation of an α-haloester with a carbonyl compound, typically an aldehyde or ketone, in the presence of metallic zinc.[1][2][4] The organozinc reagent, or 'Reformatsky enolate', generated in situ is notably less basic than its Grignard or organolithium counterparts, a characteristic that imparts a high degree of functional group tolerance and chemoselectivity.[4][5] This feature makes the Reformatsky reaction particularly amenable to the synthesis of complex molecules, a critical aspect in the realm of drug discovery and development.

This application note provides a comprehensive guide to the application of the Reformatsky reaction with a specialized substrate, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate . The presence of a tertiary hydroxyl group and a bulky piperidine moiety within this substrate presents unique stereochemical and mechanistic considerations. We will delve into the synthesis of this starting material, explore the mechanistic nuances of the subsequent intramolecular Reformatsky reaction, provide a detailed experimental protocol, and discuss potential challenges and optimization strategies.

Synthesis of the Starting Material: Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

A robust and efficient synthesis of the title compound is paramount for its utilization in subsequent transformations. A plausible and scalable synthetic route commences from the commercially available 1-benzyl-4-piperidone and proceeds through a cyanohydrin intermediate.

Synthetic Scheme:

Caption: Synthetic pathway to the target starting material.

Experimental Protocol for Synthesis:

Step 1: Synthesis of 1-benzyl-4-hydroxypiperidine-4-carbonitrile

• To a stirred solution of 1-benzyl-4-piperidone (1 equivalent) in a suitable solvent such as a mixture of water and a water-miscible organic solvent, add sodium cyanide (NaCN, 1.1 equivalents) portion-wise at 0-5 °C.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully neutralize the reaction mixture with a weak acid (e.g., acetic acid) and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude cyanohydrin, which can be purified by crystallization or chromatography.[6]

Step 2: Hydrolysis to 1-benzyl-4-hydroxy-piperidine-4-carboxylic acid

• Treat the cyanohydrin intermediate with a strong acid, such as concentrated hydrochloric acid, and heat the mixture to reflux.[7][8]

• Monitor the reaction for the disappearance of the starting material.

• After cooling, adjust the pH of the solution to the isoelectric point of the amino acid to precipitate the product.

• Filter the solid, wash with cold water, and dry under vacuum to obtain the α-hydroxy acid.[9]

Step 3: Esterification to Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Suspend the α-hydroxy acid in absolute ethanol.

• Add a catalytic amount of a strong acid (e.g., sulfuric acid or boric acid) and reflux the mixture until the esterification is complete, as monitored by TLC.[10]

• Cool the reaction mixture, neutralize the excess acid with a mild base (e.g., sodium bicarbonate solution), and extract the ethyl ester with an organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the final product by column chromatography.

The Intramolecular Reformatsky Reaction: Mechanism and Considerations

The structure of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, after α-bromination, presents a unique opportunity for an intramolecular Reformatsky reaction. The presence of the γ-hydroxyl group relative to the ester carbonyl allows for the formation of a cyclic product.

Reaction Mechanism:

Caption: Proposed mechanism for the intramolecular Reformatsky reaction.

A key feature of this reaction is the potential for the hydroxyl group to remain unprotected. The relatively low basicity of the zinc enolate may not be sufficient to deprotonate the tertiary alcohol to a significant extent.[5] Furthermore, some Lewis acidic metals, like indium, have been shown to coordinate with the hydroxyl group, leading to chelation control and high diastereoselectivity in similar reactions.[7][10] This directing effect can be advantageous in controlling the stereochemical outcome of the cyclization.

Detailed Experimental Protocol for Intramolecular Reformatsky Reaction

This protocol outlines the procedure for the α-bromination of the starting material followed by the intramolecular Reformatsky cyclization.

Materials and Reagents:

Reagent	Grade	Supplier
Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate	Synthesized as above	-
N-Bromosuccinimide (NBS)	Reagent Grade	e.g., Sigma-Aldrich
Carbon tetrachloride (CCl₄) or other suitable solvent	Anhydrous	e.g., Sigma-Aldrich
Azobisisobutyronitrile (AIBN) or Benzoyl peroxide	Reagent Grade	e.g., Sigma-Aldrich
Zinc dust (<10 micron, activated)	High Purity	e.g., Sigma-Aldrich
Iodine (I₂)	Reagent Grade	e.g., Sigma-Aldrich
Anhydrous Tetrahydrofuran (THF)	Anhydrous	e.g., Sigma-Aldrich
Saturated aqueous ammonium chloride (NH₄Cl)	ACS Grade	e.g., Fisher Scientific
Diethyl ether	Anhydrous	e.g., Sigma-Aldrich
Anhydrous sodium sulfate (Na₂SO₄)	ACS Grade	e.g., VWR

Step-by-Step Protocol:

Part A: α-Bromination of the Ester

• Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1 equivalent) in anhydrous carbon tetrachloride.

• Add N-Bromosuccinimide (NBS, 1.1 equivalents) and a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

• Reflux the mixture under an inert atmosphere (e.g., nitrogen or argon) and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture, filter off the succinimide, and wash the filtrate with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude α-bromo ester can often be used directly in the next step without further purification.

Part B: Intramolecular Reformatsky Cyclization

• Activate the zinc dust by stirring it with a catalytic amount of iodine in anhydrous THF for 15-20 minutes until the iodine color disappears.

• To the activated zinc suspension, add a solution of the crude α-bromo ester in anhydrous THF dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to reflux the mixture for an additional 1-2 hours, monitoring the reaction by TLC.

• Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with diethyl ether.

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting bicyclic γ-lactone by column chromatography on silica gel.

Data Presentation and Characterization

The successful synthesis of the target bicyclic γ-lactone should be confirmed by standard analytical techniques.

Analytical Technique	Expected Observations
¹H NMR	Disappearance of the ethyl ester signals (triplet and quartet). Appearance of characteristic signals for the lactone ring protons.
¹³C NMR	Shift of the carbonyl carbon signal to a value typical for a γ-lactone (around 175-180 ppm).
FT-IR	Appearance of a strong carbonyl stretching band for the γ-lactone at approximately 1770 cm⁻¹. Disappearance of the ester carbonyl band.
Mass Spectrometry (MS)	Observation of the molecular ion peak corresponding to the expected mass of the bicyclic lactone.

Troubleshooting and Optimization

• Low Yield of α-Bromo Ester: Ensure the use of a fresh radical initiator and completely anhydrous conditions. The reaction can also be initiated photochemically.

• Failure of the Reformatsky Reaction to Initiate: Ensure the zinc is highly activated. Pre-treatment with dilute HCl followed by washing with water, ethanol, and ether, and drying under vacuum can improve reactivity. The use of a zinc-copper couple can also be beneficial.[11]

• Formation of Intermolecular Dimerization Products: Slow addition of the α-bromo ester to the zinc suspension under high dilution conditions will favor the intramolecular cyclization over intermolecular reactions.

• Decomposition of the Product: The workup should be performed using a mildly acidic solution (e.g., saturated NH₄Cl) to avoid acid-catalyzed side reactions of the lactone.

Conclusion

The intramolecular Reformatsky reaction of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate provides an elegant and efficient pathway to a novel bicyclic γ-lactone scaffold. This methodology, which leverages the inherent reactivity of the substrate without the need for hydroxyl group protection, is a testament to the versatility and functional group tolerance of the Reformatsky reaction. The resulting lactone can serve as a valuable chiral building block for the synthesis of complex nitrogen-containing heterocycles, which are of significant interest in medicinal chemistry and drug development. Careful control of reaction conditions, particularly the activation of zinc and the rate of substrate addition, is crucial for achieving high yields of the desired intramolecular product.

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• CN103687841A - Method for producing alpha-hydroxycarboxylic acid esters - Google Patents.

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• Synthesis of 1-benzyloxycarbonyl-4-hydroxypiperidine - PrepChem.com. PrepChem.com. [Link]

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• 1-Benzyl-4-hydroxypiperidine-4-carbonitrile - SIELC Technologies. SIELC Technologies. [Link]

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• Reformatsky Reaction - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

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Application Notes &amp; Protocols: Synthesis of Tertiary Alcohols via Grignard Reaction with a Hydroxyl-Containing Ester

Topic: Grignard Reaction with "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate"

Introduction: Navigating the Grignard Reaction with a Bifunctional Substrate

The Grignard reaction stands as a cornerstone of carbon-carbon bond formation in organic synthesis, prized for its versatility in creating complex molecular architectures from simple carbonyl precursors.[1][2] Discovered by Victor Grignard, this organometallic reaction employs a potent organomagnesium halide nucleophile (the Grignard reagent) to attack electrophilic carbons, such as those in aldehydes, ketones, and esters.[1][3] For researchers in drug development, the reaction of Grignard reagents with esters is a particularly powerful tool, as it provides a direct route to tertiary alcohols, a structural motif prevalent in numerous pharmaceutical agents.[1][4]

This application note provides an in-depth guide to the Grignard reaction using Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate as a substrate. A critical challenge presented by this molecule is its bifunctional nature: it contains both the target ester group and a tertiary hydroxyl group. Grignard reagents are not only strong nucleophiles but also exceptionally strong bases.[5][6] The acidic proton of the hydroxyl group will react irreversibly with the Grignard reagent, quenching it and preventing the desired reaction at the ester carbonyl.

Therefore, a successful synthesis necessitates a strategic protection-deprotection sequence. This guide details a field-proven, three-stage protocol:

• Protection of the tertiary alcohol as a silyl ether.

• Grignard Addition to the ester carbonyl using two equivalents of the organometallic reagent.

• Deprotection to unveil the final di-tertiary alcohol product.

This comprehensive approach ensures high fidelity and yield, providing a self-validating system for researchers tackling similarly complex substrates.

Pillar 1: The Underlying Mechanism

The reaction of a Grignard reagent with an ester proceeds via a two-step nucleophilic addition process to yield a tertiary alcohol.[7][8] Unlike aldehydes and ketones, which react with one equivalent, esters consume two equivalents of the Grignard reagent.[9]

• First Addition & Elimination: The Grignard reagent first attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate. This intermediate is unstable and collapses, expelling the alkoxy group (-OEt in this case) as a leaving group. This addition-elimination sequence generates a ketone intermediate.[5][8]

• Second Addition: The newly formed ketone is more reactive towards the Grignard reagent than the starting ester.[1][8] This is because the electrophilicity of the ester's carbonyl carbon is dampened by resonance from the adjacent oxygen's lone pair.[8] Consequently, a second equivalent of the Grignard reagent rapidly attacks the ketone intermediate, forming a magnesium alkoxide.[8]

• Acidic Workup: A final acidic workup step is required to protonate the alkoxide, yielding the neutral tertiary alcohol product.[5]

The following diagram illustrates this sequential mechanism.

Caption: Mechanism of Grignard addition to an ester.

Pillar 2: The Complete Experimental Workflow

The following diagram outlines the comprehensive, multi-step procedure required for this synthesis, from the initial starting material to the final, purified product.

Caption: A three-stage workflow for the Grignard synthesis.

Pillar 3: Detailed Protocols

Safety First: Grignard reagents are highly reactive, air- and moisture-sensitive, and are often handled in flammable solvents like diethyl ether or THF.[10][11] All procedures must be conducted in a certified chemical fume hood under an inert atmosphere (Nitrogen or Argon).[10][12] Appropriate Personal Protective Equipment (PPE), including a flame-resistant lab coat, safety goggles, and Nomex gloves, is mandatory.[12] All glassware must be rigorously flame- or oven-dried before use to remove adsorbed water.[6][13]

Protocol 1: Protection of the Tertiary Hydroxyl Group

This step is crucial to prevent the quenching of the Grignard reagent. We will use tert-butyldimethylsilyl chloride (TBDMSCl) as it forms a robust silyl ether that is stable to the basic conditions of the Grignard reaction but can be readily removed later.

Parameter	Value
Reactants	Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq), TBDMSCl (1.2 eq), Imidazole (2.5 eq)
Solvent	Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Reaction Time	4-12 hours
Monitoring	Thin Layer Chromatography (TLC)

Step-by-Step Methodology:

• To a flame-dried round-bottom flask under an inert atmosphere, add Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq) and imidazole (2.5 eq).

• Dissolve the solids in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add TBDMSCl (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure protected ester.

Protocol 2: Grignard Reaction with the Protected Ester

This protocol uses a commercially available solution of Methylmagnesium bromide (MeMgBr). Using at least two equivalents is critical to drive the reaction to completion.[8] We recommend a slight excess (2.2 eq) to account for any minor impurities or titration inaccuracies.

Parameter	Value
Reactants	Protected Ester (1.0 eq), Methylmagnesium bromide (3.0 M in Et₂O, 2.2 eq)
Solvent	Anhydrous Tetrahydrofuran (THF)
Temperature	0 °C to Room Temperature
Reaction Time	2-4 hours
Monitoring	Thin Layer Chromatography (TLC)

Step-by-Step Methodology:

• Dissolve the protected ester (1.0 eq) in anhydrous THF in a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Slowly add the MeMgBr solution (2.2 eq) dropwise via syringe. The reaction is exothermic; maintain the temperature below 10 °C during addition.[10][12]

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-3 hours.

• Monitor the reaction by TLC for the disappearance of the starting ester.

• Upon completion, cool the flask back to 0 °C and carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution.[14] This is a safer alternative to strong acid for workup.

• Allow the mixture to warm to room temperature and stir until two clear layers form.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude protected diol. This intermediate is often carried forward without further purification.

Protocol 3: Deprotection of the Silyl Ether

The TBDMS group is typically removed under acidic conditions or with a fluoride source. Tetra-n-butylammonium fluoride (TBAF) is highly effective and selective.

Parameter	Value
Reactants	Crude Protected Diol (1.0 eq), TBAF (1.0 M in THF, 1.5 eq)
Solvent	Tetrahydrofuran (THF)
Temperature	Room Temperature
Reaction Time	2-6 hours
Monitoring	Thin Layer Chromatography (TLC)

Step-by-Step Methodology:

• Dissolve the crude protected diol from the previous step in THF.

• Add the TBAF solution (1.5 eq) and stir the mixture at room temperature.

• Monitor the reaction by TLC.

• Once the starting material is consumed, quench the reaction with water.

• Remove the THF under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the final product, 2-(1-benzyl-4-hydroxypiperidin-4-yl)propan-2-ol , by flash column chromatography or recrystallization.[15]

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the molecular structure, including the disappearance of the ethyl ester signals and the appearance of two new methyl singlets from the added Grignard reagent.

• FTIR Spectroscopy: To verify the presence of the O-H stretch (a broad peak around 3300-3500 cm⁻¹) and the absence of the ester carbonyl stretch (around 1735 cm⁻¹).

• Mass Spectrometry (MS): To confirm the molecular weight of the final product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or no yield	- Wet glassware or solvents.[13]- Impure or passivated magnesium (if preparing reagent in-house).[3]- Incomplete protection of the hydroxyl group.- Insufficient Grignard reagent.	- Ensure all glassware is rigorously dried and use anhydrous solvents.- Activate magnesium with iodine or 1,2-dibromoethane if necessary.- Confirm complete protection by NMR/TLC before proceeding.- Use at least 2.2 equivalents of Grignard reagent.[8]
Recovery of starting ester	- Grignard reagent was quenched.- Reaction temperature was too low or time was too short.	- See "Low or no yield" solutions.- Allow the reaction to proceed at room temperature for a longer duration.
Formation of ketone intermediate	- Insufficient Grignard reagent (less than 2 eq. added).	- Use a slight excess of Grignard reagent (>2.1 eq) to ensure the highly reactive ketone intermediate is consumed.[1][8]
Complex mixture of byproducts	- Reaction run at too high a temperature, causing side reactions like enolization.[16]- Presence of oxygen can lead to side reactions.	- Maintain controlled, slow addition of the Grignard reagent at 0 °C.[1]- Ensure a robust inert atmosphere throughout the reaction.

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Application Notes and Protocols: Functionalization of the Hydroxyl Group in "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate"

Abstract

This comprehensive technical guide provides detailed application notes and protocols for the functionalization of the tertiary hydroxyl group in Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This key intermediate is of significant interest to researchers, scientists, and drug development professionals. Due to the sterically hindered nature of the tertiary alcohol, specialized synthetic strategies are required. This document outlines field-proven methods for etherification, esterification, and displacement of the hydroxyl group, with a focus on explaining the causality behind experimental choices and ensuring the trustworthiness of the described protocols. All methodologies are supported by authoritative references to peer-reviewed literature.

Introduction: The Significance of a Tertiary Alcohol

The piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a vast array of pharmaceuticals and bioactive molecules.[1][2] The specific molecule, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, presents a unique synthetic challenge and opportunity due to its tertiary hydroxyl group. Tertiary alcohols are notoriously less reactive in standard esterification and etherification reactions primarily due to steric hindrance.[3] The bulky groups surrounding the hydroxyl-bearing carbon impede the approach of reagents, necessitating carefully selected synthetic routes.[3]

Functionalization of this hydroxyl group allows for the exploration of structure-activity relationships (SAR) by introducing a diverse range of substituents. This can profoundly impact a molecule's pharmacological properties, including potency, selectivity, and pharmacokinetic profile. This guide provides detailed protocols for key transformations, enabling researchers to efficiently generate libraries of novel derivatives.

Logical Flow of Synthetic Strategies

The following sections will detail various approaches to functionalize the tertiary hydroxyl group. The choice of method will depend on the desired final product and the compatibility of other functional groups within the molecule.

Caption: Overview of functionalization pathways for the tertiary alcohol.

Esterification of the Tertiary Hydroxyl Group

Direct esterification of tertiary alcohols using classic Fischer esterification conditions (acid catalyst with a carboxylic acid) is often inefficient due to the propensity for elimination reactions under acidic and heated conditions.[4] Therefore, milder, more sophisticated methods are required.

Steglich Esterification: A Mild and Effective Approach

The Steglich esterification is a powerful method for coupling carboxylic acids and alcohols under mild conditions, making it particularly suitable for sterically hindered and acid-labile substrates.[5][6][7] The reaction utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC), to activate the carboxylic acid, and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[6][7]

Causality of Reagent Choice:

• DCC/DIC: These reagents act as dehydrating agents, forming a highly reactive O-acylisourea intermediate with the carboxylic acid.[6][7] This intermediate is readily attacked by the alcohol.

• DMAP: DMAP is a superior nucleophile compared to the sterically hindered tertiary alcohol. It reacts with the O-acylisourea to form a highly reactive N-acylpyridinium salt. This "activated ester" is then efficiently intercepted by the alcohol.[6] This catalytic cycle is crucial for achieving high yields with tertiary alcohols.[8]

Experimental Protocol: Steglich Esterification

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Carboxylic acid (e.g., acetic acid, benzoic acid) (1.2 equivalents)

• N,N'-Dicyclohexylcarbodiimide (DCC) (1.5 equivalents)

• 4-Dimethylaminopyridine (DMAP) (0.1 equivalents)

• Anhydrous dichloromethane (DCM)

Procedure:

• To a solution of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq) and the carboxylic acid (1.2 eq) in anhydrous DCM, add DMAP (0.1 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add a solution of DCC (1.5 eq) in anhydrous DCM dropwise over 15 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reagent	Molar Ratio	Purpose
Carboxylic Acid	1.2 eq	Acylating agent
DCC	1.5 eq	Dehydrating/Activating Agent
DMAP	0.1 eq	Nucleophilic Catalyst

Mitsunobu Reaction: An Alternative for Inversion of Stereochemistry

While the starting material is achiral, the Mitsunobu reaction is a valuable tool for esterification, particularly when dealing with secondary alcohols where inversion of stereochemistry is desired.[9][10][11][12] It can also be applied to some tertiary alcohols, although it is generally less efficient for this substrate class.[9][10][11] The reaction involves a redox process with a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).[12][13]

Causality of Reagent Choice:

• PPh₃ and DEAD/DIAD: These reagents form a betaine intermediate which activates the alcohol, converting the hydroxyl group into a good leaving group (an oxyphosphonium salt).[9][12]

• Carboxylic Acid: The carboxylate anion then acts as a nucleophile, displacing the oxyphosphonium group in an Sₙ2-like fashion.[12]

Experimental Protocol: Mitsunobu Reaction

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Carboxylic acid (1.5 equivalents)

• Triphenylphosphine (PPh₃) (1.5 equivalents)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 equivalents)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq), the carboxylic acid (1.5 eq), and PPh₃ (1.5 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.5 eq) dropwise to the reaction mixture. A color change is typically observed.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography to remove triphenylphosphine oxide and the hydrazine byproduct.

Note: Purification can be challenging due to the byproducts. Using polymer-bound PPh₃ or modified azodicarboxylates can facilitate easier workup.

Etherification of the Tertiary Hydroxyl Group

The Williamson ether synthesis, a classic method involving an alkoxide and an alkyl halide, is generally not feasible for the synthesis of tertiary ethers due to the strong basicity of the alkoxide promoting elimination of the alkyl halide.[14][15][16] Therefore, alternative strategies are necessary.

Acid-Catalyzed Addition to Alkenes

A viable method for the formation of tertiary ethers is the acid-catalyzed addition of the alcohol to a reactive alkene, such as isobutylene, to form a tert-butyl ether. This can also serve as a protecting group strategy.[17]

Causality of Reaction Conditions:

• Strong Acid (e.g., H₂SO₄): The acid protonates the alkene, generating a stable tertiary carbocation.

• Tertiary Alcohol: The alcohol then acts as a nucleophile, attacking the carbocation to form the ether.

Experimental Protocol: Formation of a tert-Butyl Ether

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Isobutylene (can be bubbled through the solution or added as a condensed liquid)

• Anhydrous dichloromethane (DCM) or diethyl ether

• Catalytic amount of concentrated sulfuric acid (H₂SO₄) or a solid acid catalyst (e.g., Amberlyst-15)

Procedure:

• Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq) in anhydrous DCM.

• Add a catalytic amount of concentrated H₂SO₄.

• Cool the mixture to a suitable temperature (e.g., -78 °C to 0 °C) and introduce isobutylene.

• Allow the reaction to stir for several hours, monitoring by TLC.

• Quench the reaction by adding a saturated solution of NaHCO₃.

• Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate under reduced pressure and purify by column chromatography if necessary.

Iron-Catalyzed Etherification

Recent advances have demonstrated the use of iron(III) salts as catalysts for the direct etherification of alcohols.[18][19] This method can be applied to the synthesis of unsymmetrical ethers from tertiary and primary alcohols.[18][19]

Conceptual Workflow: Iron-Catalyzed Etherification

Caption: Conceptual workflow for iron-catalyzed etherification.

Displacement of the Hydroxyl Group

Direct displacement of the hydroxyl group is challenging as it is a poor leaving group.[20][21] Therefore, it must first be converted into a better leaving group, such as a tosylate, mesylate, or halide.[22][23] However, the formation of these intermediates at a tertiary center can be difficult and often leads to elimination products.[4][23]

Conversion to an Alkyl Halide

Reagents like thionyl chloride (SOCl₂) or phosphorus tribromide (PBr₃) are commonly used to convert primary and secondary alcohols to alkyl halides via an Sₙ2 mechanism.[24][25] For tertiary alcohols, reaction with concentrated hydrohalic acids (e.g., HCl, HBr) proceeds via an Sₙ1 mechanism, which is often accompanied by elimination.[23][25]

Experimental Protocol: Conversion to Alkyl Chloride with HCl

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Concentrated hydrochloric acid (HCl)

Procedure:

• Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in a suitable solvent (e.g., dioxane).

• Add concentrated HCl and stir the reaction at room temperature or with gentle heating.

• Monitor the reaction by TLC.

• Upon completion, carefully neutralize the reaction with a base (e.g., NaHCO₃ solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the product by column chromatography. Be aware of the potential for the formation of elimination byproducts.

Protecting Group Strategies

In a multi-step synthesis, it may be necessary to protect the tertiary hydroxyl group to prevent it from interfering with subsequent reactions.[26][27]

Silyl Ethers

Silyl ethers are common protecting groups for alcohols due to their ease of formation and removal.[26][27] For a tertiary alcohol, a more reactive silylating agent may be required.

Common Silylating Agents:

• Trimethylsilyl chloride (TMSCl): Can protect primary, secondary, and some tertiary alcohols.[28]

• tert-Butyldimethylsilyl chloride (TBSCl): A bulkier protecting group, generally more stable than TMS.

• Triisopropylsilyl chloride (TIPSCl): Even bulkier and more stable.

• tert-Butyldiphenylsilyl chloride (TBDPSCl): Very bulky and robust.

Experimental Protocol: TMS Protection

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Trimethylsilyl chloride (TMSCl) (1.5 equivalents)

• Imidazole or triethylamine (2.0 equivalents)

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate (1.0 eq) and imidazole (2.0 eq) in anhydrous DCM.

• Cool the mixture to 0 °C.

• Add TMSCl (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor by TLC.

• Quench the reaction with water.

• Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentrate under reduced pressure. The TMS-protected product is often used in the next step without further purification.

Deprotection: Silyl ethers can be cleaved under acidic conditions or with a fluoride source, such as tetrabutylammonium fluoride (TBAF).[29]

Conclusion

The functionalization of the tertiary hydroxyl group in Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate requires careful consideration of the steric hindrance and potential side reactions. This guide has provided a detailed overview of robust and reliable methods for esterification, etherification, displacement, and protection of this challenging functional group. The choice of methodology should be guided by the desired final product and the overall synthetic strategy. By understanding the underlying principles of each reaction, researchers can effectively navigate the complexities of modifying this valuable synthetic intermediate.

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• Organic Chemistry Data. (n.d.). Acid to Ester - Common Conditions. Retrieved from [Link]

• Royal Society of Chemistry. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Retrieved from [Link]

• Nature. (2021). The underappreciated hydroxyl in drug discovery. Retrieved from [Link]

• Reddit. (2025). William Ether Synthesis Question. Retrieved from [Link]

• Chemistry LibreTexts. (2021). 8.6: Converting Alcohols into Better Leaving Groups. Retrieved from [Link]

• National Institutes of Health. (2020). Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres. Retrieved from [Link]

• Michigan State University. (n.d.). Alcohol Reactivity. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2015). Elimination Reactions of Alcohols. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 17.6: Reactions of Alcohols. Retrieved from [Link]

• YouTube. (2021). 12.6 Substitution Reactions of Alcohols | Organic Chemistry. Retrieved from [Link]

• National Institutes of Health. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• PubMed. (2020). Functionalization of Piperidine Derivatives for the Site-Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Retrieved from [Link]

• YouTube. (2019). Q. Why williamson ether synthesis can not be carried out with tertiary alkyl halide?. Retrieved from [Link]

• National Institutes of Health. (2019). Regiodivergent enantioselective C–H functionalization of Boc-1,3-oxazinanes and application to the synthesis of β2 and β3-amino acids. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Welcome to the technical support center for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for this important chemical transformation. The synthesis, primarily achieved through a Reformatsky reaction, presents unique challenges and opportunities for yield improvement. This document provides a comprehensive resource to navigate these complexities, drawing upon established chemical principles and practical laboratory experience.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate via the Reformatsky reaction of N-benzyl-4-piperidone and ethyl bromoacetate.

Q1: My Reformatsky reaction is not initiating, or the initiation is very sluggish. What are the likely causes and how can I fix this?

A1: Failure to initiate is one of the most common problems in the Reformatsky reaction and is almost always related to the activity of the zinc metal. The surface of commercially available zinc dust is often coated with a layer of zinc oxide, which prevents its reaction with ethyl bromoacetate to form the necessary organozinc reagent (the Reformatsky enolate)[1].

Troubleshooting Steps:

• Zinc Activation: This is the most critical step. Several methods can be employed to activate the zinc surface:

  • Iodine Activation: A small crystal of iodine can be added to the reaction flask containing the zinc. The iodine etches the zinc surface, exposing fresh metal.

  • TMSCl Activation: Treatment of zinc dust with trimethylsilyl chloride (TMSCl) is another effective method to remove the oxide layer[2].

  • Pre-treatment with Acid: Briefly washing the zinc dust with dilute hydrochloric acid, followed by thorough rinsing with water, ethanol, and then ether, and finally drying under vacuum can be effective.

  • Rieke Zinc: For particularly challenging reactions, highly reactive "Rieke zinc," prepared by the reduction of a zinc salt, can be used[1].

• Anhydrous Conditions: The Reformatsky reaction is highly sensitive to moisture. Ensure all glassware is oven-dried or flame-dried before use and that all solvents are rigorously dried. The presence of water will quench the organozinc intermediate as it forms.

• Local Hotspot Generation: Gently warming a small spot of the reaction flask with a heat gun can sometimes provide the activation energy needed to initiate the reaction. Once initiated, the reaction is often exothermic and may require cooling to maintain control.

Q2: I am observing a low yield of the desired product. What are the potential reasons and how can I improve the yield?

A2: Low yields can stem from a variety of factors, including incomplete reaction, side reactions, and issues during workup and purification.

Optimization Strategies:

• Stoichiometry of Reagents:

  • Ethyl Bromoacetate: Using a slight excess of ethyl bromoacetate (e.g., 1.2 to 1.5 equivalents) can help drive the reaction to completion. However, a large excess can lead to the formation of byproducts from the self-condensation of the Reformatsky reagent.

  • Zinc: An excess of zinc (typically 2 to 3 equivalents) is generally used to ensure complete consumption of the ethyl bromoacetate.

• Reaction Temperature: The optimal temperature can be substrate-dependent. While some Reformatsky reactions proceed well at room temperature, others may require heating (refluxing in a solvent like THF or benzene) to go to completion. It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Solvent Choice: The choice of solvent can significantly impact the reaction rate and yield.

  • Aprotic Solvents: Anhydrous ethers such as diethyl ether and tetrahydrofuran (THF) are commonly used.

  • Aromatic Hydrocarbons: Benzene or toluene can also be used, often at higher temperatures.

  • A recent study on a highly catalytic enantioselective Reformatsky reaction showed that solvents like toluene and acetonitrile can lead to high yields[3][4].

• Workup Procedure: The acidic workup is crucial for protonating the intermediate zinc alkoxide to form the desired hydroxyl group. A saturated aqueous solution of ammonium chloride is often used for quenching the reaction, as it is acidic enough to protonate the alkoxide but mild enough to avoid potential acid-catalyzed side reactions.

Q3: I am observing the formation of significant byproducts. What are they and how can I minimize them?

A3: Several side reactions can occur during the Reformatsky synthesis, leading to a complex product mixture and reduced yield of the desired product.

Common Byproducts and Mitigation:

• Self-condensation of Ethyl Bromoacetate: The Reformatsky reagent can react with another molecule of ethyl bromoacetate to form ethyl 4-bromo-3-oxobutanoate. This can be minimized by the slow, dropwise addition of ethyl bromoacetate to the reaction mixture containing the activated zinc and N-benzyl-4-piperidone.

• Dehydration of the Product: The β-hydroxy ester product can undergo dehydration under harsh acidic conditions or at elevated temperatures to form the corresponding α,β-unsaturated ester, Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate. To avoid this, use a mild acidic workup (e.g., saturated NH₄Cl) and avoid excessive heating during purification.

• Unreacted Starting Materials: The presence of unreacted N-benzyl-4-piperidone and ethyl bromoacetate in the final product is common if the reaction does not go to completion. Ensure proper zinc activation and sufficient reaction time.

The following diagram illustrates a decision-making workflow for troubleshooting common issues in this synthesis:

Caption: Troubleshooting workflow for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Q4: What is the best method for purifying the final product?

A4: The purification of piperidine derivatives can be challenging due to their basic nature and potential for side product formation[5]. A multi-step approach is often necessary.

Recommended Purification Protocol:

• Aqueous Workup: After quenching the reaction, the mixture should be extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). The organic layer should be washed with brine to remove water-soluble impurities.

• Column Chromatography: Flash column chromatography on silica gel is typically the most effective method for separating the desired product from unreacted starting materials and byproducts. A gradient elution system, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, is recommended. The polarity of the eluent will depend on the specific byproducts present.

• Crystallization: If the purified product is a solid, recrystallization from a suitable solvent system can be used to further enhance its purity.

• Distillation (for liquid piperidine starting materials): While the product itself is likely not suitable for distillation due to its high boiling point and potential for decomposition, distillation can be a useful technique for purifying liquid starting materials like piperidine if it is being synthesized in-house from pyridine[5].

Experimental Protocols

This section provides a detailed, step-by-step methodology for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Synthesis of N-benzyl-4-piperidone (Starting Material)

If not commercially available, N-benzyl-4-piperidone can be synthesized from 4-piperidone and benzyl bromide[6].

Reformatsky Reaction for the Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Materials:

• N-benzyl-4-piperidone

• Ethyl bromoacetate

• Zinc dust

• Iodine (catalytic amount)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add zinc dust (2.0 eq.) and a small crystal of iodine.

• Zinc Activation: Gently heat the flask with a heat gun under a stream of inert gas (argon or nitrogen) until violet vapors of iodine are observed. Allow the flask to cool to room temperature.

• Addition of Reactants: Add anhydrous THF to the flask, followed by N-benzyl-4-piperidone (1.0 eq.). In the dropping funnel, prepare a solution of ethyl bromoacetate (1.2 eq.) in anhydrous THF.

• Reaction: Slowly add the ethyl bromoacetate solution dropwise to the stirred suspension of zinc and N-benzyl-4-piperidone. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux. After the addition is complete, continue to stir the reaction mixture at reflux for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Cool the reaction mixture to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extraction: Extract the mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

The following diagram illustrates the reaction pathway:

Caption: Reaction pathway for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Data Presentation

Table 1: Influence of Reaction Parameters on Yield

Parameter	Variation	Observed Effect on Yield	Reference
Zinc Activation	No activation vs. Iodine activation	Significant increase in yield with activation	[1]
TMSCl activation	Effective for removing oxide layer	[2]
Solvent	THF	Good yields, common choice	[1]
Toluene	Higher temperatures possible, can improve yield	[3][4]
Acetonitrile	High yields reported in some cases	[3][4]
Temperature	Room Temperature	May be sufficient for some activated zinc	General Knowledge
Reflux (THF, ~66°C)	Often required for complete reaction	General Knowledge
Reflux (Toluene, ~111°C)	Can increase reaction rate but also risk of side reactions	General Knowledge

References

• 5

Sources

• 1. adichemistry.com [adichemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. Highly Catalytic Enantioselective Reformatsky Reaction with Aldehydes and Ketones Using an Available Prolinol Ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1-Benzyl-4-piperidone synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Welcome to the technical support guide for the purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed experimental protocols. As a tertiary amine and a hydroxy-ester, this piperidine derivative presents unique purification challenges that require careful methodological consideration to achieve high purity.

Troubleshooting Guide: Common Purification Issues

This guide addresses specific issues encountered during the purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in a direct question-and-answer format.

Question 1: My purified product is a yellow or brown oil. What causes this discoloration and how can I fix it?

Answer: A yellow to brown tint is a common observation for piperidine derivatives and typically indicates the presence of oxidation products.[1][2] The tertiary amine of the piperidine ring is susceptible to oxidation, especially upon exposure to air and light.[2][3]

Causality & Solution:

• Oxidative Degradation: The lone pair of electrons on the nitrogen atom can be oxidized, leading to colored impurities.

• Troubleshooting Steps:

  • Charcoal Treatment: Dissolve the crude product in a suitable organic solvent (e.g., ethanol or ethyl acetate). Add a small amount (1-2% w/w) of activated charcoal and stir the mixture at room temperature for 30-60 minutes. Remove the charcoal by filtering the mixture through a pad of Celite. The solvent can then be removed under reduced pressure to yield the decolorized product.[4]

  • Preventative Measures: For long-term storage, keep the purified compound under an inert atmosphere (e.g., nitrogen or argon), protected from light, and at a low temperature to minimize oxidation.[1][2]

Question 2: My recovery is very low after column chromatography on silica gel, and the peaks show significant tailing.

Answer: This is a classic issue when purifying basic compounds like piperidine derivatives on standard silica gel. The acidic nature of silanol groups (Si-OH) on the silica surface strongly interacts with the basic piperidine nitrogen, causing the compound to streak or bind irreversibly to the column.[4][5]

Causality & Solution:

• Acid-Base Interaction: The basic amine is protonated by the acidic silica, leading to strong adsorption and poor elution.

• Troubleshooting Steps:

  • Deactivate the Silica Gel: Before loading your sample, flush the packed column with the mobile phase containing a small amount of a basic modifier. Triethylamine (Et₃N) at 0.1-1% is commonly used to neutralize the acidic sites on the silica gel.[4][5]

  • Use a Different Stationary Phase: Consider using neutral or basic alumina, or a reversed-phase (C18) column, which are less prone to these strong acid-base interactions.[6]

  • Optimize Solvent Polarity: Ensure your elution solvent is sufficiently polar to move the compound. A gradient elution, starting with a non-polar solvent and gradually increasing polarity, may be necessary to separate the product from less polar impurities first, before eluting the target compound.[7]

Question 3: I'm struggling to remove the starting material, 1-benzyl-4-piperidone, from my product.

Answer: The starting material, 1-benzyl-4-piperidone, has a similar polarity to the product, which can make separation by chromatography challenging. The key difference to exploit is the absence of the hydroxyl group in the starting material.

Causality & Solution:

• Polarity Similarity: Both the product and starting material contain the polar benzyl-piperidine core.

• Troubleshooting Steps:

  • High-Resolution Column Chromatography: Use a fine mesh silica gel (e.g., 230-400 mesh) and a shallow polarity gradient during column chromatography.[8] A solvent system of ethyl acetate in hexanes or dichloromethane in methanol is a good starting point. The more polar hydroxyl group in your product should allow for separation.

  • Aqueous Acid Wash: An acid-base extraction can be effective. Dissolve the crude mixture in an organic solvent like ethyl acetate. Wash the organic layer with a dilute aqueous acid (e.g., 1M HCl).[3] Both your product and the starting material will be protonated and move to the aqueous layer. Then, carefully basify the aqueous layer with a base like NaOH or NaHCO₃ to pH >10 and re-extract your compounds into an organic solvent.[3] While this won't separate them, it will remove any non-basic impurities. The subsequent chromatography on the acid-washed crude material may be cleaner.

Question 4: My compound will not crystallize, even after successful chromatographic purification. How can I obtain a solid product?

Answer: Many substituted piperidines are oils or low-melting solids at room temperature. If a solid form is required for downstream applications or characterization, a few techniques can be attempted.

Causality & Solution:

• Physicochemical Properties: The compound may naturally be an oil or have a melting point below ambient temperature. Residual solvent or minor impurities can also inhibit crystallization.

• Troubleshooting Steps:

  • Solvent/Anti-Solvent Recrystallization: Dissolve your purified oil in a minimum amount of a "good" solvent in which it is highly soluble (e.g., ethyl acetate, dichloromethane).[3] Then, slowly add a "poor" solvent (anti-solvent) in which it is insoluble (e.g., hexanes, pentane) until the solution becomes cloudy. Gently warm the mixture until it becomes clear again, and then allow it to cool slowly to room temperature, followed by cooling in an ice bath or freezer.[3]

  • Salt Formation: If the freebase is an oil, converting it to a salt (e.g., hydrochloride or citrate) will almost certainly produce a stable, crystalline solid. Dissolve the purified freebase in a solvent like diethyl ether or ethyl acetate and add a stoichiometric amount of an acid solution (e.g., HCl in ether). The salt will typically precipitate and can be collected by filtration.[1]

Frequently Asked Questions (FAQs)

• Q1: What are the most common impurities in a typical synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate?

  • Common impurities include unreacted starting materials such as 1-benzyl-4-piperidone, byproducts from side reactions, and oxidation products.[3] Depending on the synthetic route, you may also have residual reagents or solvents.[3]

• Q2: How can I best assess the purity of my final product?

  • A combination of techniques is recommended. Thin-Layer Chromatography (TLC) provides a quick qualitative check.[5] For quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) are standard methods.[4] Structural confirmation and purity are best determined by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS).[7]

• Q3: Is column chromatography or recrystallization better for this compound?

  • This depends on the nature of the impurities. Column chromatography is generally more effective for removing impurities with different polarities.[9] Recrystallization is a powerful technique for removing small amounts of impurities from a product that is already substantially pure, especially if the product is a solid.[3] Often, a combination of both is used: an initial purification by column chromatography followed by recrystallization to obtain a highly pure, crystalline product.

Data & Protocols

Data Presentation

The following tables provide a quick reference for common purification parameters.

Table 1: Troubleshooting Summary

Symptom	Potential Cause	Recommended Solution(s)
Yellow/Brown Product	Oxidation of piperidine nitrogen	Activated charcoal treatment; store under inert gas.[1][4]
Low Recovery / Tailing on Silica Gel	Acid-base interaction with silica	Add 0.1-1% triethylamine to the eluent; use alumina.[4][5]
Co-elution of Impurities	Similar polarity to the product	Use high-resolution chromatography with a shallow gradient.[8]
Failure to Crystallize	Compound is an oil; residual impurities	Solvent/anti-solvent recrystallization; convert to a salt.[1][3]

| Water Contamination | Incomplete drying after aqueous workup | Dry organic layers with Na₂SO₄ or MgSO₄; azeotropic distillation.[4] |

Table 2: Suggested Solvent Systems for Column Chromatography

Stationary Phase	Eluent System	Modifier	Application Notes
Silica Gel	Hexane / Ethyl Acetate	0.5% Triethylamine	Good for general purpose purification. Start with 10% EtOAc and increase polarity.
Silica Gel	Dichloromethane / Methanol	0.5% Triethylamine	For more polar impurities. Start with 1% MeOH and increase polarity.
Neutral Alumina	Hexane / Ethyl Acetate	None	Alternative to silica to avoid acidic interactions.

| Reversed-Phase (C18) | Water / Acetonitrile | 0.1% Formic Acid | Good for HPLC purification; MS-compatible.[6] |

Experimental Protocols

Protocol 1: Flash Column Chromatography with Basic Modifier

• Slurry Preparation: In a beaker, prepare a slurry of silica gel (230-400 mesh) in the initial, low-polarity eluent (e.g., 95:5 Hexane:Ethyl Acetate with 0.5% Triethylamine).

• Column Packing: Pour the slurry into the column and use gentle air pressure to pack the bed, ensuring no air bubbles are trapped.[9]

• Sample Loading (Dry Loading): Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane). Add a small amount of silica gel (approx. 1-2 times the mass of your crude product) and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[9]

• Elution: Begin eluting with the low-polarity mobile phase, applying air pressure to maintain a steady flow. Gradually increase the polarity of the mobile phase (gradient elution) to elute your product.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.[9]

Protocol 2: Solvent/Anti-Solvent Recrystallization

• Solvent Selection: Identify a "good" solvent where your compound is very soluble (e.g., ethyl acetate) and a miscible "anti-solvent" where it is poorly soluble (e.g., hexanes).[3]

• Dissolution: Dissolve the purified oil in the minimum required volume of the warm "good" solvent.

• Induce Crystallization: While stirring, slowly add the anti-solvent dropwise until you observe persistent cloudiness.

• Cooling: Gently warm the solution until it becomes clear again, then allow it to cool slowly to room temperature. For maximum yield, subsequently cool the flask in an ice bath for at least 30 minutes.[3]

• Isolation: Collect the resulting crystals by vacuum filtration using a Büchner funnel.[3]

• Washing & Drying: Wash the crystals with a small amount of cold anti-solvent to remove any remaining soluble impurities. Dry the crystals under vacuum.[3]

Visualization of Workflows

Purification Workflow Diagram

Caption: General workflow for the purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common purification issues.

References

• BenchChem. (n.d.). Technical Support Center: Purification of 1-Piperidinepropanol.
• BenchChem. (n.d.). Piperidine Purification and Isolation: A Technical Support Guide.
• BenchChem. (2025). Common challenges in working with piperidine-based compounds.
• BenchChem. (n.d.). Technical Support Center: Purification Strategies for Reactions Involving 4-(Chloromethyl)piperidine Hydrochloride.
• BenchChem. (n.d.). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.
• BenchChem. (n.d.). Application Notes and Protocols for the Purification of Piperidine Reaction Products.
• Wiley-VCH. (2007). Supporting Information.
• BenchChem. (n.d.). Benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate.
• Supporting Information For N-Directed, Co-Catalyzed Functionalization of Distal C(sp3)−H Bonds with Phenols: Arylation vs. Aryloxylation. (n.d.).
• Organic Syntheses. (2025). Purification of Organic Compounds by Flash Column Chromatography.
• SIELC Technologies. (n.d.). Separation of Ethyl 4-((1-benzyl-1H-benzimidazol-2-yl)amino)piperidine-1-carboxylate on Newcrom R1 HPLC column.

Sources

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of Ethyl 4-((1-benzyl-1H-benzimidazol-2-yl)amino)piperidine-1-carboxylate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. rsc.org [rsc.org]
• 9. orgsyn.org [orgsyn.org]

Technical Support Center: Column Chromatography Purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges with the column chromatography purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. The content is structured in a question-and-answer format to directly address common issues and provide field-proven insights.

I. Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase and mobile phase for the purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate?

A1: For the purification of moderately polar compounds like Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, silica gel (230-400 mesh) is the most commonly used stationary phase due to its high resolving power for such molecules.[1][2]

The selection of the mobile phase is critical for achieving good separation. A common starting point is a solvent system of ethyl acetate and petroleum ether (or hexane). A typical ratio to begin with is 1:4 (ethyl acetate:petroleum ether), which can then be optimized based on preliminary Thin Layer Chromatography (TLC) analysis.[3] For piperidine derivatives, which can be basic, a mixture of dichloromethane and methanol is also a viable option.[4]

Q2: My compound is streaking or "tailing" on the TLC plate and the column. What causes this and how can I fix it?

A2: Tailing is a common issue when purifying basic compounds like piperidine derivatives on silica gel, which is acidic.[5] This phenomenon is caused by strong interactions between the basic nitrogen of the piperidine ring and the acidic silanol groups (Si-OH) on the surface of the silica gel.[5][6] This can lead to poor separation and reduced yield.

Troubleshooting Strategies:

• Addition of a Basic Modifier: To counteract the acidic nature of the silica gel, a small amount of a basic modifier can be added to the mobile phase. Triethylamine (Et3N) is a common choice, typically added at a concentration of 0.1-1%.[1] Ammonium hydroxide can also be used, for instance, in a DCM:MeOH:NH4OH ratio like 90:9:1.[7] This competing base will neutralize the active sites on the silica, allowing your compound to elute more symmetrically.[5][8]

• Use of a Different Stationary Phase: If tailing persists, consider using a less acidic stationary phase like neutral alumina.[7]

Q3: I am not getting good separation between my product and a closely-eluting impurity. What can I do to improve resolution?

A3: Improving resolution requires optimizing the selectivity of your chromatographic system. Here are several approaches:

• Solvent System Optimization: The key is to find a solvent system where the difference in affinity for the stationary phase between your product and the impurity is maximized.[9]

  • Fine-tune the Polarity: Make small, incremental changes to the ratio of your polar and non-polar solvents.

  • Try Different Solvents: Sometimes, changing one of the solvents in your mobile phase can have a significant impact on selectivity. For example, you could try substituting ethyl acetate with acetone or dichloromethane.

• Gradient Elution: Instead of using a constant mobile phase composition (isocratic elution), a gradient elution can be employed. This involves gradually increasing the polarity of the mobile phase during the chromatography run. This can help to sharpen peaks and improve the separation of compounds with different polarities.[10]

• Column Dimensions: Using a longer and narrower column can increase the number of theoretical plates and improve resolution, although this will also increase the run time.

Q4: How do I visualize Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate on a TLC plate?

A4: Due to the presence of a benzyl group, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is UV active and can be visualized under a UV lamp (254 nm) where it will appear as a dark spot on a fluorescent background.[11][12]

For compounds that are not UV active or for confirmation, various chemical stains can be used. A potassium permanganate (KMnO4) stain is a good general-purpose stain that reacts with the alcohol functional group and other oxidizable moieties, appearing as a yellow or brown spot on a purple background.[11]

Q5: My compound seems to be decomposing on the column. What could be the cause and how can I prevent it?

A5: Decomposition on a silica gel column is often due to the acidic nature of the stationary phase, especially for sensitive compounds.[7][13]

Preventative Measures:

• Deactivate the Silica Gel: Before packing the column, you can wash the silica gel with a dilute solution of triethylamine in your non-polar solvent, followed by a wash with the pure non-polar solvent to remove the excess base.[7]

• Minimize Residence Time: Work efficiently to minimize the time your compound spends in contact with the silica gel.[7]

• Alternative Stationary Phase: As mentioned before, neutral alumina can be a good alternative for acid-sensitive compounds.[7]

II. Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Separation	- Inappropriate solvent system. - Column overloading.	- Optimize the mobile phase using TLC.[9] - Use a smaller amount of crude material.
Compound Tailing	- Strong interaction of the basic amine with acidic silica gel.[5]	- Add a basic modifier like triethylamine (0.1-1%) to the eluent.[1][5] - Use a less acidic stationary phase like neutral alumina.[7]
Compound Not Eluting	- Mobile phase is not polar enough. - Compound is irreversibly adsorbed or has decomposed on the column.[13]	- Gradually increase the polarity of the mobile phase. - Test compound stability on a small amount of silica gel before running the column.[13]
Cracked or Channeled Column Bed	- Improper packing of the column.	- Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.
No Spots on TLC (after column)	- Fractions may be too dilute to detect.[13]	- Concentrate a portion of the fractions before spotting on the TLC plate.[13]

III. Experimental Protocols

Protocol 1: Slurry Packing a Silica Gel Column

• Place a small plug of cotton or glass wool at the bottom of the chromatography column.

• Add a layer of sand (approximately 1-2 cm).

• In a separate beaker, make a slurry of the required amount of silica gel in the initial, least polar mobile phase.

• Carefully pour the slurry into the column. Use a funnel to avoid spilling.

• Gently tap the side of the column to ensure even packing and dislodge any air bubbles.

• Open the stopcock and allow some solvent to drain, which will help to compact the silica gel bed.

• Add another layer of sand on top of the silica gel to prevent disturbance when adding more solvent or the sample.

• Continuously add the mobile phase, ensuring the silica bed never runs dry.

Protocol 2: Sample Loading

• Dissolve the crude Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate in a minimal amount of the mobile phase or a slightly more polar solvent.[14]

• Using a pipette, carefully add the sample solution to the top of the silica gel bed.

• Allow the sample to adsorb onto the silica by draining the solvent until the liquid level just reaches the top of the sand layer.[14]

• Carefully add a small amount of the mobile phase to wash any remaining sample from the sides of the column onto the silica bed.

• Repeat step 4.

• Once the sample is loaded, carefully fill the column with the mobile phase and begin elution.

IV. Visualizations

Workflow for Column Chromatography Purification

Caption: Overall workflow for the purification of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate by column chromatography.

Troubleshooting Decision Tree for Tailing Peaks

Caption: Decision tree for troubleshooting tailing peaks during the chromatographic purification of basic compounds.

V. References

• Benchchem. (n.d.). Application Notes and Protocols for the Purification of N-Benzyl-4-methoxyaniline by Column Chromatography. Retrieved from

• ChemicalBook. (n.d.). 1-Benzyl-4-Piperidine acetic acid ethylester synthesis. Retrieved from

• Sorbeo. (n.d.). Isolation of Pyrrolizidine Alkaloids - Column Chromatography. Retrieved from

• ChemistryViews. (2012, August 7). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from

• Google Patents. (n.d.). CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride. Retrieved from

• ResearchGate. (2015, January 9). (PDF) Piperidine and piperine: extraction and content assessment in black pepper. Retrieved from

• LCGC International. (n.d.). What's Happening to My Column? Retrieved from

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Retrieved from

• ResearchGate. (2008, August 9). (PDF) Convenient Synthesis and Evaluation of Biological Activity of Benzyl (2S)-2-[(R)-1-hydroxy-2-oxo-(1-phenethyl)prop-3-ylcarbamoyl]- 4-oxopiperidine- (or -4-oxopyrrolidine)-1-carboxylate as Novel Histone Deacetylase Inhibitors. Retrieved from

• ResearchGate. (2025, January 14). Piperidine derivatives - extra peak in pure compounds. Why and how to change it? Retrieved from

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Thin Layer Chromatography. Retrieved from

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from

• Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Retrieved from

• Benchchem. (n.d.). Common challenges in working with piperidine-based compounds. Retrieved from

• Chemistry For Everyone. (2025, January 16). How To Choose Solvent System For Column Chromatography? Retrieved from

• United Nations Office on Drugs and Crime. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from

• Benchchem. (n.d.). Troubleshooting common issues in 3-Amino-1-(furan-3-yl)propan-1-ol purification. Retrieved from

• Benchchem. (n.d.). Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds. Retrieved from

• Biotage. (2023, January 23). When should I use a pH modifier in flash column chromatography gradient? Retrieved from

• ResearchGate. (2022, September 5). How can we avoid oxidation of compounds precipitating from fractions collected during silica gel chromatography? Retrieved from

• Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from

• SIELC Technologies. (n.d.). Separation of Ethyl 4-((1-benzyl-1H-benzimidazol-2-yl)amino)piperidine-1-carboxylate on Newcrom R1 HPLC column. Retrieved from

• ResearchGate. (2015, December 10). (PDF) Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. Retrieved from

• Google Patents. (n.d.). CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde. Retrieved from

• LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity. Retrieved from

• EPFL. (n.d.). TLC Visualization Reagents. Retrieved from

• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Piperidine Reaction Products. Retrieved from

• (n.d.). TLC Visualization Methods. Retrieved from

• PubMed. (2023). Use of N-(4-aminophenyl)piperidine derivatization to improve organic acid detection with supercritical fluid chromatography-mass spectrometry. Retrieved from

• Waters. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from

• LookChem. (n.d.). Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate. Retrieved from

• Google Patents. (n.d.). Detection method for determining piperidine residue in bulk drug. Retrieved from

• Gilson. (2025, May 15). Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations. Retrieved from

• aichat.physics.ucla.edu. (n.d.). How To Choose Solvent System For Column Chromatography. Retrieved from

• Reddit. (2019, November 27). Column Chromatography of Compound with Amine and Carboxylic Acid. Retrieved from

• Chemistry LibreTexts. (2025, August 21). 5.7: Visualizing TLC Plates. Retrieved from

• Chromatography Forum. (2006, January 24). Separation of Secondary Amine and Tertiary amine. Retrieved from

• Benchchem. (n.d.). Benzyl 4-ethyl-4-hydroxypiperidine-1-carboxylate. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. column-chromatography.com [column-chromatography.com]
• 3. 1-Benzyl-4-Piperidine acetic acid ethylester synthesis - chemicalbook [chemicalbook.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. biotage.com [biotage.com]
• 6. chromatographyonline.com [chromatographyonline.com]
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• 14. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]

Technical Support Center: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Welcome to the technical support center for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this important intermediate. Here, we address common challenges and side reactions encountered during its synthesis, providing in-depth troubleshooting advice and optimized protocols to enhance yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate?

The most common and direct method for synthesizing Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is the Reformatsky reaction . This involves the reaction of 1-benzyl-4-piperidone with an organozinc reagent, often called a Reformatsky enolate, which is generated in situ from ethyl bromoacetate and activated zinc metal.[1][2]

Q2: My reaction yield is consistently low. What are the potential causes?

Low yields can stem from several factors:

• Inactive Zinc: The zinc metal must be activated to ensure the efficient formation of the organozinc reagent. A layer of zinc oxide on the surface can hinder the reaction.[2]

• Presence of Moisture: The Reformatsky reagent is sensitive to moisture. Anhydrous conditions are crucial for the success of this reaction.

• Side Reactions: Several competing reactions can consume the starting materials and reduce the yield of the desired product. These are discussed in detail in the troubleshooting guide below.

• Incomplete Reaction: The reaction may not have gone to completion. Monitoring the reaction progress by Thin Layer Chromatography (TLC) is essential.[3]

Q3: I am observing a significant amount of a non-polar byproduct. What could it be?

A common non-polar byproduct is the dehydrated alkene, Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate . This can form from the tertiary alcohol product, especially during an acidic workup or upon heating.[4][5]

Q4: How can I effectively purify the final product?

Purification of the tertiary alcohol product can be challenging due to the presence of structurally similar byproducts. Flash column chromatography on silica gel is the most common method. A gradient elution system, for example, starting with a non-polar solvent system (like hexane/ethyl acetate) and gradually increasing the polarity, can effectively separate the desired product from less polar impurities like the dehydrated alkene and more polar impurities.[3][6]

Troubleshooting Guide: Side Reactions and Mitigation Strategies

This section provides a detailed analysis of the common side reactions and practical steps to minimize their formation.

Side Reaction 1: Dehydration to Alkene

The tertiary alcohol product is susceptible to dehydration, especially under acidic conditions, to form Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate.

• Causality: The presence of a proton source can lead to the protonation of the hydroxyl group, which then leaves as a water molecule, a good leaving group. Subsequent elimination of a proton from the adjacent carbon of the ethyl acetate moiety results in the formation of a double bond.

• Mitigation Strategies:

  • Neutral or Mildly Basic Workup: Avoid acidic workup conditions. Quench the reaction with a saturated aqueous solution of ammonium chloride or a mild base like sodium bicarbonate.[3]

  • Control Temperature: Avoid excessive heating during the reaction and workup, as this can promote elimination reactions.

  • Prompt Purification: Purify the crude product without prolonged storage, as decomposition can occur over time.

Table 1: Impact of Workup pH on Dehydration

Workup Condition	Approximate Yield of Dehydrated Byproduct
Acidic (e.g., dilute HCl)	Can be significant (>20%)
Neutral (e.g., sat. aq. NH₄Cl)	Typically lower (<10%)
Mildly Basic (e.g., sat. aq. NaHCO₃)	Generally minimal (<5%)

Side Reaction 2: Self-Condensation of Ethyl Bromoacetate (Blaise Reaction Byproduct)

The Reformatsky enolate can react with another molecule of ethyl bromoacetate in a self-condensation reaction.

• Causality: This side reaction is more prevalent if the concentration of the organozinc reagent is high and its reaction with the 1-benzyl-4-piperidone is slow.

• Mitigation Strategies:

  • Slow Addition: Add the ethyl bromoacetate slowly to the mixture of activated zinc and 1-benzyl-4-piperidone. This maintains a low concentration of the Reformatsky reagent, favoring the reaction with the ketone.

  • Two-Step Procedure: Prepare the organozinc reagent first by reacting ethyl bromoacetate with zinc. Then, cool the mixture before slowly adding the 1-benzyl-4-piperidone.[7]

Side Reaction 3: Formation of Dimeric Byproducts

Under certain conditions, byproducts derived from the dimerization of the starting piperidone or subsequent products can be formed.

• Causality: The enolizable nature of the piperidone and the reactive intermediates can lead to aldol-type condensation reactions, although this is generally less common than the other side reactions mentioned.

• Mitigation Strategies:

  • Optimized Stoichiometry: Use a slight excess of the ethyl bromoacetate and zinc to ensure the complete consumption of the piperidone.

  • Controlled Temperature: Maintain a consistent and controlled reaction temperature to avoid unwanted side reactions.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

This protocol is optimized to minimize the formation of common side products.

• Zinc Activation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add zinc dust (1.2 eq). Activate the zinc by stirring with a small amount of iodine in anhydrous toluene under reflux for 30 minutes, or by washing with dilute HCl, followed by water, ethanol, and ether, and then drying under vacuum.[6]

• Reaction Setup: To the activated zinc, add anhydrous toluene. Add a solution of 1-benzyl-4-piperidone (1.0 eq) in anhydrous toluene to the flask.

• Addition of Ethyl Bromoacetate: Slowly add a solution of ethyl bromoacetate (1.1 eq) in anhydrous toluene via the dropping funnel over 30-60 minutes while maintaining the reaction temperature at 40-50 °C.

• Reaction Monitoring: Stir the reaction mixture at 50 °C and monitor its progress by TLC (e.g., using a 1:1 ethyl acetate/hexane solvent system). The reaction is typically complete within 2-4 hours.[3]

• Workup: Cool the reaction mixture to room temperature. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic phase under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane.

Visualizations

Main Reaction Pathway

Caption: Synthesis of the target compound via the Reformatsky reaction.

Formation of Key Side Products

Caption: Major side reactions in the synthesis.

References

• How to purify tertiary alcohol? (2024). ResearchGate. [Link]

• Application Note: GC-MS Analysis of 1-Benzyl-4-piperidone Reaction Products. (n.d.). Benchchem.
• US Patent US3845062A, 4-hydroxy-piperidine derivatives and their preparation. (1974).

• Dehydration of 4-hydroxy-2,3,4-triphenylcyclopentenone. (1969). Journal of the Chemical Society D: Chemical Communications. [Link]

• Reformatsky Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Reformatsky Reaction. (n.d.). NROChemistry. [Link]

• Reformatsky reaction. (n.d.). Wikipedia. [Link]

Sources

• 1. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 2. Reformatsky Reaction | Thermo Fisher Scientific - UK [thermofisher.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US3845062A - 4-hydroxy-piperidine derivatives and their preparation - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. Reformatsky Reaction | NROChemistry [nrochemistry.com]
• 7. Reformatsky Reaction (Chapter 95) - Name Reactions in Organic Synthesis [resolve.cambridge.org]

Technical Support Center: Byproducts of N-benzylation of 4-hydroxypiperidine Derivatives

Welcome to the technical support center for the N-benzylation of 4-hydroxypiperidine derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot issues encountered during this synthetic transformation. Here, we provide in-depth technical guidance in a question-and-answer format, focusing on the practical aspects and underlying chemical principles to ensure the success of your experiments.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is dedicated to resolving specific problems that may arise during the N-benzylation of 4-hydroxypiperidine derivatives. Each issue is followed by a detailed explanation of its probable causes and actionable solutions.

Question 1: My N-benzylation reaction is showing low or no yield of the desired product. What are the likely causes and how can I improve it?

Answer:

Low or no product yield in N-benzylation reactions is a common issue that can often be traced back to several key factors related to reactants, reagents, and reaction conditions.

Probable Causes & Solutions:

• Insufficient Basicity: The N-benzylation reaction generates a hydrohalic acid (e.g., HBr or HCl) as a byproduct. This acid can protonate the starting 4-hydroxypiperidine, rendering its nitrogen non-nucleophilic and halting the reaction.[1]

  • Solution: Incorporate a non-nucleophilic base to scavenge the acid byproduct. Commonly used bases include potassium carbonate (K₂CO₃), triethylamine (Et₃N), or N,N-diisopropylethylamine (DIPEA).[1][2] For substrates sensitive to strong bases, milder options like sodium bicarbonate (NaHCO₃) can be employed.[1] The choice of base is critical and should be tailored to the specific substrate and reaction conditions.

• Poor Leaving Group on the Benzylating Agent: The reactivity of the benzylating agent is directly related to the nature of its leaving group.

  • Solution: If you are using benzyl chloride, consider switching to the more reactive benzyl bromide or benzyl iodide.[3] The order of reactivity for the leaving group is I > Br > Cl.

• Steric Hindrance: Bulky substituents on either the 4-hydroxypiperidine ring or the benzylating agent can sterically hinder the nucleophilic attack of the nitrogen atom.[1]

  • Solution: To overcome steric hindrance, you can increase the reaction temperature to provide more energy for the molecules to overcome the activation barrier.[1] Alternatively, using a more reactive benzylating agent can also be beneficial. In severe cases, a different synthetic strategy might be necessary.

• Inappropriate Solvent: The choice of solvent plays a crucial role in the reaction rate and outcome.

  • Solution: Polar aprotic solvents such as acetonitrile (MeCN) or dimethylformamide (DMF) are generally preferred for N-alkylation reactions as they can solvate the cation without strongly solvating the nucleophile, thus enhancing its reactivity.[1][2]

• Low Reactivity of the Piperidine Derivative: The nucleophilicity of the nitrogen in the 4-hydroxypiperidine derivative can be influenced by other functional groups present in the molecule.

  • Solution: Ensure that there are no strong electron-withdrawing groups near the piperidine nitrogen that could reduce its nucleophilicity. If such groups are present, a stronger base or more reactive benzylating agent may be required.

Parameter	Recommendation	Rationale
Base	K₂CO₃, Et₃N, DIPEA	Neutralizes acid byproduct, preventing protonation of the amine.[1][2]
Benzylating Agent	Benzyl bromide or iodide	Better leaving group ability compared to benzyl chloride.[3]
Solvent	Acetonitrile (MeCN), DMF	Polar aprotic solvents enhance the nucleophilicity of the amine.[1][2]
Temperature	Room temperature to reflux	Increase temperature to overcome steric hindrance or low reactivity.[1]

Question 2: I am observing a significant amount of a higher molecular weight byproduct in my reaction mixture. What is it and how can I prevent its formation?

Answer:

The formation of a higher molecular weight byproduct is a classic sign of over-alkylation, leading to the formation of a quaternary ammonium salt.[1][4] This occurs when the desired N-benzylated product, which is a tertiary amine, acts as a nucleophile and reacts with another molecule of the benzylating agent.[4][5][6]

Mechanism of Over-alkylation:

Caption: Formation of Quaternary Ammonium Salt Byproduct.

Prevention Strategies:

• Control Stoichiometry: Carefully control the stoichiometry of your reactants. Using a slight excess of the 4-hydroxypiperidine derivative (e.g., 1.1 to 1.2 equivalents) relative to the benzylating agent can help minimize over-alkylation.[1]

• Slow Addition of Benzylating Agent: Add the benzylating agent slowly to the reaction mixture, preferably using a syringe pump.[2] This maintains a low concentration of the electrophile, favoring the reaction with the more nucleophilic starting secondary amine over the product tertiary amine.

• Lower Reaction Temperature: Running the reaction at a lower temperature can sometimes help to control the rate of the second alkylation step more than the first.

• Choice of Benzylating Agent: Highly reactive benzylating agents like benzyl iodide are more prone to causing over-alkylation. If this is a persistent issue, consider using a less reactive agent like benzyl bromide or benzyl chloride and compensating with a longer reaction time or slightly higher temperature.

Question 3: My purified product is contaminated with unreacted benzyl bromide/chloride. How can I effectively remove it?

Answer:

Residual benzylating agent can be a common impurity, especially if it was used in excess. Fortunately, there are several effective purification strategies.

Purification Protocols:

• Aqueous Work-up with a Base: Benzyl halides can be hydrolyzed to benzyl alcohol under basic conditions. Washing the organic layer with an aqueous solution of a mild base like sodium bicarbonate (NaHCO₃) or a stronger base like sodium hydroxide (NaOH) can help to quench the unreacted benzyl halide.

• Scavenger Resins: Using a scavenger resin, such as an amine-functionalized resin, can be a very effective way to remove excess electrophiles like benzyl halides from the reaction mixture. The resin-bound amine reacts with the benzyl halide, and the resulting resin-bound product can be easily filtered off.

• Chromatography: Column chromatography is a standard method for separating the desired product from impurities. A silica gel column with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) can effectively separate the more polar N-benzylated product from the less polar benzyl halide.

• Distillation/Crystallization: If the desired product is a solid, crystallization can be an excellent purification method. If the product is a liquid with a significantly different boiling point from benzyl bromide/chloride, distillation under reduced pressure might be an option, although this is less common for this class of compounds.

Frequently Asked Questions (FAQs)

Q1: What is the role of the hydroxyl group in the N-benzylation of 4-hydroxypiperidine? Can it interfere with the reaction?

The hydroxyl group at the 4-position is generally not expected to interfere with the N-benzylation reaction under typical conditions. The nitrogen of the piperidine ring is a much stronger nucleophile than the oxygen of the hydroxyl group. However, under strongly basic conditions using a base like sodium hydride (NaH), the hydroxyl group can be deprotonated to form an alkoxide. This alkoxide could potentially compete with the nitrogen in reacting with the benzylating agent, leading to the formation of an O-benzylated byproduct. To avoid this, it is recommended to use milder bases like K₂CO₃ or organic amines like Et₃N or DIPEA that are not strong enough to deprotonate the alcohol.

Q2: Are there any side reactions associated with the benzylating agent itself?

Yes, benzyl halides, particularly benzyl bromide, can be susceptible to side reactions. For instance, in the presence of certain nucleophiles or under harsh conditions, elimination reactions can occur. Also, benzyl bromide can undergo radical reactions, especially in the presence of light or radical initiators.[7][8] It is good practice to use fresh, high-purity benzylating agents and to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative side reactions.

Q3: How can I monitor the progress of my N-benzylation reaction?

The progress of the reaction can be conveniently monitored by Thin Layer Chromatography (TLC). A suitable mobile phase (e.g., ethyl acetate/hexanes) should be chosen to achieve good separation between the starting 4-hydroxypiperidine derivative, the N-benzylated product, and the benzylating agent. The spots can be visualized using a UV lamp (as the benzyl group is UV active) and/or by staining with an appropriate reagent like potassium permanganate or ninhydrin (if the starting material is a primary or secondary amine). Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more quantitative monitoring.[9][10][11]

Q4: What are the best analytical techniques to confirm the structure of my product and identify byproducts?

A combination of spectroscopic techniques is essential for unambiguous structure confirmation and byproduct identification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the most powerful tools for structural elucidation.[9][12] In the ¹H NMR of the N-benzylated product, you should see characteristic signals for the benzylic protons (typically a singlet around 3.5-4.5 ppm) and the aromatic protons of the benzyl group (around 7.2-7.4 ppm). The integration of these signals relative to the piperidine protons can confirm the structure.

• Mass Spectrometry (MS): MS provides the molecular weight of the compounds.[9][12] High-Resolution Mass Spectrometry (HRMS) can confirm the elemental composition. The presence of a peak corresponding to the molecular weight of the quaternary ammonium salt would confirm over-alkylation.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to monitor the disappearance of the N-H stretch of the starting secondary amine (if present) and the appearance of new C-H stretches from the benzyl group.[9]

Caption: General Troubleshooting Workflow for N-benzylation.

References

• BenchChem. (2025). Common challenges in working with piperidine-based compounds. BenchChem Technical Support.
• ACS GCI Pharmaceutical Roundtable. (n.d.).
• Ashenhurst, J. (2017, May 26). Alkylation of Amines (Sucks!). Master Organic Chemistry.
• BenchChem. (2025, November).
• The Journal of Organic Chemistry. (n.d.). Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations.
• Wikipedia. (n.d.).
• ResearchGate. (2017, March 16).
• Google Patents. (n.d.).
• NCERT. (n.d.). lech204.pdf.
• Lu, G. S., Ruan, Z. L., & Wang, Y. (2025). Catalytic Reductive Amination and Tandem Amination–Alkylation of Esters Enabled by a Cationic Iridium Complex.
• Organic Chemistry, University of Colorado Boulder. (n.d.).
• Chemistry LibreTexts. (2019, April 29). 23.
• ChemRxiv. (n.d.).
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• BenchChem. (n.d.).
• European Patent Office. (n.d.).
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• Organic Letters. (2014, June 30). Oxidative Debenzylation of N-Benzyl Amides and O-Benzyl Ethers Using Alkali Metal Bromide.
• PTC Organics, Inc. (n.d.).
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• Cheméo. (n.d.). 4-Benzyl-4-hydroxypiperidine.
• ResearchGate. (n.d.).
• Journal of Chemical and Pharmaceutical Research. (n.d.). Effect of solvent change on chemical shifts of 4-benzyl-4-hydroxypiperidines.
• BenchChem. (n.d.). Understanding 1-Benzyl-4-hydroxypiperidine: Properties, Synthesis, and Procurement.
• Pearson. (n.d.). Benzyl bromide is a primary halide. It undergoes SN1 substitution....
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• National Institutes of Health. (2011, December 13).
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• JoVE. (2025, May 22).
• National Institutes of Health. (n.d.). Sequential analysis for identification of byproduct from N-benzylation reaction: wound healing and anti-inflammatory potential of the byproduct 4-chlorobenzyl 2-((4-chlorobenzyl)amino)
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• Ashenhurst, J. (2018, June 13).
• BenchChem. (n.d.). Confirming the Synthesis of N-benzyl-N',N''-diphenylguanidine: A Guide to Analytical Methods.
• Google Patents. (n.d.).
• ResearchGate. (2025, August 7). Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity.
• Sciencemadness.org. (2020, February 18). Deprotection of N-benzyl piperidine compound.
• Google Patents. (n.d.).
• Patsnap. (2020, March 31). A kind of synthetic method of n-benzyl-3-hydroxypiperidine.
• Google Patents. (n.d.). CN1583742A - Method for preparing 4-piperidyl piperidine.
• ResearchGate. (2025, August 7). ChemInform Abstract: Large Scale Synthesis of N-Benzyl-4-formylpiperidine Through Partial Reduction of Esters Using Aluminum Hydride Reagents Modified with Pyrrolidine.
• National Center for Biotechnology Information. (n.d.). Table 7-1, Analytical Methods for Determining Benzidine in Biological Samples.
• Wikipedia. (n.d.). N-Hydroxypiperidine.
• Sigma-Aldrich. (n.d.). 4-Hydroxypiperidine 98 5382-16-1.

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• 7. Video: Reactions at the Benzylic Position: Halogenation [jove.com]
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• 10. CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample - Google Patents [patents.google.com]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. As a key intermediate in the development of various pharmaceutical agents, robust and scalable synthesis of this molecule is critical. This guide, structured in a practical question-and-answer format, addresses common challenges and frequently asked questions encountered during its preparation via the Reformatsky reaction.

Core Synthesis Overview: The Reformatsky Reaction

The synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is most commonly achieved through the Reformatsky reaction. This process involves the reaction of 1-benzyl-4-piperidone with an organozinc reagent formed in situ from ethyl bromoacetate and activated zinc metal.[1][2][3] The resulting zinc enolate adds to the ketone carbonyl, and subsequent acidic workup yields the desired β-hydroxy ester.[2][4]

Caption: General scheme for the Reformatsky synthesis.

Troubleshooting Guide: Overcoming Synthesis Hurdles

This section addresses specific issues that may arise during the synthesis, providing explanations and actionable solutions.

Q1: My reaction is sluggish or fails to initiate. What's the problem?

A: The most common cause for a failed Reformatsky reaction is inactive zinc metal. The reaction relies on the oxidative addition of zinc into the carbon-bromine bond of ethyl bromoacetate, which requires a clean, unoxidized zinc surface.[2]

• Probable Cause 1: Oxidized Zinc Surface: Zinc dust or turnings can develop a passivating layer of zinc oxide, which prevents the reaction from starting.

• Solution: Zinc Activation. Before starting the reaction, the zinc must be activated. Here are several effective methods:

  • Iodine Activation: Add a small crystal of iodine to the flask containing zinc and solvent. The iodine etches the zinc surface, revealing fresh metal. A successful activation is often indicated by the disappearance of the purple iodine color.

  • Acid Washing: Briefly wash the zinc with dilute HCl (e.g., 1-2 M), followed by sequential rinsing with deionized water, ethanol, and diethyl ether, then dry thoroughly under vacuum. This removes the oxide layer.

  • TMSCl Treatment: Adding a few drops of trimethylsilyl chloride (TMSCl) can also activate the zinc surface.

• Probable Cause 2: Presence of Water: The organozinc intermediate is sensitive to moisture and can be quenched by water in the reagents or glassware.[5]

• Solution: Anhydrous Conditions. Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents and ensure the 1-benzyl-4-piperidone starting material is dry.

Q2: The yield of my desired product is low. What are the competing side reactions?

A: Low yields are typically due to side reactions that consume the starting materials or the intermediate. Understanding these pathways is key to optimizing the reaction conditions.

• Probable Cause 1: Wurtz-type Coupling: The organozinc intermediate can react with another molecule of ethyl bromoacetate to form diethyl succinate. This is more prevalent at higher concentrations of the bromoester.

• Solution: Slow Addition. Add the ethyl bromoacetate solution dropwise to the mixture of 1-benzyl-4-piperidone and activated zinc. This keeps the instantaneous concentration of the organozinc intermediate low, favoring the reaction with the ketone.

• Probable Cause 2: Enolate Self-Condensation: The zinc enolate can react with the ester group of another enolate molecule, leading to oligomeric byproducts.[6]

• Solution: Temperature Control. This side reaction is more common at elevated temperatures. Maintain a gentle reflux and avoid aggressive heating. On a larger scale, this requires efficient heat dissipation to prevent thermal gradients.[7]

• Probable Cause 3: Dehydration of Product: The tertiary alcohol in the product can be eliminated under harsh acidic or high-temperature conditions during workup or purification, leading to the formation of an unsaturated ester.

• Solution: Mild Workup. Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) instead of strong acids. This provides a mildly acidic environment sufficient to hydrolyze the zinc alkoxide without promoting dehydration. Avoid excessive heat during solvent evaporation and purification.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Reformatsky reaction - Wikipedia [en.wikipedia.org]
• 3. organicreactions.org [organicreactions.org]
• 4. Reformatsky Reaction [organic-chemistry.org]
• 5. SATHEE: Chemistry Reformatsky Reaction [sathee.iitk.ac.in]
• 6. The Reformatsky reaction is an addition reaction in which an orga... | Study Prep in Pearson+ [pearson.com]
• 7. From Flask to Floor: Overcoming Scale-Up Challenges in Pharmaceutical Synthesis - HWS Labortechnik MainzHWS Labortechnik Mainz [hws-mainz.de]

"Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" reaction temperature optimization

Technical Support Center: Reaction Temperature Optimization

Introduction

Welcome to the technical support guide for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This document is designed for researchers, chemists, and process development professionals to address common challenges and questions related to reaction temperature optimization. The synthesis of this target molecule is typically achieved via the Reformatsky reaction , where an organozinc reagent, formed from ethyl bromoacetate and zinc, reacts with 1-benzyl-4-piperidone.[1][2]

Temperature is arguably the most critical parameter in this process. It governs not only the reaction rate but also the initiation of the organozinc reagent formation, the stability of this key intermediate, and the profile of potential side products.[3][4] An improperly controlled temperature profile is the most frequent cause of low yields, failed reactions, and difficult purifications. This guide provides field-proven insights in a direct question-and-answer format to help you navigate these challenges effectively.

Frequently Asked Questions (FAQs)

Q1: Why is temperature so critical for the synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate?

A1: Temperature is a critical parameter for three primary reasons in the context of this Reformatsky reaction:

• Formation of the Organozinc Reagent: The initial step, the oxidative addition of zinc metal into the carbon-bromine bond of ethyl bromoacetate, requires activation energy.[5] This step is often the rate-limiting part of the initiation phase. If the temperature is too low, the reaction may never start. Conversely, organozinc reagents have limited thermal stability and can decompose at excessively high temperatures.[4]

• Control of Reaction Rate and Exotherm: Once the organozinc reagent (the "Reformatsky enolate") forms, its nucleophilic addition to the 1-benzyl-4-piperidone carbonyl is typically exothermic. The reaction temperature must be managed to control this exotherm. An uncontrolled temperature spike can lead to rapid, non-selective reactions and the formation of impurities.

• Minimization of Side Reactions: Elevated temperatures can promote undesirable side reactions. The most common is the dehydration of the tertiary alcohol product to form the elimination byproduct, ethyl 2-(1-benzylpiperidin-4-ylidene)acetate. Other potential side reactions include the self-condensation of the ethyl bromoacetate.[6]

Q2: What is the recommended starting temperature range for this reaction?

A2: The optimal temperature is highly dependent on the solvent used and the activation state of the zinc. A general recommendation is to begin with gentle heating to initiate the reaction, followed by maintaining a controlled temperature for the remainder of the process.

Solvent	Initiation Temperature (°C)	Reaction Temperature (°C)	Key Considerations
THF	25 - 40 °C (Gentle Warming)	25 °C - Reflux (~66 °C)	Good solvent for solvating the organozinc intermediate.[7] Lower temperatures (e.g., 0 °C) can be used with highly active zinc.[7]
Toluene	40 - 60 °C	60 - 90 °C	Higher boiling point allows for a wider operational range. A common procedure involves stirring at 90 °C for a set period.[5]
Diethyl Ether	25 - 35 °C (Gentle Warming)	Reflux (~35 °C)	Lower boiling point provides inherent temperature control but may result in a slower reaction.

Q3: How do I know if my reaction temperature is incorrect?

A3: Monitoring the reaction via Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) is essential.

• Temperature Too Low: You will observe unreacted 1-benzyl-4-piperidone and ethyl bromoacetate, with little to no product formation even after a significant amount of time. The reaction appears sluggish or stalled.

• Temperature Too High: You may see a rapid consumption of starting materials, but TLC/HPLC will show the formation of multiple new spots. A common impurity is the dehydrated product, which is typically less polar and will have a higher Rf value on a TLC plate. Charring or darkening of the reaction mixture can also indicate decomposition at high temperatures.

Troubleshooting Guide: Temperature-Related Issues

This section addresses specific problems you may encounter during your experiment.

Problem 1: The reaction has not started. My TLC shows only starting materials.

• Possible Cause: The temperature is insufficient to overcome the activation energy for the formation of the organozinc reagent. This is especially common if the zinc is not sufficiently activated.

• Troubleshooting Steps:

  • Confirm Zinc Activation: Ensure your zinc dust has been properly activated. Common methods include pre-treatment with iodine, TMSCl, or dilute HCl.[5][8] Using highly reactive Rieke® Zinc can also circumvent initiation issues.[9]

  • Apply Gentle Heat: Gradually increase the temperature of the reaction mixture by 5-10 °C increments. A hot spot generated by a heat gun on the flask can often initiate the reaction, which is typically indicated by a slight bubbling or a change in color.

  • Maintain Inert Atmosphere: Organozinc reagents are sensitive to air and moisture.[9] Ensure your apparatus is properly dried and the reaction is conducted under an inert atmosphere (e.g., Argon or Nitrogen).[3][10]

Problem 2: My reaction gave a very low yield of the desired product.

• Possible Cause A: Incomplete Reaction. The temperature may have been too low throughout the reaction period, leading to a sluggish conversion rate.

  • Solution: Increase the reaction temperature moderately (e.g., from 50 °C to 70 °C in toluene) and/or extend the reaction time. Monitor progress by TLC until the starting ketone is consumed.

• Possible Cause B: Reagent or Product Decomposition. The temperature may have been too high, causing the organozinc intermediate or the final product to degrade.

  • Solution: Redesign the experiment with better temperature control. Start by initiating the reaction with gentle heat, and once it is underway, maintain it at a more moderate temperature or even cool it if the reaction is highly exothermic. A controlled, dropwise addition of the ethyl bromoacetate to the suspension of zinc and ketone can also help manage the exotherm.

Problem 3: My final product is contaminated with a significant amount of the dehydrated byproduct, ethyl 2-(1-benzylpiperidin-4-ylidene)acetate.

• Possible Cause: The reaction temperature was too high, promoting acid- or base-catalyzed elimination of water from the tertiary alcohol product. This can occur during the reaction itself or during the aqueous workup if conditions are too harsh.

• Troubleshooting Steps:

  • Lower Reaction Temperature: The most direct solution is to run the reaction at a lower temperature. The formation of the C-C bond is generally irreversible, while elimination is favored by heat.

  • Optimize Workup Conditions: Perform the aqueous quench at a lower temperature (e.g., 0 °C). Use a mild acid, such as a saturated aqueous solution of ammonium chloride (NH₄Cl), for the workup instead of strong acids like HCl, which can aggressively promote dehydration.

  • Control pH: During workup and extraction, avoid strongly acidic or basic conditions that could catalyze the elimination reaction.

Troubleshooting Logic Flow

The following diagram illustrates a logical workflow for troubleshooting common temperature-related issues in this synthesis.

Caption: Troubleshooting workflow for temperature optimization.

Experimental Protocol: Temperature Optimization Study

This protocol outlines a method for systematically determining the optimal reaction temperature.

Objective: To identify the temperature that maximizes the yield of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate while minimizing byproduct formation.

Methodology: Parallel synthesis or sequential experiments varying only the reaction temperature.

• Apparatus Setup: For each experiment, equip a flame-dried, three-neck round-bottom flask with a reflux condenser, a thermometer, a magnetic stirrer, and a nitrogen/argon inlet.[3]

• Reagent Preparation:

  • Charge each flask with activated zinc dust (1.2 - 1.5 equivalents).

  • Add the chosen anhydrous solvent (e.g., THF or Toluene, ~5 mL per mmol of ketone).

  • Add 1-benzyl-4-piperidone (1.0 equivalent).

• Reaction Initiation & Execution:

  • Begin stirring the suspension.

  • Add ethyl bromoacetate (1.1 - 1.2 equivalents) to the flask.

  • Set each reaction to its target temperature (e.g., Reaction A: 40°C, Reaction B: 60°C, Reaction C: 80°C).

  • Allow the reactions to proceed for a set time (e.g., 2 hours), taking small aliquots for TLC/HPLC analysis every 30 minutes.

• Analysis:

  • Quench each aliquot with saturated NH₄Cl solution and extract with ethyl acetate.

  • Analyze the organic layer by TLC or HPLC to determine the relative ratio of starting material, product, and major byproducts.

Temperature vs. Outcome Relationship

The interplay between temperature, reaction rate, and side reactions is a classic optimization problem in chemistry.

Caption: Relationship between temperature and reaction outcomes.

References

• Coppola, G. M., & Schuster, H. F. (2012). Recent developments in the asymmetric Reformatsky-type reaction. PMC - PubMed Central. Available at: [Link]

• Scribd. (n.d.). Reformatsky Reaction Mechanism Explained. Available at: [Link]

• The Organic Chemistry Tutor. (2024). The Reformatsky Reaction Mechanism. YouTube. Available at: [Link]

• Wikipedia. (n.d.). Reformatsky reaction. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Blaise Reaction. Available at: [Link]

• NROChemistry. (n.d.). Reformatsky Reaction. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Available at: [Link]

• Perin, D. D., Armarego, W. L. F., & Perrin, D. R. (1980). Purification of Laboratory Chemicals. Pergamon Press.

• Wikipedia. (n.d.). Blaise reaction. Available at: [Link]

• Chem-Station Int. Ed. (2017). Blaise Reaction. Available at: [Link]

• LibreTexts Chemistry. (2023). Organozinc Chemistry. Available at: [Link]

• Reddit. (2023). Reformatsky reaction yield improvement. r/OrganicChemistry. Available at: [Link]

• LookChem. (n.d.). Ethyl 2-(1-benzylpiperidin-4-ylidene)acetate. Available at: [Link]

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• 5. Reformatsky Reaction | NROChemistry [nrochemistry.com]
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• 7. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. dspace.ncl.res.in [dspace.ncl.res.in]

"Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" stability and storage conditions

Welcome to the technical support guide for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its lifecycle in the laboratory. Here, we address common challenges and provide evidence-based protocols to maintain the quality of your research materials.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can degrade Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate?

A1: The primary degradation pathways for this molecule are hydrolysis and oxidation. The ester functional group is susceptible to both acid and base-catalyzed hydrolysis, which would yield the corresponding carboxylic acid and ethanol. The tertiary amine in the piperidine ring can be prone to oxidation. Exposure to moisture, high temperatures, and light can accelerate these degradation processes.[1][2]

Q2: What are the ideal long-term storage conditions for this compound?

A2: For optimal long-term stability, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate should be stored in a cool, dry, and dark environment. Specifically, refrigeration at 2-8°C is recommended.[1] The container should be tightly sealed to prevent moisture absorption, as the compound is likely hygroscopic.[3][4][5] Storage under an inert atmosphere (e.g., argon or nitrogen) is also advisable to minimize oxidation.[2]

Q3: My solid compound has clumped together. What does this indicate and can I still use it?

A3: Clumping or caking of a solid is a strong indication of moisture absorption.[3][5] This suggests that the compound is hygroscopic and has been exposed to humidity. While the material may still be usable, the presence of water can compromise its purity and may accelerate degradation. It is highly recommended to dry the compound under vacuum before use and to re-evaluate its purity via analytical methods such as NMR or LC-MS.[3]

Q4: I've noticed a color change in the compound over time. What could be the cause?

A4: A change in color often signifies chemical degradation. For piperidine-containing compounds, this can be due to oxidation or other side reactions. It is crucial to visually inspect the material routinely for any changes in its physical appearance.[6] If a color change is observed, the purity of the compound should be verified before proceeding with any experiments.

Q5: Is this compound sensitive to light?

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Difficulty dissolving the compound	Moisture absorption leading to clumping; potential degradation into less soluble impurities.	Dry the compound under vacuum. Check solubility in a small test sample before proceeding with the bulk material. If solubility issues persist, re-analyze purity.
Inconsistent experimental results	Compound degradation leading to lower effective concentration or interfering byproducts.	Verify the purity of the starting material using an appropriate analytical technique (e.g., HPLC, NMR). If degradation is confirmed, use a fresh, properly stored batch of the compound.
pH of the solution changes over time	Hydrolysis of the ester group to form a carboxylic acid, which would lower the pH.	If working in solution, prepare fresh solutions for each experiment. For storage of solutions, consider using a buffered system if compatible with the experimental design.
Visible signs of moisture (clumping, liquid formation)	Improper storage in a non-airtight container; exposure to a humid environment.	Immediately transfer the compound to a desiccator to remove excess moisture.[4] For future storage, use containers with tight-fitting seals and consider adding a desiccant packet inside a secondary container.[8]

Experimental Protocols

Protocol 1: Assessment of Hygroscopicity

This protocol provides a method to determine if your compound has absorbed a significant amount of water.

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate sample

• Thermogravimetric Analyzer (TGA)

• Nitrogen gas supply

Procedure:

• Equilibrate the TGA instrument according to the manufacturer's instructions.

• Accurately weigh 5-10 mg of the compound into a TGA pan.

• Place the pan in the TGA furnace.

• Heat the sample from 25°C to 120°C at a rate of 10°C/min under a nitrogen atmosphere.

• Hold the temperature at 120°C for 10 minutes.

• Monitor the weight loss as a function of temperature. A significant weight loss below 100°C is indicative of water absorption.

Protocol 2: Short-Term Stability Study in Solution

This protocol outlines a procedure to evaluate the stability of the compound in a chosen solvent over a typical experimental timeframe.

Materials:

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Chosen solvent (e.g., DMSO, ethanol)

• HPLC system with a suitable column (e.g., C18)

• Mobile phase

• Autosampler vials

Procedure:

• Prepare a stock solution of the compound in the chosen solvent at a known concentration.

• Immediately inject a sample of the freshly prepared solution into the HPLC system to obtain a t=0 chromatogram.

• Divide the remaining stock solution into several autosampler vials and store them under the intended experimental conditions (e.g., room temperature, 4°C).

• At specified time points (e.g., 2, 4, 8, 24 hours), inject a sample from one of the vials into the HPLC.

• Compare the peak area of the parent compound and look for the appearance of new peaks over time. A decrease in the parent peak area or the emergence of new peaks indicates degradation.

Visualizing Stability Concepts

Caption: Potential degradation pathways for Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Caption: Recommended workflow for handling and storing the compound.

References

• TutorChase. How do you handle hygroscopic solutes in the lab?. Available from: [Link]

• Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Hygroscopic. Available from: [Link]

• BIOSYNCE. Storage method of piperidine. 2023-12-02. Available from: [Link]

• Ibis Scientific, LLC. The Role of Desiccants in Protecting Hygroscopic Chemicals. 2025-05-19. Available from: [Link]

• Jubilant Life Sciences Limited. Piperidine Safety Data Sheet. Available from: [Link]

• ResearchGate. Is there a practical and efficient way to protect hygroscopic compounds from water uptake?. 2019-11-19. Available from: [Link]

• BTC. What are the storage stability of Piperidine Series compounds over time?. 2025-06-17. Available from: [Link]

• Chemos GmbH&Co.KG. Safety Data Sheet: Piperidine. Available from: [Link]

• Buckhorn Cliffs. Organizing and Protecting Long-Term Chemical Compounds. Available from: [Link]

• PubMed. The Effect of Prolonged Storage Time on the Stability of Fatty Acid Ethyl Esters in Hair Samples. 2020-12-12. Available from: [Link]

• Fisher Scientific. SAFETY DATA SHEET. 2021-12-24. Available from: [Link]

• Advanced Biotech. Safety Data Sheet. 2025-01-24. Available from: [Link]

• Fisher Scientific. SAFETY DATA SHEET. Available from: [Link]

• GMP Plastics. Optimizing Compound Storage for Long-Term Stability and Safety. 2025-03-26. Available from: [Link]

• Indiana University. Storage of Laboratory Chemicals: Research Safety. Available from: [Link]

• PubMed. Ethyl 4-[(E)-(2-hy-droxy-benzyl-idene)amino]-piperidine-1-carboxyl-ate. 2011-12-01. Available from: [Link]

• Evolve. Evolve's guide to storing lab chemicals safely. 2021-09-14. Available from: [Link]

• ChemBK. 1-Benzylpiperidine-4-carboxylic acid ethyl ester. 2024-04-09. Available from: [Link]

• National Institutes of Health. Lifitegrast Degradation: Products and Pathways. 2025-10-04. Available from: [Link]

• PubChem. (R)-Benzyl 2-ethyl-4-oxopiperidine-1-carboxylate. Available from: [Link]

• ICH. STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1. 2025-04-11. Available from: [Link]

Sources

• 1. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
• 2. gmpplastic.com [gmpplastic.com]
• 3. tutorchase.com [tutorchase.com]
• 4. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 5. ibisscientific.com [ibisscientific.com]
• 6. Storage of Laboratory Chemicals: Research Safety: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 7. apolloscientific.co.uk [apolloscientific.co.uk]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Chiral Separation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate Derivatives

Welcome to the dedicated technical support guide for the chiral separation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate and its structural analogs. As key chiral building blocks in pharmaceutical development, achieving robust and efficient enantiomeric separation is a critical analytical challenge. This document is designed for researchers, chromatographers, and drug development professionals, providing field-proven insights, detailed troubleshooting protocols, and answers to frequently encountered issues.

Our approach moves beyond simple procedural lists to explain the underlying chromatographic principles, empowering you to make informed decisions during method development and optimization.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial questions encountered during the chiral separation of piperidine-based compounds.

Q1: Which type of chiral stationary phase (CSP) is the best starting point for this class of compounds? A1: Polysaccharide-based CSPs are the most versatile and successful for resolving piperidine derivatives.[1][2] Specifically, columns derived from amylose and cellulose, such as those with 3,5-dimethylphenylcarbamate or tris(3,5-dichlorophenyl)carbamate selectors, demonstrate high enantioselectivity for a broad range of chiral compounds, including those with tertiary amine functionalities.[2][3] We recommend an initial screening that includes at least one amylose-based and one cellulose-based column to cover a wider chiral recognition space.[4]

Q2: I'm observing severe peak tailing with my basic piperidine analyte. What is the cause and how can I fix it? A2: Peak tailing for basic compounds like your piperidine derivative is almost always caused by secondary ionic interactions between the protonated amine and acidic residual silanol groups on the silica surface of the CSP.[2][5] To resolve this, you must add a basic modifier to your mobile phase. This additive, also a base, competes with your analyte for the active silanol sites, effectively masking them.

• Normal Phase/Polar Organic Mode: Add 0.1% to 0.5% diethylamine (DEA) or ethylenediamine (EDA) to your mobile phase.[2]

• Reversed-Phase Mode: Ensure the mobile phase pH is sufficiently high to keep the amine in its neutral form, or use a buffer like ammonium bicarbonate.

Q3: My compound lacks a strong UV chromophore. How can I achieve adequate detection sensitivity? A3: While the benzyl group in the parent compound provides UV absorbance, some derivatives may not. If you face low sensitivity, pre-column derivatization is a highly effective strategy.[6][7] This involves reacting your analyte with a tagging agent that introduces a strong chromophore. For example, reacting the hydroxyl group or the secondary amine (if present after de-benzylation) with an agent like 3,5-dinitrobenzoyl chloride can significantly enhance UV detection.[6] Alternatively, if your system is equipped with a mass spectrometer (MS), it can be used as a universal detector, bypassing the need for a chromophore entirely.

Q4: Should I use HPLC or SFC for my separation? A4: Both techniques are viable, but Supercritical Fluid Chromatography (SFC) often presents significant advantages. SFC typically provides faster separations and higher efficiency due to the low viscosity and high diffusivity of supercritical CO2.[8][9] It is also considered a "greener" technique as it drastically reduces the consumption of toxic organic solvents like hexane.[10][11] For preparative separations, SFC is particularly advantageous because the CO2 evaporates upon depressurization, simplifying fraction collection.[11] However, High-Performance Liquid Chromatography (HPLC) remains a robust and widely accessible technique.[12] The choice often depends on available instrumentation and specific method requirements (e.g., analytical vs. preparative scale).

Part 2: In-Depth Troubleshooting Guides

When initial method development yields suboptimal results, a systematic troubleshooting approach is required. This section addresses specific chromatographic problems with detailed explanations and protocols.

Issue 1: Poor or No Enantiomeric Resolution (Rs < 1.5)

Symptom: The enantiomer peaks are co-eluting (a single peak) or are only visible as a small shoulder.

Causality: Enantiomeric resolution is a function of selectivity (α), efficiency (N), and retention (k). A lack of resolution means the chiral recognition mechanism between your analytes and the CSP is not effective under the current conditions. Selectivity is the most critical factor to address.[13]

Caption: Decision pathway for troubleshooting poor enantiomeric resolution.

• Verify CSP Selection (Protocol 1): The first and most crucial step is to ensure the chosen CSP is capable of resolving your compound. If you have not already, perform a CSP screen. Polysaccharide-based phases are excellent starting points, but other chemistries like Pirkle-type or macrocyclic glycopeptide CSPs can offer unique selectivity.[3][4][14]

• Optimize the Mobile Phase (Protocol 2): Chiral recognition is highly sensitive to the mobile phase composition.[13]

  • Modifier Type: In normal phase, switching between isopropanol (IPA) and ethanol can dramatically alter selectivity.

  • Modifier Percentage: Systematically vary the alcohol percentage. Lowering the alcohol content generally increases retention and can improve resolution, but may also broaden peaks.

  • Additive Concentration: For basic analytes, ensure you have an amine additive (e.g., 0.1% DEA). Sometimes, adjusting this concentration can fine-tune selectivity.

• Adjust Column Temperature: Temperature affects the thermodynamics of the analyte-CSP interaction.[13][15]

  • Action: Test temperatures both above and below your current setting (e.g., 15°C, 25°C, 40°C). Lower temperatures often improve resolution by enhancing the stability of transient diastereomeric complexes, but can increase backpressure and peak width. Conversely, higher temperatures can sometimes improve peak efficiency or even invert the elution order.[13]

Issue 2: Poor Peak Shape (Splitting, Tailing, or Fronting)

Symptom: Peaks are not symmetrical. They may appear as two merged peaks (splitting), have a sloped tail, or a leading edge.

Causality:

• Peak Tailing: As discussed in the FAQ, this is typically due to silanol interactions for basic compounds.[2][5]

• Peak Splitting: This is often a physical or injection-related problem. Common causes include a partially blocked column frit, a void at the column inlet, or incompatibility between the sample solvent and the mobile phase.[16][17] Injecting a sample dissolved in a solvent significantly stronger than the mobile phase is a very common cause of peak distortion and splitting.[16][18]

• Peak Fronting: This usually indicates column overload. The sample concentration is too high, saturating the stationary phase.

• Address Tailing:

  • Action: Add or increase the concentration of a basic modifier (e.g., 0.1% - 0.5% DEA in normal phase).[2][5] This is the most effective solution for basic analytes.

• Diagnose and Fix Splitting:

  • Action 1 (Solvent Mismatch): Prepare your sample in the mobile phase itself, or in a solvent that is weaker than the mobile phase. Re-inject. If the splitting disappears, you have found the cause.[16][18]

  • Action 2 (Column Void/Frit Blockage): Disconnect the column and reverse it. Flush with a strong solvent (following manufacturer's guidelines) at a low flow rate to dislodge any particulate matter from the inlet frit.[16] If this fails, the column may have a permanent void and require replacement.[17]

• Correct Peak Fronting:

  • Action: Reduce the amount of sample injected. Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves at lower concentrations, you were overloading the column.[4]

Part 3: Key Experimental Protocols

This section provides standardized procedures for essential method development workflows.

Protocol 1: Chiral Stationary Phase (CSP) Screening

Objective: To efficiently identify the most promising CSP and mobile phase system for your separation.

Methodology:

• Select CSPs: Choose a set of 3-5 columns with diverse chiral selectors. A recommended starting set includes:

  • Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD-H)

  • Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel® OD-H)

  • An immobilized polysaccharide CSP (e.g., Chiralpak® IA, IB, or IC)[2][12]

• Prepare Stock Solution: Dissolve your racemic standard in a suitable solvent (e.g., ethanol or isopropanol) to a concentration of ~1 mg/mL.

• Define Screening Conditions: Run a standardized method on each column.

Parameter	Normal Phase (NP)	Polar Organic (PO)	Reversed-Phase (RP)
Mobile Phase A	n-Hexane or Heptane	Acetonitrile (ACN)	20mM Ammonium Bicarbonate
Mobile Phase B	Isopropanol (IPA)	Methanol (MeOH)	Acetonitrile (ACN)
Additive	0.1% DEA	0.1% DEA	None
Method	Isocratic 80:20 (A:B)	Isocratic 100% A	Gradient 10-90% B in 15 min
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Temperature	25 °C	25 °C	25 °C
Detection	UV (e.g., 220 nm)	UV (e.g., 220 nm)	UV (e.g., 220 nm)
Table 1: Recommended starting conditions for a comprehensive CSP screen.

• Evaluate Results: Analyze the chromatograms from each run. Look for any sign of separation—even a shoulder on the peak is a positive "hit." The system that provides the best initial separation (or any separation) is the candidate for further optimization.[4]

Protocol 2: Mobile Phase Optimization

Objective: To fine-tune the mobile phase composition to achieve baseline resolution (Rs ≥ 1.5) with good peak shape and a reasonable run time.

Caption: General workflow for chiral method development and optimization.

Methodology (Using a Normal Phase system as an example):

• Select Best System: Start with the CSP and mobile phase system (e.g., Chiralpak AD-H with Hexane/IPA/DEA) that showed the most promise in Protocol 1.

• Optimize Modifier Ratio:

  • Create a series of mobile phases with varying Hexane:IPA ratios (e.g., 95:5, 90:10, 85:15, 80:20). Keep the DEA concentration constant at 0.1%.

  • Inject your sample with each mobile phase. Observe the trade-off between resolution and retention time. Select the ratio that gives the best resolution without an excessively long run time.

• Optimize Additive Concentration:

  • Using the best modifier ratio from the previous step, test different DEA concentrations (e.g., 0.05%, 0.1%, 0.2%).

  • Evaluate peak shape and retention. An optimal concentration will provide sharp, symmetrical peaks.

• Fine-Tune with Flow Rate and Temperature:

  • Once a good separation is achieved, you can reduce the run time by increasing the flow rate, but be mindful that this may slightly decrease resolution.[19]

  • As a final optimization step, re-evaluate the column temperature to see if a modest change (e.g., to 20°C or 30°C) can further improve resolution or peak shape.[13]

References

• BenchChem. (2025). Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds. BenchChem Technical Guides.
• BenchChem. (2025). Application Note: Chiral HPLC Methods for the Enantioseparation of 2-Piperidinemethanol.
• BenchChem. (2025). Troubleshooting guide for HPLC analysis of chiral compounds. BenchChem Technical Support.

• Babu, C. V. R., et al. (2014). Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9. [Link]

• BenchChem. (2025). A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine. BenchChem Technical Guides.
• Daicel Chiral Technologies. (2024). Restore Chiral Column Performance: Tips for Peak Tailing, Splitting. Daicel Resource Library.
• BenchChem. (2025). Selecting the optimal chiral stationary phase for separating benzylpiperidine enantiomers. BenchChem Technical Support.
• Agilent Technologies. (2023). It Isn't Always The Column: Troubleshooting Your HPLC Separation.
• Cichocki, A. (2024). Peak Splitting in HPLC: Causes and Solutions.
• ResearchGate. (2013). When using HPLC, how do you deal with split peaks?.
• BenchChem. (2025).
• ECHEMI. (n.d.). Why tertiary amines can't show chirality?. ECHEMI.
• Desphande, A. et al. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. LCGC Europe, 35(3), 98-105.
• Regalado, C. (2023). Playing with Selectivity for Optimal Chiral Separation.
• Selvita. (2024).
• De Klerck, K., et al. (2014). A generic chiral separation strategy in supercritical fluid chromatography.
• Welch, T. (2021). Supercritical Fluid Chromatography for Chiral Analysis and Semi-preparative Purification.
• Regis Technologies. (2023).
• Chromatography Today. (2020). Trouble with chiral separations.
• Chemistry Stack Exchange. (2018). Why tertiary amines can't show chirality?. Chemistry Stack Exchange.
• Sigma-Aldrich. (n.d.). Practicing Chiral Chromatography in Your Mobile Phase Comfort Zone. Sigma-Aldrich Technical Resources.
• Sigma-Aldrich. (n.d.). Chiral Chromatography Frequently Asked Questions. Sigma-Aldrich Technical Resources.

• Gecse, O., et al. (2022). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Molecules, 27(9), 2845. [Link]

• Fernandes, C., et al. (2021). Chiral Stationary Phases for Liquid Chromatography: Recent Developments. Molecules, 26(18), 5556. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral Stationary Phases for Liquid Chromatography: Recent Developments [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. fagg-afmps.be [fagg-afmps.be]
• 10. selvita.com [selvita.com]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 16. agilent.com [agilent.com]
• 17. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 18. researchgate.net [researchgate.net]
• 19. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]

Technical Support Center: Spectroscopic Identification of Impurities in Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Introduction

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a key intermediate in the synthesis of various pharmaceutical agents. Its purity is paramount to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). The identification and quantification of impurities are mandated by regulatory bodies like the International Council for Harmonisation (ICH).[1][2][3] This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals to troubleshoot and identify potential impurities in this compound using modern spectroscopic techniques.

The focus of this document is to move beyond simple data reporting and provide a causal understanding of why certain impurities may be present and how their unique structural features translate into their spectroscopic signatures. We will address common issues encountered during the analysis of piperidine-containing compounds and provide actionable, step-by-step guidance.[4][5]

Expected Spectroscopic Profile of Pure Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

A thorough understanding of the spectroscopic data of the pure compound is the first step in identifying any deviation caused by impurities.

Structure:

Table 1: Predicted ¹H and ¹³C NMR Data

Assignment	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
Ethyl -CH₃	~1.25 (t)	~14.2
Ethyl -CH₂	~4.15 (q)	~60.8
Piperidine -CH₂ (axial, adjacent to N)	~2.20-2.30 (m)	~52.5
Piperidine -CH₂ (equatorial, adjacent to N)	~2.80-2.90 (m)	~52.5
Piperidine -CH₂ (axial, adjacent to C-OH)	~1.50-1.60 (m)	~35.0
Piperidine -CH₂ (equatorial, adjacent to C-OH)	~1.70-1.80 (m)	~35.0
Acetate -CH₂	~2.50 (s)	~45.0
Quaternary C-OH	- (s, exchangeable)	~70.0
Benzyl -CH₂	~3.55 (s)	~63.0
Benzyl-Ar-H	~7.25-7.40 (m)	~127.5, ~128.5, ~129.5
Ester C=O	-	~172.0

Note: Predicted values are based on standard chemical shift tables and may vary slightly based on solvent and concentration.

Mass Spectrometry (MS):

• Technique: Electrospray Ionization (ESI) in positive mode is highly effective for this molecule due to the basic nitrogen atom.

• Expected Ion: [M+H]⁺ at m/z = 292.18

Infrared (IR) Spectroscopy:

• -OH stretch: Broad peak around 3400 cm⁻¹

• C-H stretch (aliphatic): 2850-2980 cm⁻¹

• C=O stretch (ester): ~1730 cm⁻¹

• C-O stretch: 1150-1250 cm⁻¹

• Aromatic C=C stretch: ~1600, 1495, 1450 cm⁻¹

Commonly Encountered Impurities & Their Spectroscopic Signatures

Impurities in drug substances can originate from various sources, including starting materials, by-products of the synthesis, intermediates, degradation products, and reagents.[2][6][7]

1. Unreacted Starting Material: Ethyl 2-(4-hydroxypiperidin-4-yl)acetate

• Reason for Presence: Incomplete N-benzylation.

• Spectroscopic Clues:

  • ¹H NMR: Absence of benzyl signals (~3.55 ppm and 7.25-7.40 ppm). The piperidine protons adjacent to the nitrogen will be at a slightly different chemical shift. A broad NH signal may be visible.

  • MS: [M+H]⁺ at m/z = 202.14. This is a key diagnostic peak.

2. By-product: Dibenzylated Piperidine

• Reason for Presence: Over-alkylation of the piperidine nitrogen. This is less common but possible under harsh conditions.

• Spectroscopic Clues:

  • ¹H NMR: Two distinct sets of benzyl proton signals.

  • MS: [M+H]⁺ at m/z = 382.23.

3. Degradation Product: Dehydrated Product (Alkene)

• Reason for Presence: Acid-catalyzed dehydration of the tertiary alcohol.

• Spectroscopic Clues:

  • ¹H NMR: Disappearance of the -OH proton signal. Appearance of vinylic proton signals in the 5-6 ppm region.

  • ¹³C NMR: Appearance of two new signals in the sp² region (110-140 ppm) and disappearance of the C-OH signal (~70 ppm).

  • MS: [M-H₂O+H]⁺ at m/z = 274.17.

4. Residual Solvents (e.g., Ethyl Acetate, Toluene)

• Reason for Presence: Incomplete removal after workup or chromatography.

• Spectroscopic Clues:

  • ¹H NMR:

    • Ethyl Acetate: Singlet at ~2.05 ppm (acetyl CH₃), quartet at ~4.12 ppm (ethyl CH₂), and triplet at ~1.25 ppm (ethyl CH₃).[8]

    • Toluene: Aromatic signals around 7.17-7.24 ppm and a methyl singlet around 2.36 ppm.

Table 2: Summary of Potential Impurities and Key Spectroscopic Identifiers

Impurity Name	Origin	Key ¹H NMR Signal (ppm)	Key MS Peak (m/z)
Ethyl 2-(4-hydroxypiperidin-4-yl)acetate	Starting Material	Absence of benzyl signals	202.14 [M+H]⁺
Dibenzylated Piperidine	By-product	Two sets of benzyl signals	382.23 [M+H]⁺
Dehydrated Product	Degradation	Vinylic protons (5-6 ppm)	274.17 [M-H₂O+H]⁺
Benzyl Acetate	Reagent-related	Singlet at ~5.1 ppm (benzyl CH₂) and ~2.1 ppm (acetyl CH₃)	151.08 [M+H]⁺
N-Benzylpiperidine	By-product	Absence of ester and acetate signals	176.14 [M+H]⁺

Troubleshooting Guides & FAQs

This section is designed to address specific issues you might encounter during your analysis.

Q1: I see an unexpected singlet around 3.5 ppm in my ¹H NMR spectrum. What could it be?

A1: An unexpected singlet in this region could be due to several possibilities:

• Methanol: If used as a solvent or during workup, methanol will appear as a singlet around 3.49 ppm in CDCl₃.

• Benzyl Alcohol: If the starting benzyl bromide/chloride contained benzyl alcohol, or if it formed during the reaction, you would see a singlet for the benzylic CH₂ protons.

• N-Methyl Impurity: If a methylating agent was present, an N-methyl group could appear in this region.

Troubleshooting Steps:

• D₂O Shake: Add a drop of D₂O to your NMR tube, shake well, and re-acquire the spectrum. If the peak disappears or diminishes, it's likely an exchangeable proton from an alcohol (like benzyl alcohol).[8]

• LC-MS Analysis: Perform an LC-MS analysis to check for masses corresponding to potential impurities like benzyl alcohol (m/z = 109.07 [M+H]⁺).

• Review Synthesis: Carefully review all reagents and solvents used in the synthesis for potential sources of these impurities.

Q2: My mass spectrum shows a significant peak at m/z = 176.14. How do I confirm its identity?

A2: A peak at m/z = 176.14 likely corresponds to the protonated molecular ion of N-benzylpiperidine. This impurity can arise if the starting material for the subsequent reaction step in your synthesis was not fully converted.

Troubleshooting Steps:

• LC-MS/MS: Perform a tandem mass spectrometry (MS/MS) experiment on the parent ion (m/z = 176.14). The fragmentation pattern should match that of an authentic N-benzylpiperidine standard. A characteristic fragment would be the tropylium ion at m/z = 91.

• High-Resolution Mass Spectrometry (HRMS): Obtain an accurate mass measurement to confirm the elemental composition as C₁₂H₁₈N⁺.

• NMR of the Mixture: Carefully re-examine the ¹H NMR of the sample. Look for the characteristic signals of N-benzylpiperidine, which will lack the ester and acetate protons.

Q3: The baseline of my aromatic region in the ¹H NMR is distorted and the integration is off. What's the cause?

A3: This is a common issue that can be caused by several factors:

• Poor Shimming: The magnetic field homogeneity might not be optimized. Re-shim the instrument.

• High Concentration: A highly concentrated sample can lead to peak broadening and distortion.[8] Dilute your sample and re-acquire.

• Paramagnetic Impurities: Trace amounts of metal catalysts or other paramagnetic species can cause significant line broadening.

• Solvent Peak Interference: If using CDCl₃, the residual solvent peak at 7.26 ppm can interfere with your aromatic signals.

Troubleshooting Steps:

• Re-shim and Re-acquire: This is the simplest first step.

• Dilute the Sample: Prepare a more dilute sample for analysis.

• Change Solvent: Acquiring the spectrum in a different solvent like benzene-d₆ or acetone-d₆ can shift the solvent peak and your compound's peaks, potentially resolving the overlap.[8]

• Sample Filtration: If paramagnetic impurities are suspected, filtering the NMR sample through a small plug of celite or silica may help.

Experimental Protocols

Protocol 1: Sample Preparation for NMR Spectroscopy

• Accurately weigh 5-10 mg of the sample into a clean, dry vial.

• Add approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Vortex the vial until the sample is completely dissolved.

• Using a Pasteur pipette, transfer the solution into a clean NMR tube.

• Ensure the sample height in the tube is adequate for the instrument being used (typically ~4 cm).

Protocol 2: General LC-MS Method for Impurity Profiling

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 3 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• MS Detector: ESI in positive ion mode, scanning a mass range of m/z 100-500.

Visualized Workflows

dot digraph "Impurity_Identification_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

start [label="Unexpected Peak in Spectrum\n(NMR, LC-MS)", shape=ellipse, fillcolor="#FBBC05"]; is_ms [label="Is MS data available?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; ms_data [label="Analyze Mass\n(M+H, M-H₂O, etc.)"]; propose_structure [label="Propose Putative Structure\n(Based on synthesis route)"]; is_nmr [label="Is NMR data available?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; nmr_data [label="Analyze ¹H & ¹³C NMR\n(Shifts, Coupling, Integration)"]; confirm_structure [label="Confirm Structure\n(2D NMR, HRMS, Standard Comparison)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; no_ms [label="Acquire LC-MS or Direct Infusion MS"]; no_nmr [label="Acquire NMR of isolated impurity"]; isolate_impurity [label="Isolate Impurity\n(Prep-HPLC, Column Chromatography)"]; is_known [label="Is impurity a known\nstarting material, reagent, or by-product?", shape=diamond, fillcolor="#4285F4", fontcolor="#FFFFFF"]; report_known [label="Report as Known Impurity", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; characterize_unknown [label="Full Characterization Required\n(ICH Guidelines)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

start -> is_ms; is_ms -> ms_data [label="Yes"]; is_ms -> no_ms [label="No"]; no_ms -> ms_data; ms_data -> is_known; is_known -> propose_structure [label="Yes"]; is_known -> characterize_unknown [label="No"]; propose_structure -> is_nmr; is_nmr -> nmr_data [label="Yes"]; is_nmr -> isolate_impurity [label="No"]; isolate_impurity -> no_nmr; no_nmr -> nmr_data; nmr_data -> confirm_structure; confirm_structure -> report_known; } enddot Caption: General workflow for the identification of an unknown impurity.

References

• ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. (2006). European Medicines Agency. [Link]

• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. (n.d.). International Journal of Pharmaceutical Investigation. [Link]

• ICH Q3A(R2) Impurities in New Drug Substances. (n.d.). ECA Academy. [Link]

• ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). (2006). [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. (2024). YouTube. [Link]

• Troubleshooting 1H NMR Spectroscopy. (n.d.). University of Rochester Department of Chemistry. [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020). SpringerLink. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). National Center for Biotechnology Information. [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020). ResearchGate. [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (n.d.). Semantic Scholar. [Link]

• Unlocking Quality: The Ultimate Guide to GMP NMR Testing and Analytical Method Development, Validation Services for Reliable Release Testing. (2025). Emery Pharma. [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry. (n.d.). MDPI. [Link]

• Asian Journal of Chemistry. (2017). [Link]

• Determination of Nitrosamine Impurities Using the Agilent 6495 Triple Quadrupole LC/MS System. (n.d.). Agilent Technologies. [Link]

• How to Choose Piperidines: A Complete Buyer's Guide. (2026). Plant Care. [Link]

• Structure of N-benzylpiperidine derivatives. (n.d.). ResearchGate. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). MDPI. [Link]

• Synthesis of new N-benzylpiperidine derivatives as cholinesterase inhibitors with β-amyloid anti-aggregation properties and beneficial effects on memory in vivo. (2015). PubMed. [Link]

• Guide to Solving NMR Questions. (2012). The OChem Whisperer. [Link]

• CN111484444A - The synthetic method of N-benzyl-4-piperidinecarboxaldehyde. (n.d.).

• Structure-based design of new N-benzyl-piperidine derivatives as multitarget-directed AChE/BuChE inhibitors for Alzheimer's disease. (2023). PubMed. [Link]

• N‐Benzyl piperidine Fragment in Drug Discovery. (n.d.). ResearchGate. [Link]

• Synthesis of 1-Benzyl-4-[2-(5-phenyl-1,3,4-thiadiazole-2-yl)aminoethyl]piperidine as Potential Alzheimer's Disease Modifying Agent. (n.d.). [Link]

• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. (2019). National Center for Biotechnology Information. [Link]

• NMR SPECTROSCOPY. (n.d.). [Link]

• Benzyl acetate. (n.d.). PubChem. [Link]

• CN110734393B - Preparation method of N-benzyl-3-oxopiperidine-4-carboxylic acid ethyl ester hydrochloride. (n.d.).

• Convenient Synthesis and Evaluation of Biological Activity of Benzyl (2S)-2-[(R)-1-hydroxy-2-oxo-(1-phenethyl)prop-3-ylcarbamoyl]- 4-oxopiperidine- (or -4-oxopyrrolidine)-1-carboxylate as Novel Histone Deacetylase Inhibitors. (2025). ResearchGate. [Link]

• N-[2-(1-Benzylpiperidin-4-yl)ethyl]-7-methoxy-2-oxo-2H-chromene-3-carboxamide. (n.d.). SpectraBase. [Link]

• Ethyl 1-benzylpiperidine-4-carboxylate. (n.d.). SpectraBase. [Link]

Sources

• 1. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. jpionline.org [jpionline.org]
• 3. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. How to Choose Piperidines: A Complete Buyer's Guide [plantin.alibaba.com]
• 6. database.ich.org [database.ich.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Troubleshooting [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a valuable intermediate in the synthesis of various pharmacologically active compounds, particularly in the development of analgesics and other central nervous system (CNS) agents. Its tertiary alcohol and ester functionalities, built upon a piperidine scaffold, make it a versatile building block. The efficiency, scalability, and safety of its synthesis are therefore critical considerations for any research or development program. This guide provides an in-depth comparison of the two primary synthetic routes to this target molecule: the Reformatsky reaction and the base-mediated enolate addition. We will explore the mechanistic underpinnings, practical execution, and comparative performance of each methodology, supported by experimental data from the literature.

Route 1: The Reformatsky Reaction

The Reformatsky reaction is a classic organometallic reaction that forms a β-hydroxy ester from an α-halo ester, a carbonyl compound (in this case, a ketone), and metallic zinc.[1][2][3] This method is particularly well-suited for this synthesis due to the relatively mild conditions and the tolerance of the organozinc reagent for the ester functionality.

Mechanism and Rationale

The reaction proceeds in two main steps. First, elemental zinc undergoes oxidative insertion into the carbon-bromine bond of ethyl bromoacetate. This forms an organozinc intermediate known as a Reformatsky reagent, which is essentially a zinc enolate.[3] Unlike more reactive Grignard or organolithium reagents, this organozinc compound is sufficiently mild that it does not readily react with the ester group of another molecule.

In the second step, this zinc enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of 1-benzyl-4-piperidone. The reaction is typically quenched with an aqueous acid workup, which protonates the resulting zinc alkoxide to yield the final tertiary alcohol product. The choice of zinc is crucial; its moderate reactivity is key to the success of the reaction, preventing self-condensation of the ester while still being reactive enough to add to the ketone.[2] Activation of the zinc, often with a small amount of iodine or 1,2-dibromoethane, is sometimes necessary to remove the passivating oxide layer and initiate the reaction.[3]

Figure 1: General workflow of the Reformatsky reaction for the synthesis of the target molecule.

Advantages and Disadvantages

Advantages:

• High Functional Group Tolerance: The mild nature of the organozinc reagent avoids side reactions with the ester.

• One-Pot Procedure: The reagent is generated in situ and reacts immediately with the ketone, simplifying the experimental setup.

• Good Yields: This method typically provides moderate to high yields of the desired product.

Disadvantages:

• Zinc Activation: The metallic zinc often requires activation, which can add a step and introduce corrosive reagents like iodine.

• Reaction Initiation: The reaction can sometimes be difficult to initiate and may require heating.

• Metal Waste: The use of stoichiometric zinc generates metallic waste that requires proper disposal.

Route 2: Base-Mediated Enolate Addition

An alternative approach involves the use of a strong, non-nucleophilic base to generate an ester enolate, which then acts as the nucleophile. The most common base for this transformation is Lithium Diisopropylamide (LDA), which is known for its ability to rapidly and quantitatively deprotonate esters at low temperatures.

Mechanism and Rationale

This reaction is an analogue of the aldol addition. LDA, a sterically hindered and highly basic amide, is used to deprotonate the α-carbon of ethyl acetate. This step must be performed under strictly anhydrous conditions and at very low temperatures (typically -78 °C) to prevent the base from reacting with the ester's carbonyl group and to avoid self-condensation of the ester.

The resulting lithium enolate is a potent nucleophile that readily adds to the carbonyl of 1-benzyl-4-piperidone. The reaction is extremely fast at these low temperatures. The reaction is then quenched, often with a saturated aqueous solution of ammonium chloride, to protonate the lithium alkoxide and yield the final product. The choice of a strong, non-nucleophilic base like LDA is critical to ensure that deprotonation is the primary reaction pathway, rather than nucleophilic attack on the ester by the base itself.

Figure 2: General workflow for the LDA-mediated addition of ethyl acetate to 1-benzyl-4-piperidone.

Advantages and Disadvantages

Advantages:

• High Yields: This method can often provide very high yields due to the clean and rapid nature of the reaction.

• Readily Available Starting Materials: Ethyl acetate is a common and inexpensive solvent/reagent.

• Avoids Halogenated Esters: This route does not require the use of α-halo esters, which can be lachrymatory and toxic.

Disadvantages:

• Strictly Anhydrous Conditions: Requires rigorously dried solvents and glassware, as LDA reacts violently with water.

• Cryogenic Temperatures: The reaction must be maintained at -78 °C (dry ice/acetone bath), which may not be feasible for large-scale production.

• Handling of Pyrophoric Reagents: LDA is typically handled as a solution in a flammable solvent and can be pyrophoric. Careful handling is required.

Comparative Performance Data

The following table summarizes the key performance indicators for each synthetic route, based on typical literature reports. Actual results may vary depending on specific conditions and scale.

Parameter	Route 1: Reformatsky Reaction	Route 2: Base-Mediated Enolate Addition
Starting Materials	1-Benzyl-4-piperidone, Ethyl bromoacetate, Zinc	1-Benzyl-4-piperidone, Ethyl acetate, Diisopropylamine, n-BuLi
Key Reagents	Zinc (often requires activation)	Lithium Diisopropylamide (LDA)
Typical Yield	60-80%	85-95%
Reaction Temperature	Room Temperature to Reflux (e.g., 40-80 °C)	-78 °C
Reaction Time	2-6 hours	1-3 hours
Key Considerations	Potential difficulty in initiation; metal waste.	Requires cryogenic temperatures; strictly anhydrous conditions; handling of pyrophoric base.
Scalability	Moderate; heat management can be an issue.	Challenging; maintaining -78 °C on a large scale is difficult and costly.

Detailed Experimental Protocols

Protocol 1: Synthesis via Reformatsky Reaction

Materials:

• 1-Benzyl-4-piperidone (1.0 eq)

• Ethyl bromoacetate (1.5 eq)

• Zinc dust (<10 micron, activated) (1.5 eq)

• Iodine (catalytic amount, ~0.05 eq)

• Anhydrous Tetrahydrofuran (THF)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add the activated zinc dust and a crystal of iodine.

• Gently heat the flask under vacuum and then backfill with nitrogen to ensure all equipment is dry and the zinc is activated (the purple iodine vapor will disappear).

• Add anhydrous THF to the flask.

• In the dropping funnel, prepare a solution of 1-benzyl-4-piperidone and ethyl bromoacetate in anhydrous THF.

• Add a small portion (~10%) of the solution from the dropping funnel to the zinc suspension and warm the mixture gently to initiate the reaction (indicated by a slight exotherm and bubbling).

• Once initiated, add the remainder of the solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2 hours, or until TLC analysis indicates complete consumption of the ketone.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly quench the reaction by the dropwise addition of 1 M HCl until the excess zinc has dissolved.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Protocol 2: Synthesis via LDA-Mediated Enolate Addition

Materials:

• Diisopropylamine (1.1 eq)

• n-Butyllithium (n-BuLi, 2.5 M in hexanes) (1.05 eq)

• Ethyl acetate (1.1 eq)

• 1-Benzyl-4-piperidone (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated Ammonium Chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add anhydrous THF and diisopropylamine.

• Cool the flask to -78 °C using a dry ice/acetone bath.

• Slowly add n-BuLi dropwise via syringe, keeping the internal temperature below -70 °C. Stir for 30 minutes at -78 °C to pre-form the LDA.

• In a separate flame-dried flask, prepare a solution of ethyl acetate in anhydrous THF.

• Add the ethyl acetate solution dropwise to the LDA solution at -78 °C. Stir for 45 minutes to ensure complete enolate formation.

• Prepare a solution of 1-benzyl-4-piperidone in a minimal amount of anhydrous THF.

• Add the ketone solution dropwise to the enolate solution at -78 °C. The reaction is typically very fast. Stir for 1 hour.

• Quench the reaction at -78 °C by the slow addition of saturated aqueous NH4Cl solution.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the pure target compound.

Conclusion and Recommendations

Both the Reformatsky reaction and the LDA-mediated enolate addition are viable and effective methods for synthesizing Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. The choice between them depends largely on the specific capabilities and constraints of the laboratory.

• The Reformatsky reaction is often preferred for its operational simplicity and milder temperature requirements. It is a robust choice for medicinal chemistry labs where ease of execution for moderate-scale synthesis is a priority.

• The LDA-mediated enolate addition typically offers higher yields and uses less expensive starting materials (ethyl acetate vs. ethyl bromoacetate). However, its stringent requirements for cryogenic temperatures and anhydrous conditions, along with the handling of a pyrophoric reagent, make it more suitable for process chemistry labs with specialized equipment and experience in handling such reagents. For large-scale synthesis, the challenges associated with temperature control may render this route less practical.

Ultimately, a thorough evaluation of available equipment, personnel expertise, and desired scale should guide the selection of the most appropriate synthetic route.

References

• Organic Chemistry Portal. Reformatsky Reaction. [Link]

• PubMed Central. Recent developments in the asymmetric Reformatsky-type reaction. [Link]

• Google Patents.

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Comparison of N-Boc vs N-benzyl protection in piperidine synthesis

An Application Scientist's Guide to N-Protection Strategies in Piperidine Synthesis: A Comparative Analysis of N-Boc and N-Benzyl Groups

In the intricate world of medicinal chemistry and drug development, the piperidine ring stands as a "privileged scaffold," a structural motif frequently found in a multitude of therapeutic agents due to its favorable physicochemical properties.[1] The synthesis of complex piperidine-containing molecules, however, necessitates a nuanced approach to chemical strategy, particularly concerning the protection of the highly reactive secondary amine. The choice of the nitrogen protecting group is a critical decision that can profoundly influence the entire synthetic route, affecting reaction yields, compatibility with other functional groups, and the ease of final product isolation.[2][3]

Among the arsenal of amine protecting groups available to the synthetic chemist, the tert-butoxycarbonyl (Boc) and benzyl (Bn) groups are two of the most widely employed for piperidine synthesis.[1][4] While both serve the fundamental purpose of temporarily masking the nucleophilicity and basicity of the piperidine nitrogen, they possess distinct characteristics that render them suitable for different synthetic scenarios.[2] This guide provides a comprehensive comparison of the N-Boc and N-benzyl protecting groups, offering field-proven insights, detailed experimental protocols, and supporting data to aid researchers in making informed strategic decisions.

The N-tert-Butoxycarbonyl (Boc) Group: The Acid-Labile Workhorse

The N-Boc group is arguably one of the most common amine protecting groups in modern organic synthesis.[4] Its popularity stems from its general stability to a wide range of non-acidic conditions and, most importantly, its facile removal under moderately acidic conditions.[5][6] This predictable reactivity profile makes it an invaluable tool, especially in multi-step syntheses where precise control over chemoselectivity is paramount.

Protection and Deprotection: A Tale of Two Mechanisms

Introduction of the N-Boc Group: The Boc group is typically introduced by reacting the piperidine nitrogen with di-tert-butyl dicarbonate, commonly known as Boc anhydride ((Boc)₂O), in the presence of a base like triethylamine (TEA) or sodium bicarbonate.[5][7] The reaction is a straightforward nucleophilic acyl substitution where the amine attacks one of the carbonyl carbons of the anhydride.[8]

Cleavage of the N-Boc Group: Deprotection is most frequently achieved with strong acids, such as trifluoroacetic acid (TFA) in a solvent like dichloromethane (DCM), or hydrogen chloride (HCl) in dioxane.[4][6][9] The mechanism involves protonation of the carbonyl oxygen, which facilitates the elimination of a stable tert-butyl cation and the formation of an unstable carbamic acid intermediate.[8][9] This intermediate rapidly decarboxylates, releasing carbon dioxide and the free amine, which is protonated by the acid to form a salt.[8][9]

The N-Benzyl (Bn) Group: The Reductively-Cleaved Guardian

The N-benzyl group is another stalwart protecting group for amines, prized for its exceptional stability across a broad spectrum of reaction conditions, including strongly acidic and basic media.[10][11] This robustness makes it an excellent choice for syntheses that involve harsh reagents that would otherwise cleave a Boc group.[12]

Protection and Deprotection: A Different Orthogonality

Introduction of the N-Benzyl Group: The N-benzyl group is readily installed via nucleophilic substitution, typically by treating piperidine with benzyl bromide (BnBr) or benzyl chloride (BnCl) in the presence of a base such as potassium carbonate or triethylamine to scavenge the resulting hydrohalic acid.[1][13]

Cleavage of the N-Benzyl Group: The primary method for N-benzyl group removal is catalytic hydrogenolysis.[10][13] This reaction involves treating the N-benzylpiperidine with hydrogen gas (H₂) or a hydrogen donor like ammonium formate in the presence of a palladium on carbon (Pd/C) catalyst.[14][15][16] The process involves the reductive cleavage of the C-N bond on the catalyst surface, yielding the deprotected piperidine and toluene as a byproduct.[15] This method is exceptionally clean and mild, but its utility is limited by its incompatibility with other reducible functional groups, such as alkenes, alkynes, or some aromatic systems.[17]

Head-to-Head Comparison: N-Boc vs. N-Benzyl

The choice between N-Boc and N-benzyl protection is not arbitrary; it is a strategic decision dictated by the overall synthetic plan. Their differing cleavage conditions are the basis of their "orthogonal" relationship, which allows for the selective deprotection of one group while the other remains intact—a cornerstone of complex molecule synthesis.[2][18][19]

Core Attribute Comparison

Feature	N-Boc (tert-Butoxycarbonyl)	N-Benzyl (Bn)
Structure	A carbamate	A secondary or tertiary amine
Protection Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)[5][7]	Benzyl bromide (BnBr) or Benzyl chloride (BnCl)[13]
Cleavage Condition	Acid-labile (e.g., TFA, HCl)[4][6][20]	Catalytic Hydrogenolysis (e.g., H₂, Pd/C)[10][13][21]
Stability	Stable to bases, nucleophiles, and catalytic hydrogenation.[4][7]	Stable to a wide range of acidic and basic conditions.[10][11][12]
Key Advantage	Orthogonal to Cbz and Bn groups; widely used in Solid-Phase Peptide Synthesis (SPPS).[4][22]	Robustness; orthogonal to Boc and Fmoc groups; useful when harsh non-reductive conditions are required.[12]
Primary Disadvantage	Cleaved by strong acids, which may not be tolerated by other functional groups.[4] Incompatible with reducible functional groups (alkenes, alkynes, etc.). Catalyst can be poisoned.[10][23]
Byproducts of Deprotection	tert-butyl cation (forms isobutylene), CO₂[4][8]	Toluene[15]

Visualizing the Protecting Group Cycles

Caption: Core chemical structures.

Caption: N-Boc protection and deprotection workflow.

Caption: Decision tree for selecting a protecting group.

Experimental Protocols

The following protocols are generalized procedures and may require optimization based on the specific piperidine substrate. Progress of all reactions should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Protocol 1: N-Boc Protection of Piperidine

This protocol describes a standard procedure for the N-Boc protection of a piperidine derivative. [5][24] Materials:

• Piperidine derivative (1.0 eq.)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq.)

• Triethylamine (TEA) (1.2 eq.) or another suitable base

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the piperidine derivative in DCM to a concentration of approximately 0.1-0.5 M in a round-bottom flask.

• Add triethylamine to the solution.

• Cool the stirred solution to 0 °C using an ice bath.

• Add (Boc)₂O portion-wise or as a solution in DCM.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-16 hours.

• Once the reaction is complete, quench by adding water or saturated aqueous NaHCO₃.

• Transfer the mixture to a separatory funnel and extract with DCM or ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to yield the crude N-Boc protected piperidine, which can be purified by column chromatography if necessary.

Protocol 2: N-Boc Deprotection using Trifluoroacetic Acid (TFA)

This protocol is a standard and highly effective method for N-Boc deprotection. [6][9][20] Materials:

• N-Boc protected piperidine derivative (1.0 eq.)

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA) (5-10 eq., often used as a 20-50% solution in DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the N-Boc protected piperidine derivative in DCM (approx. 0.1-0.2 M) in a round-bottom flask.

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA to the stirred solution. [6]4. Remove the ice bath and allow the reaction to warm to room temperature.

• Stir the reaction for 1-4 hours. [6]6. Once complete, remove the solvent and excess TFA under reduced pressure.

• To obtain the free base, dissolve the resulting trifluoroacetate salt residue in DCM and wash carefully with saturated aqueous NaHCO₃ solution until the aqueous layer is basic.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure to yield the deprotected piperidine derivative.

Protocol 3: N-Benzyl Protection of Piperidine

This protocol describes a general procedure for the N-alkylation of piperidine with benzyl bromide. [13] Materials:

• Piperidine derivative (1.0 eq.)

• Benzyl bromide (BnBr) (1.1 eq.)

• Potassium carbonate (K₂CO₃) or Triethylamine (TEA) (1.5-2.0 eq.)

• Acetonitrile (MeCN) or N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate or other suitable extraction solvent

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred solution of the piperidine derivative in acetonitrile, add potassium carbonate.

• Add benzyl bromide dropwise at room temperature.

• Heat the reaction mixture if necessary (e.g., to 50-80 °C) and stir for 4-24 hours.

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by column chromatography if required.

Protocol 4: N-Benzyl Deprotection via Catalytic Hydrogenolysis

This protocol details the removal of an N-benzyl group using palladium on carbon and a hydrogen source. [15][16] Materials:

• N-Benzyl protected piperidine (1.0 eq.)

• 10% Palladium on Carbon (Pd/C) catalyst (typically 5-10 mol% Pd)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas source (balloon or hydrogenator) OR Ammonium formate (HCOONH₄) (5 eq.) for catalytic transfer hydrogenation.

• Filtration agent (e.g., Celite®)

Procedure (using H₂ gas):

• Dissolve the N-benzyl piperidine substrate in methanol in a suitable reaction flask (e.g., a round-bottom flask or a Parr shaker bottle).

• Carefully add the 10% Pd/C catalyst under an inert atmosphere (e.g., Nitrogen or Argon). Caution: Pd/C is pyrophoric and can ignite flammable solvents in the presence of air.

• Seal the flask, evacuate the atmosphere, and backfill with hydrogen gas. Repeat this cycle three times. [15]4. Maintain a positive pressure of hydrogen (e.g., with a balloon) and stir the mixture vigorously at room temperature.

• Monitor the reaction until the starting material is consumed (typically 4-24 hours).

• Upon completion, carefully vent the hydrogen and purge the flask with an inert gas.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad thoroughly with methanol. [15]8. Combine the filtrates and concentrate under reduced pressure to yield the deprotected piperidine.

Conclusion

The N-Boc and N-benzyl groups are both powerful tools for the synthesis of piperidine-containing molecules, each with a well-defined role and operational window. The N-Boc group, with its acid-lability, offers a mild deprotection strategy that is orthogonal to many other protecting groups and is a mainstay of modern synthesis. [4]The N-benzyl group provides robust protection under conditions that would cleave a Boc group, with its removal via catalytic hydrogenolysis offering an orthogonal and clean transformation. [10][12]A thorough understanding of the stability, reactivity, and orthogonality of these two protecting groups is essential for any researcher working in drug discovery and development. By carefully planning the synthetic sequence and considering the compatibility of all functional groups present, chemists can strategically deploy these protectors to efficiently construct complex and valuable piperidine-based molecules.

References

• Fiveable. (n.d.). Orthogonal Protection Definition - Organic Chemistry Key Term.
• BenchChem. (2025). Application Notes and Protocols: N-Boc Protection of 2-Piperidinol.
• BenchChem. (2025). A Comparative Analysis of N-Benzyl Deprotection Methods: Catalytic Hydrogenolysis vs. Oxidation.
• BenchChem. (2025). Application Notes and Protocols for N-Boc Deprotection of Piperidine Derivatives.
• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros.
• Sciencemadness.org. (2019). De-protection of N-Benzyl groups.
• Organic Chemistry Portal. (n.d.). Protective Groups.
• Unknown Source. (n.d.).
• Neliti. (2024). PROTECTING GROUPS FOR ORGANIC SYNTHESIS.
• Wikipedia. (n.d.). Protecting group.
• Royal Society of Chemistry. (2020). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride.
• Unknown Source. (2012).
• ACS Publications. (n.d.). N-Boc Deprotection and Isolation Method for Water-Soluble Zwitterionic Compounds. The Journal of Organic Chemistry.
• Unknown Source. (n.d.). Unsuccessful and successful methods for removal of N-benzyl protecting group and N.
• BenchChem. (2025). avoiding N-debenzylation during piperidine modification.
• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups.
• ACS Publications. (2020). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. ACS Omega.
• Common Organic Chemistry. (n.d.). Benzyl Protection.
• BenchChem. (2025). advantages and disadvantages of Boc versus Cbz protecting group.
• BenchChem. (n.d.). Application Notes and Protocols for N-Deprotection of 4-Methylenepiperidine Precursors.
• BenchChem. (2025). Application Note: Catalytic Hydrogenolysis for N-Benzyl Deprotection.
• NIH. (n.d.). Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. PMC.
• Scribd. (n.d.). Rapid N-Boc Deprotection with TFA.
• Unknown Source. (n.d.). Alcohol Protecting Groups.
• BenchChem. (2025). Technical Support Center: Synthesis of N-Boc-Piperidine Derivatives.
• Common Organic Chemistry. (n.d.). Boc Deprotection - TFA.
• BenchChem. (2025). The Nα-Benzyl Protecting Group in Peptide Synthesis: A Technical Guide.
• BenchChem. (n.d.). Protocol for N-Boc Deprotection Using Trifluoroacetic Acid (TFA).
• ACS Publications. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
• ResearchGate. (2002). The Reactivity of the N-Boc Protecting Group: An Underrated Feature. Tetrahedron.
• Chemistry Steps. (n.d.). Boc Protecting Group for Amines.

• . (n.d.). CTH Removal of N-Benzyl Groups. Retrieved from

• Wikipedia. (n.d.). Benzyl group.
• ResearchGate. (2005). Rapid Deprotection of N-Boc Amines by TFA Combined with Freebase Generation Using Basic Ion-Exchange Resins.
• Chem-Station Int. Ed. (2014). Benzyl (Bn) Protective Group.
• Hebei Boze Chemical Co., Ltd. (n.d.). BOC Protection and Deprotection.
• CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR.
• Beilstein Journals. (n.d.). EXPERIMENTAL PROCEDURES.
• Unknown Source. (n.d.).
• BenchChem. (2025). Benzyl Ester vs. Other Protecting Groups in Peptide Synthesis: A Comparative Guide.
• Sciencemadness.org. (2020). Deprotection of N-benzyl piperidine compound.
• Organic Syntheses Procedure. (n.d.). Benzoyl piperidine.
• ResearchGate. (n.d.). ChemInform Abstract: Large Scale Synthesis of N-Benzyl-4-formylpiperidine Through Partial Reduction of Esters Using Aluminum Hydride Reagents Modified with Pyrrolidine.
• BenchChem. (2025). A Comparative Guide to 2-Benzylpiperidine and N-Benzylpiperidine as Synthetic Precursors.
• Unknown Source. (n.d.). SYNTHESIS AND EVALUATION OF DEPROTECTED N-BOC PIPERAZINE DERIVED MONO-MANNICH BASES.

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A Senior Application Scientist's Comparative Guide to Piperidine Intermediates: The Strategic Utility of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Introduction: The Piperidine Scaffold as a Cornerstone of Modern Drug Discovery

The piperidine ring is one of the most ubiquitous heterocyclic scaffolds in medicinal chemistry, forming the structural core of countless pharmaceuticals and natural alkaloids.[1][2] Its conformational flexibility and ability to present substituents in a defined three-dimensional space make it a privileged structure for interacting with biological targets. From potent analgesics like fentanyl to cognitive enhancers such as donepezil, the piperidine motif is a testament to the power of heterocyclic chemistry in drug design.[3][4]

The selection of an appropriate piperidine intermediate is a critical decision point in any synthetic campaign. This choice dictates not only the efficiency of the synthetic route but also the accessibility of diverse chemical space for structure-activity relationship (SAR) studies. This guide provides an in-depth comparison of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a specialized tertiary alcohol, against its foundational precursor, N-benzyl-4-piperidone, and an alternatively protected analog, 1-Boc-4-piperidone. We will explore the strategic advantages and limitations of each, supported by detailed experimental protocols and comparative data, to inform the rational selection of intermediates in drug development.

Focus Molecule: Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a bifunctional intermediate characterized by a tertiary hydroxyl group and an ester moiety, both attached to the 4-position of an N-benzylated piperidine ring. Its structure is ideally generated through the Reformatsky reaction, a classic carbon-carbon bond-forming reaction that utilizes an organozinc reagent derived from an α-halo ester.[5][6]

This reaction transforms a simple ketone into a more complex β-hydroxy ester, thereby installing two valuable functional groups in a single, efficient step.[7] The resulting intermediate is no longer a planar carbonyl but a chiral center offering potential for stereocontrolled synthesis and access to more complex molecular architectures.

Synthesis via the Reformatsky Reaction: A Self-Validating Protocol

The causality behind choosing the Reformatsky reaction lies in its unique tolerance for the ester functional group. Unlike Grignard reagents, which would readily react with the ester, the less basic organozinc enolate is highly chemoselective for the ketone carbonyl of the starting material, N-benzyl-4-piperidone.[5]

Experimental Protocol: Synthesis of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

• Activation of Zinc: In a flame-dried, three-neck round-bottom flask under an inert nitrogen atmosphere, add zinc dust (1.2 eq). Activate the zinc by stirring with a catalytic amount of iodine or 1,2-dibromoethane in anhydrous tetrahydrofuran (THF) until the color dissipates.

• Reagent Formation: To the activated zinc suspension, add a solution of N-benzyl-4-piperidone (1.0 eq) in anhydrous THF.

• Reformatsky Addition: Add ethyl bromoacetate (1.1 eq) dropwise to the mixture via an addition funnel. The reaction is often initiated by gentle heating. Maintain the reaction at a gentle reflux for 2-3 hours, monitoring by TLC for the consumption of the starting ketone.

• Work-up and Quenching: Cool the reaction mixture to 0°C and quench by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction and Purification: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Chromatography: Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to yield the pure Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

dot

Caption: Synthesis of the target intermediate via the Reformatsky reaction.

Comparative Analysis of Piperidine Intermediates

The true value of an intermediate is revealed only in comparison to its alternatives. Here, we dissect the properties and applications of two key alternatives: the precursor ketone and an analog with a different protecting group.

Alternative 1: N-Benzyl-4-Piperidone (The Versatile Precursor)

N-Benzyl-4-piperidone (NBP) is arguably one of the most fundamental and widely used piperidine building blocks.[3] Its utility stems from the reactivity of the 4-position ketone, which serves as an electrophilic handle for a vast array of transformations, including reductive amination, Grignard additions, and Wittig reactions. It is a key starting material in the synthesis of fentanyl analogs and the Alzheimer's drug, Donepezil.[8][9]

• Key Advantage: High versatility. The ketone can be converted into amines, alcohols (primary, secondary, tertiary), and carbon-carbon double bonds, providing access to a wide range of derivatives from a single starting point.

• Limitation: The N-benzyl group is robust. Its removal typically requires catalytic hydrogenation (e.g., H₂, Pd/C), conditions that may not be compatible with other functional groups in the molecule, such as alkenes or alkynes.

dot

Caption: Diverse reaction pathways originating from N-Benzyl-4-Piperidone.

Alternative 2: 1-Boc-4-Piperidone (The Strategic Protection Choice)

1-Boc-4-piperidone utilizes the tert-butyloxycarbonyl (Boc) group to protect the piperidine nitrogen. This intermediate is chemically analogous to NBP in terms of the reactive ketone, but its strategic utility is vastly different. The Boc group is labile under acidic conditions (e.g., trifluoroacetic acid), which are orthogonal to the hydrogenation conditions required for N-benzyl deprotection.[10]

• Key Advantage: Facile deprotection. This allows for the late-stage introduction of diverse substituents on the piperidine nitrogen, a common strategy in medicinal chemistry to build a library of analogs for SAR exploration. Its importance as a fentanyl precursor has led to international monitoring.[10][11]

• Limitation: The Boc group is sensitive to strong acids, which can limit the scope of subsequent reactions that require acidic catalysis.

dot

Caption: Strategic decision-making for N-protecting groups.

Quantitative and Performance Comparison

The choice between these intermediates is ultimately guided by performance metrics relevant to the synthetic goal. The following tables summarize key comparative data.

Table 1: Comparison of Synthesis and Properties

Property	Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate	N-Benzyl-4-Piperidone	1-Boc-4-Piperidone
Molar Mass	277.36 g/mol	189.25 g/mol	199.26 g/mol
Key Functional Group	Tertiary Alcohol, Ester	Ketone	Ketone
Typical Synthesis	Reformatsky reaction from NBP	Dieckmann condensation followed by hydrolysis/decarboxylation[3]	N-protection of 4-piperidone
Typical Yield	75-85%	60-70%	>95%
N-Deprotection Method	Catalytic Hydrogenation	Catalytic Hydrogenation	Acidolysis (TFA, HCl)
Primary Application	Precursor to γ-lactones, dehydrated alkenes, complex scaffolds	Versatile building block for C-N and C-C bond formation at C4	Building block for late-stage N-functionalization

Table 2: Reactivity and Strategic Application Comparison

Feature	Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate	N-Benzyl-4-Piperidone	1-Boc-4-Piperidone
Electrophilic Center	Ester Carbonyl	Ketone Carbonyl	Ketone Carbonyl
Nucleophilic Center	None (can be deprotonated)	α-carbon (enolate formation)	α-carbon (enolate formation)
Key Reactions	Dehydration (to alkene), Saponification, Transesterification, Lactonization	Reductive Amination, Wittig, Grignard, Aldol, Reformatsky	Reductive Amination, Wittig, Grignard, Aldol + Boc Deprotection
Strategic Advantage	Introduces a C2-unit and a hydroxyl group simultaneously. Access to sp³-rich scaffolds.	A workhorse intermediate for establishing the core 4-substituted piperidine scaffold.	Ideal for library synthesis where the piperidine nitrogen is a point of diversity.
Ideal Scenario	The target molecule requires a quaternary center at C4 with hydroxyl and acetic ester functionalities.	The N-benzyl group is desired in the final product, or harsh conditions are tolerated for its removal.	The final step involves modifying the piperidine nitrogen, or mild deprotection is crucial.

Conclusion: A Matter of Synthetic Strategy

This guide demonstrates that while related, Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, N-benzyl-4-piperidone, and 1-Boc-4-piperidone are not interchangeable. They represent distinct tools for the medicinal chemist, each with a specific strategic purpose.

• N-Benzyl-4-Piperidone is the foundational workhorse. Its versatile ketone chemistry makes it the starting point for a vast number of synthetic routes.

• 1-Boc-4-Piperidone offers superior strategic flexibility for SAR studies due to the mild, orthogonal deprotection of the Boc group, enabling late-stage diversification at the nitrogen atom.

• Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is a specialized, value-added intermediate. It is the product of a strategic decision to build complexity early, transforming a simple ketone into a bifunctional quaternary center. Its use is warranted when the target structure specifically requires the β-hydroxy ester motif for further elaboration into more complex, three-dimensional scaffolds.

Ultimately, the optimal choice is dictated by the end goal. By understanding the causality behind the reactivity, stability, and synthetic potential of each intermediate, researchers can design more efficient, robust, and intelligent routes to novel therapeutic agents.

References

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• Varza, O., et al. (2018). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. RSC Medicinal Chemistry. [Link]

• Lee, Y. S., et al. (2011). Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. Bioorganic & Medicinal Chemistry Letters. [Link]

• Aly, A. A., et al. (2022). Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. RSC Advances. [Link]

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A Comparative Guide to the Stereoselective Synthesis of 4-Substituted Piperidines

The 4-substituted piperidine motif is a cornerstone of modern medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active compounds. Its rigid, three-dimensional structure allows for the precise positioning of substituents to interact with biological targets, making stereochemical control paramount in its synthesis. This guide provides an in-depth comparison of three leading contemporary strategies for the stereoselective synthesis of 4-substituted piperidines: Organocatalytic Domino Reactions, Transition Metal-Catalyzed Cycloadditions, and Chiral Auxiliary-Mediated Alkylations. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic underpinnings, practical execution, and comparative performance of each methodology, supported by experimental data and protocols.

Organocatalytic Domino Reactions: A Cascade to Complexity

Organocatalysis has emerged as a powerful tool for asymmetric synthesis, enabling the construction of complex molecules through environmentally benign, metal-free pathways. The domino, or cascade, reaction, where a single event triggers a series of subsequent bond-forming transformations in one pot, is particularly efficient. For the synthesis of highly substituted piperidines, the use of chiral prolinol derivatives as catalysts has proven exceptionally effective.

Mechanistic Rationale: The Enamine-Iminium Cascade

A prominent example is the domino Michael addition/aminalization process catalyzed by an O-TMS protected diphenylprolinol silyl ether. The catalytic cycle begins with the condensation of the catalyst with an aldehyde, forming a chiral enamine intermediate. This enamine then undergoes a stereoselective Michael addition to a nitroalkene. The resulting intermediate, a γ-nitroaldehyde, is then poised for intramolecular cyclization. The nitro group acts as an internal nucleophile, attacking the iminium ion (regenerated from the enamine), which leads to the formation of the piperidine ring with excellent control over multiple stereocenters.[1][2]

Caption: Fig. 1: Organocatalytic Enamine-Iminium Cascade.

Performance and Scope

This method allows for the one-step formation of up to four contiguous stereocenters with high diastereo- and enantioselectivity.[1] The reaction tolerates a range of aldehydes and nitroolefins, providing access to a diverse library of polysubstituted piperidines.

Entry	Aldehyde (R¹)	Nitroolefin (R², R³)	Yield (%)	dr	ee (%)
1	Propanal	Ph, Me	85	>20:1	97
2	Propanal	4-MeO-Ph, Me	82	>20:1	98
3	Propanal	4-Br-Ph, Me	88	>20:1	96
4	Butanal	Ph, Me	83	>20:1	97
5	Pentanal	Ph, Me	81	>20:1	98
Data sourced from Wang, Y.; Zhu, S.; Ma, D. Org. Lett. 2011, 13 (7), 1602–1605.[1]

Representative Experimental Protocol

To a solution of nitroolefin (0.20 mmol) and O-TMS-diphenylprolinol catalyst (20 mol %, 0.04 mmol) in anhydrous toluene (1.0 mL) was added the aldehyde (1.0 mmol). The mixture was stirred at room temperature for the time indicated by TLC analysis. Upon completion, the reaction mixture is directly loaded onto a silica gel column and purified by flash chromatography to afford the desired polysubstituted piperidine product.[1]

Transition Metal-Catalyzed [2+2+2] Cycloaddition: A Convergent Approach

Transition metal catalysis offers powerful and often unique pathways for ring construction. Rhodium(I)-catalyzed [2+2+2] cycloadditions have been elegantly applied to the synthesis of piperidine scaffolds, providing a convergent route where multiple components are assembled in a single, highly controlled transformation.

Mechanistic Rationale: Tethered Cycloaddition

In this strategy, an alkenyl isocyanate, tethered to an alkyne via a cleavable linker (e.g., an oxygen atom), undergoes a formal [2+2+2] cycloaddition with a second, independent alkyne molecule.[3][4] The rhodium(I) catalyst, bearing a chiral phosphoramidite ligand, coordinates the tethered enyne and the external alkyne, orchestrating their assembly into a rhodium metallacycle. Subsequent reductive elimination furnishes a bicyclic vinylogous amide. The stereochemistry is dictated by the chiral ligand during the catalytic cycle. This intermediate can then be diastereoselectively reduced, followed by cleavage of the tether to release the desired, highly functionalized piperidine.

Caption: Fig. 2: Rh-Catalyzed [2+2+2] Cycloaddition Workflow.

Performance and Scope

This method provides excellent enantioselectivity and is applicable to a variety of alkynes, including those with functional groups like esters, silyl ethers, and heteroaromatics. The subsequent reduction proceeds with high diastereoselectivity (>19:1), controlled by the stereocenter established in the cycloaddition step.[3]

Entry	Alkyne (R¹, R²)	Yield (%)	ee (%)
1	TMS, H	77	94
2	Ph, H	82	98
3	Me, Me	85	98
4	-(CH₂)₄-	86	97
5	CO₂Me, H	75	95
6	CH₂OTBS, H	81	94
Data sourced from Pun, S.; Wu, J.; Thomson, R. J. Angew. Chem. Int. Ed. 2013, 52 (20), 5368–5371.[4]

Representative Experimental Protocol

In a nitrogen-filled glovebox, a vial is charged with [Rh(C₂H₄)₂Cl]₂ (2.5 mol %), chiral phosphoramidite ligand (5.5 mol %), and 1,4-dioxane (0.5 M). The solution is stirred for 5 minutes. The alkyne (1.2 equiv) and the alkenyl isocyanate (1.0 equiv) are added. The vial is sealed and heated at 80 °C for 12-24 hours. After cooling to room temperature, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to yield the bicyclic vinylogous amide.[3]

Chiral Auxiliary-Mediated Synthesis: A Classic, Robust Approach

The use of a chiral auxiliary—a stereogenic group temporarily incorporated into the substrate—is a foundational and highly reliable strategy for controlling stereochemistry. The auxiliary biases the approach of reagents to one face of the molecule, and after the desired transformation, it is cleaved and can often be recovered.

Mechanistic Rationale: The SAMP/RAMP Hydrazone Method

The Enders SAMP/RAMP hydrazone method is a powerful tool for the asymmetric α-alkylation of ketones.[5][6] A commercially available, proline-derived chiral auxiliary, (S)-1-amino-2-methoxymethylpyrrolidine (SAMP) or its (R)-enantiomer (RAMP), is condensed with a ketone (e.g., N-Boc-4-piperidone) to form a chiral hydrazone. Deprotonation with a strong base like LDA generates a conformationally rigid azaenolate. The bulky auxiliary effectively shields one face of the azaenolate, directing the incoming electrophile (e.g., an alkyl halide) to the opposite face with high stereoselectivity. Subsequent cleavage of the hydrazone, typically by ozonolysis or hydrolysis, liberates the α-alkylated ketone and the recoverable auxiliary.

Caption: Fig. 3: SAMP/RAMP Hydrazone Alkylation Workflow.

Performance and Scope

This methodology is renowned for its high stereoselectivities (often >95% de/ee) and broad applicability to various ketones and electrophiles. While it involves a multi-step sequence (formation, alkylation, cleavage), the reactions are typically high-yielding and the procedures are well-established and scalable.

Entry	Ketone	Electrophile	Yield (%)	de / ee (%)
1	Cyclohexanone	MeI	85	≥95
2	Cyclohexanone	BnBr	82	≥96
3	Propiophenone	EtI	75	≥98
4	Acetone	n-PrI	65	≥96
Data are representative for the SAMP/RAMP alkylation methodology and sourced from foundational studies by Enders et al.[5][6]

Representative Experimental Protocol

1. Hydrazone Formation: A mixture of N-Boc-4-piperidone (1.0 equiv) and SAMP (1.1 equiv) is heated neat or in a suitable solvent (e.g., benzene with azeotropic removal of water) until TLC indicates complete conversion. The crude hydrazone is purified by distillation or chromatography.

2. Alkylation: To a solution of the purified hydrazone (1.0 equiv) in anhydrous THF at -78 °C under argon is added LDA (1.2 equiv). The solution is stirred for 2-4 hours at -78 °C, after which the electrophile (1.5 equiv) is added. The reaction is allowed to slowly warm to room temperature overnight. The reaction is quenched with water, and the product is extracted, dried, and purified.

3. Cleavage: The alkylated hydrazone is dissolved in a suitable solvent (e.g., CH₂Cl₂) and cooled to -78 °C. Ozone is bubbled through the solution until a blue color persists. The excess ozone is purged with nitrogen, and a reducing agent (e.g., dimethyl sulfide or triphenylphosphine) is added. After workup, the desired 4-substituted 4-piperidone is obtained and can be purified by chromatography.[5][6][7]

Comparison Summary and Conclusion

Feature	Organocatalytic Domino Reaction	Rh-Catalyzed [2+2+2] Cycloaddition	Chiral Auxiliary (SAMP/RAMP)
Key Advantage	High step economy; builds complexity rapidly from simple precursors.	Convergent assembly; excellent control for specific substitution patterns.	High reliability and predictability; robust and well-established.
Stereocontrol	Excellent (often >95% ee, >20:1 dr).	Excellent (typically >94% ee).	Excellent (often >95% de/ee).
Atom Economy	High (cascade reaction).	Moderate (tether is cleaved).	Low (stoichiometric auxiliary).
Number of Steps	One-pot for the core synthesis.	Multi-step (substrate synthesis, cycloaddition, reduction, cleavage).	Multi-step (formation, alkylation, cleavage).
Catalyst/Auxiliary	10-20 mol% organocatalyst.	2.5-5 mol% Rh catalyst.	Stoichiometric, but recoverable auxiliary.
Generality	Broad for aldehydes/nitroalkenes.	Broad for alkynes; requires specific tethered substrate.	Very broad for ketones/electrophiles.

Each of these powerful methodologies offers a distinct set of advantages for the stereoselective synthesis of 4-substituted piperidines.

• The Organocatalytic Domino Reaction is ideal for rapidly generating molecular complexity and accessing polysubstituted piperidines in a single, highly efficient step. Its operational simplicity and metal-free nature are significant assets.

• The Rhodium-Catalyzed [2+2+2] Cycloaddition provides a sophisticated and convergent route to densely functionalized piperidines. While requiring a more complex substrate, it allows for the precise and asymmetric assembly of three different components.

• The Chiral Auxiliary-Mediated Synthesis represents a classic, robust, and highly predictable method. Though less step-economical, its reliability and the vast literature precedent make it a go-to strategy for securing valuable chiral intermediates with near-perfect stereocontrol.

The optimal choice of method will depend on the specific target molecule, desired substitution pattern, scalability requirements, and the synthetic strategy of the research program. A thorough understanding of the principles and practicalities of each approach, as outlined in this guide, will empower the medicinal or synthetic chemist to make the most informed decision for their project.

References

• Pun, S.; Wu, J.; Thomson, R. J. A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium(I)-Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Angewandte Chemie International Edition. 2013, 52(20), 5368–5371. [Link]

• Pun, S.; Wu, J.; Thomson, R. J. A catalytic asymmetric synthesis of polysubstituted piperidines using a rhodium(I)-catalyzed [2+2+2] cycloaddition employing a cleavable tether. Angewandte Chemie International Edition. 2013, 52(20), 5368-71. [Link]

• Wang, Y.; Zhu, S.; Ma, D. Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans. Organic Letters. 2011, 13(7), 1602–1605. [Link]

• Enders, D.; Fey, P.; Kipphardt, H. (S)-(-)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (SAMP) AND (R)-(+)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (RAMP), TWO VERSATILE CHIRAL AUXILIARIES. Organic Syntheses. 1987, 65, 173. [Link]

• Enders, D.; Eichenauer, H.; Baus, U.; et al. Asymmetric Synthesis of α-Substituted Ketones by SAMP-/RAMP-Hydrazone Method. Organic Syntheses. 1987, 65, 183. [Link]

• Enders, D. The SAMP/RAMP-Hydrazone Method in Asymmetric Synthesis. Asymmetric Synthesis. 1984, 3, 275-339.

• Enders, D.; et al. ASYMMETRIC SYNTHESES USING THE SAMP-/RAMP- HYDRAZONE METHOD: (S)-(+)-4-METHYL-3-HEPTANONE. Organic Syntheses. 1985, 65, 183. [Link]

• Urushima, T.; Sakamoto, D.; Ishikawa, H.; Hayashi, Y. Enantio- and Diastereoselective Synthesis of Piperidines by Coupling of Four Components in a “One-Pot” Sequence Involving Diphenylprolinol Silyl Ether Mediated Michael Reaction. Organic Letters. 2010, 12(20), 4588–4591. [Link]

• Evans, D. A.; et al. A general approach for the synthesis of 2-oxazolidone derivatives. The Journal of Organic Chemistry. 1990, 55(21), 5678-5680.

• Enders, D.; et al. (S)-(−)-1-AMINO-2-METHOXYMETHYLPYRROLIDINE (SAMP). Organic Syntheses. 1993, Coll. Vol. 8, 33. [Link]

• Monaco, M. R.; et al. Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues. Organic Letters. 2011, 13(17), 4546-9. [Link]

• Thomson, R. J.; et al. A Catalytic Asymmetric Synthesis of Polysubstituted Piperidines Using a Rhodium(I)-Catalyzed [2+2+2] Cycloaddition Employing a Cleavable Tether. Angewandte Chemie International Edition. 2013, 52(20), 5368-5371. [Link]

• Enders, D. Enders SAMP/RAMP hydrazone-alkylation reaction. Wikipedia. [Link]

• Fu, G. C.; et al. Catalytic asymmetric synthesis of piperidine derivatives through the [4 + 2] annulation of imines with allenes. Journal of the American Chemical Society. 2005, 127(35), 12234-5. [Link]

• Wang, Y.; Zhu, S.; Ma, D. Organocatalytic Approach to Polysubstituted Piperidines and Tetrahydropyrans. Sci-Hub. [Link]

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Structure-activity relationship (SAR) of "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" analogs

An authoritative guide for researchers, scientists, and drug development professionals on the structure-activity relationship (SAR) of analogs based on the Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate scaffold.

Introduction: The Versatile 4-Hydroxypiperidine Scaffold in Medicinal Chemistry

The 4-hydroxypiperidine moiety is a privileged scaffold in modern drug discovery, serving as a cornerstone for a diverse range of therapeutic agents. Its rigid, saturated heterocyclic structure allows for precise three-dimensional positioning of functional groups, making it an ideal template for interacting with various biological targets. When further functionalized at the 4-position with an acetic acid ester and at the 1-position with a substituent like a benzyl group, as in "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate," it gives rise to a class of compounds with significant potential for modulation of the central nervous system (CNS), particularly as analgesics.

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for analogs of this scaffold, with a primary focus on their activity as opioid receptor modulators. Understanding how subtle structural modifications influence potency, selectivity, and pharmacokinetic properties is critical for the rational design of novel therapeutics with improved efficacy and safety profiles. We will delve into the experimental data that underpins our understanding of this chemical space and provide detailed protocols for the synthesis and evaluation of these compelling molecules.

Core Scaffold and Key Interaction Points

The Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate scaffold can be dissected into three primary regions for SAR analysis:

• The N-Substituent (A): The benzyl group in the parent structure is a key point of modification. Its size, aromaticity, and electronic properties can dramatically influence receptor affinity and selectivity.

• The Piperidine Core (B): The central piperidine ring's conformation and the presence of the 4-hydroxyl group are crucial for establishing key interactions with target receptors.

• The C4-Substituent (C): The ethyl acetate group at the 4-position offers another avenue for modification, impacting both target engagement and metabolic stability.

Below is a Graphviz diagram illustrating this modular approach to SAR analysis.

Caption: A typical synthetic workflow for the parent scaffold.

Step-by-Step Protocol:

• Reaction Setup: To a solution of N-benzyl-4-piperidone in an anhydrous solvent (e.g., THF), add activated zinc dust.

• Reformatsky Reaction: Add ethyl bromoacetate dropwise to the mixture at a controlled temperature. The reaction is typically refluxed until the starting material is consumed (monitored by TLC).

• Workup and Purification: The reaction is quenched with a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography to yield the desired product.

In Vitro Evaluation: Opioid Receptor Binding Assay

To determine the affinity of the synthesized analogs for opioid receptors, a competitive radioligand binding assay is a standard and robust method.

Principle: This assay measures the ability of a test compound to displace a known radiolabeled ligand from its receptor. The concentration of the test compound that displaces 50% of the radioligand is known as the IC50, from which the inhibition constant (Ki) can be calculated.

Workflow Diagram:

Caption: Workflow for an in vitro opioid receptor binding assay.

Detailed Protocol:

• Membrane Preparation: Utilize cell membranes from cell lines stably expressing the opioid receptor subtype of interest (e.g., HEK293-μOR).

• Assay Buffer: Prepare a suitable assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Incubation: In a 96-well plate, combine the cell membranes, a fixed concentration of the radioligand (e.g., [³H]DAMGO for the mu-opioid receptor), and varying concentrations of the test compound.

• Equilibration: Incubate the plate at a specific temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester to separate the receptor-bound radioligand from the unbound.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filter discs in scintillation vials with a scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of inhibition versus the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation.

Conclusion and Future Directions

The Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate scaffold represents a promising starting point for the development of novel CNS-active agents. The structure-activity relationships discussed herein highlight the key structural features that can be modulated to optimize potency, selectivity, and pharmacokinetic properties. The N-substituent and the C4-ester are particularly amenable to modification and have been shown to be critical determinants of biological activity.

Future research in this area should focus on exploring a wider range of N-substituents, including those that can introduce specific interactions with receptor subtypes or allosteric sites. Additionally, the replacement of the metabolically labile ester group at the C4 position with more robust functionalities remains a key strategy for improving the drug-like properties of these compounds. The systematic application of the synthetic and screening protocols outlined in this guide will undoubtedly facilitate the discovery of new and improved therapeutic agents based on this versatile scaffold.

References

A comprehensive list of references will be provided upon the completion of the literature search. The final guide will include citations to peer-reviewed articles from journals such as the Journal of Medicinal Chemistry, Bioorganic & Medicinal Chemistry Letters, and ACS Chemical Neuroscience, with full titles, sources, and clickable URLs.

A Comparative Guide to the Biological Evaluation of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate Derivatives

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of pharmacologically active compounds.[1] Derivatives of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate, a versatile synthetic intermediate, have garnered significant interest for their potential to modulate key biological targets, particularly within the central nervous system.[2][3] This guide provides an in-depth comparison of the biological evaluation of these derivatives, focusing on their structure-activity relationships (SAR), key experimental protocols for their assessment, and the underlying signaling pathways they influence.

The Pharmacological Landscape: Opioid Receptors as a Primary Target

A significant body of research has focused on the modification of the 1-benzyl-4-hydroxypiperidine core to develop ligands for opioid receptors, which are critical targets for pain management.[4][5] These G protein-coupled receptors (GPCRs), including the mu (µ), delta (δ), and kappa (κ) subtypes, mediate the effects of both endogenous opioid peptides and exogenous analgesics like morphine.[6][7] The goal of many derivatization strategies is to create compounds with improved potency, selectivity, and a more favorable side-effect profile compared to existing opioids.

Structure-Activity Relationship (SAR) Insights:

The biological activity of these piperidine derivatives is highly sensitive to structural modifications at several key positions:

• The N-benzyl group: Alterations to the benzyl substituent can significantly impact receptor affinity and selectivity. For instance, the introduction of substituents on the aromatic ring can modulate hydrophobic and electronic interactions within the receptor's binding pocket.

• The 4-position ester group: The ethyl acetate moiety at the C4 position is a critical determinant of activity. Hydrolysis of the ester to the corresponding carboxylic acid or its replacement with other functional groups can dramatically alter the compound's pharmacological profile.

• The 4-position hydroxyl group: This group can participate in hydrogen bonding interactions within the receptor. Its methylation or replacement can lead to a decrease in binding affinity for opioid receptors.[1]

Comparative Analysis of Opioid Receptor Affinity:

The following table summarizes hypothetical comparative data for a series of derivatives, illustrating the impact of structural modifications on binding affinity (Ki) at the µ-opioid receptor (MOR).

Compound ID	R1 (N-substituent)	R2 (C4-substituent)	µ-Opioid Receptor Ki (nM)
Lead (1)	Benzyl	-CH2COOEt	50
Derivative A	4-Cl-Benzyl	-CH2COOEt	25
Derivative B	Benzyl	-CH2COOH	250
Derivative C	Benzyl	-CH2CONH2	80
Derivative D	Cyclohexylmethyl	-CH2COOEt	150

This table is illustrative. Actual Ki values would be determined experimentally.

This hypothetical data suggests that electron-withdrawing groups on the N-benzyl ring (Derivative A) may enhance potency, while conversion of the ester to a carboxylic acid (Derivative B) is detrimental to binding.

Experimental Workflows for Biological Evaluation

A systematic evaluation of novel derivatives follows a well-defined workflow, progressing from initial binding studies to functional assays and in vivo models.

Caption: A generalized workflow for the biological evaluation of novel piperidine derivatives.

Key Experimental Protocols

A. Radioligand Binding Assay (for Receptor Affinity)

This assay quantifies the affinity of a test compound for a specific receptor by measuring its ability to displace a radiolabeled ligand with known high affinity.[8][9]

Protocol:

• Membrane Preparation: Prepare cell membranes from a cell line stably expressing the human µ-opioid receptor (e.g., HEK293 or CHO cells).[10]

• Incubation: In a 96-well plate, incubate the cell membranes (typically 10-20 µg of protein) with a fixed concentration of a radiolabeled opioid ligand (e.g., [³H]DAMGO or [³H]Diprenorphine) and varying concentrations of the unlabeled test compound.[10]

• Equilibration: Incubate the mixture at a controlled temperature (e.g., 25°C) for a sufficient time (e.g., 60-90 minutes) to reach binding equilibrium.[11]

• Termination and Filtration: Rapidly terminate the binding reaction by vacuum filtration through glass fiber filters (e.g., GF/B), washing with ice-cold buffer to separate bound from free radioligand.[10]

• Quantification: Measure the radioactivity trapped on the filters using liquid scintillation counting.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC₅₀). Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[1]

B. [³⁵S]GTPγS Binding Assay (for Functional Activity)

This is a functional assay that measures the activation of G proteins, a proximal event following agonist binding to a GPCR.[12][13] It allows for the differentiation of agonists, antagonists, and inverse agonists.[14]

Protocol:

• Membrane and Reagent Preparation: Use the same membrane preparations as in the binding assay. Prepare an assay buffer containing GDP (to ensure G proteins are in their inactive state) and [³⁵S]GTPγS, a non-hydrolyzable GTP analog.[14]

• Incubation: Incubate the membranes with varying concentrations of the test compound in the presence of GDP and [³⁵S]GTPγS.

• Reaction: Upon agonist binding, the receptor catalyzes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit.

• Termination and Filtration: Terminate the reaction and separate bound from free [³⁵S]GTPγS via rapid filtration, similar to the radioligand binding assay.

• Quantification: Measure the amount of bound [³⁵S]GTPγS by scintillation counting.

• Data Analysis: Plot the stimulated binding against the logarithm of the agonist concentration to determine the potency (EC₅₀) and efficacy (Emax) of the compound.

Signaling Pathways of µ-Opioid Receptor Activation

Derivatives acting as agonists at the µ-opioid receptor primarily signal through the Gi/o family of G proteins.[15] This initiates a cascade of intracellular events leading to the desired analgesic effect, but also potential side effects.

Caption: Simplified signaling pathway of an agonist-activated µ-opioid receptor.

Upon agonist binding, the activated Gαi subunit inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels.[7] The dissociated Gβγ subunit can directly inhibit voltage-gated Ca²⁺ channels and activate G protein-coupled inwardly-rectifying K⁺ (GIRK) channels.[15] The combined effect of reduced neuronal excitability contributes to the analgesic properties of these compounds.

It is also important to consider β-arrestin recruitment, another pathway activated by GPCRs, which is implicated in receptor desensitization and some of the adverse effects of opioids.[16] The concept of "biased agonism," where a ligand preferentially activates either the G protein or β-arrestin pathway, is a key area of modern drug discovery aimed at developing safer analgesics.[16]

Conclusion

The biological evaluation of derivatives from "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" is a multi-faceted process that relies on a logical progression of in vitro and in vivo assays. A thorough understanding of the structure-activity relationships, coupled with robust experimental protocols, is essential for identifying lead candidates with improved therapeutic potential. By comparing new derivatives against established benchmarks and dissecting their mechanisms of action at the molecular level, researchers can rationally design next-generation therapeutics with enhanced efficacy and safety profiles.

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Comparing yields of different synthetic pathways to functionalized piperidines

An In-Depth Guide to the Synthesis of Functionalized Piperidines: A Yield and Strategy Comparison

The piperidine ring is a cornerstone of medicinal chemistry, forming the structural core of numerous pharmaceuticals and natural alkaloids.[1][2][3] Its prevalence in over twenty classes of pharmaceuticals underscores the critical need for efficient and versatile synthetic methods to create highly functionalized derivatives.[2] This guide offers a comparative analysis of the most prevalent synthetic pathways to functionalized piperidines, providing researchers, scientists, and drug development professionals with the data and insights needed to select the optimal route for their specific synthetic challenges. We will delve into the mechanistic underpinnings, compare yields from experimental data, and provide detailed protocols for key transformations.

Catalytic Hydrogenation of Pyridine Derivatives

The reduction of a pre-existing pyridine ring is one of the most direct and atom-economical methods for producing the piperidine scaffold.[4][5] This approach is particularly well-suited for large-scale synthesis due to the wide availability of pyridine starting materials.[6] The primary challenge lies in the high aromatic stability of the pyridine core, often necessitating forcing conditions (high pressure and temperature) and robust catalysts.[4]

Mechanistic Insight: The reaction proceeds via the heterogeneous or homogeneous catalytic addition of hydrogen across the double bonds of the aromatic ring. The choice of catalyst is paramount, as it dictates the required reaction conditions and can be poisoned by the Lewis-basic nitrogen of the substrate or product.[4] Catalysts like Ruthenium, Rhodium, Platinum, and Nickel are commonly employed, each offering different activities and selectivities.[5][7][8]

Caption: General workflow for the catalytic hydrogenation of pyridines.

Comparative Performance Data:

Catalyst/Reagent	Temperature (°C)	Pressure (atm)	Reaction Time	Yield (%)	Reference(s)
Platinum(IV) oxide (PtO₂)	Room Temp	50 - 70	6 - 10 h	High	[8]
Ruthenium/Alumina (Ru/Al₂O₃)	80	50	150 s	>99	[8]
Nickel-based catalyst	110 - 250	20 - 100	8 - 50 h	>95	[8]
10% Rhodium/Carbon (Rh/C)	80	5	Not specified	High	[9]
Ammonium formate / Pd/C	Reflux	Ambient	Not specified	High	[9]

Experimental Protocol: Hydrogenation using Platinum(IV) oxide (Adam's Catalyst)

This protocol is adapted from standard procedures for pyridine reduction.

• Catalyst Pre-activation: In a high-pressure hydrogenation vessel, add Platinum(IV) oxide (PtO₂, ~1-5 mol%) and the solvent (e.g., ethanol or acetic acid).

• Vessel Purge: Seal the vessel and purge it several times with hydrogen gas (H₂) to ensure an inert atmosphere.

• Activation: Pressurize the vessel with H₂ to the target pressure (e.g., 50 atm) and agitate the mixture until the black platinum catalyst is formed and hydrogen uptake ceases.

• Substrate Addition: Carefully vent the vessel and add the substituted pyridine substrate (1.0 equiv) dissolved in a minimal amount of the reaction solvent.

• Reaction: Reseal the vessel, purge again with H₂, and pressurize to the desired pressure (50-70 atm). Agitate the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by observing the drop in pressure as H₂ is consumed. The reaction is typically complete within 6-10 hours.

• Work-up: Once hydrogen uptake is complete, carefully vent the vessel. Filter the reaction mixture through a pad of Celite to remove the platinum catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude piperidine product, which can be purified further by distillation or chromatography if necessary.

Intramolecular Cyclization of Acyclic Precursors

Building the piperidine ring from a linear precursor via intramolecular cyclization is a highly versatile strategy that allows for the installation of various substituents prior to ring closure. Key methods include reductive amination and the cyclization of halogenated amines.

Mechanistic Insight: These reactions typically involve a two-step sequence, often performed in a single pot. First, an intermediate is formed, such as an iminium ion from the condensation of an amine and a carbonyl. Second, this intermediate undergoes an intramolecular nucleophilic attack to form the C-N bond that closes the ring. For halogenated amines, the reaction is a tandem nucleophilic substitution.[10]

Caption: Pathway for piperidine synthesis from 1,5-dihalides.

Comparative Performance Data:

Method/Substrate	Reagent(s)	Temperature (°C)	Reaction Time	Yield (%)	Reference(s)
1,5-Dichloropentane + Amine	K₂CO₃, H₂O, Microwave	150	10 - 20 min	Good-High	[10]
Halogenated Amides	2-Fluoropyridine, Tf₂O, NaBH₄	-78 to RT	~2.5 h	Good	[11]
Linear Amino-aldehydes	Cobalt(II) catalyst	Not specified	Not specified	Good	[7][12]
Double Reductive Amination	Glutaraldehyde + Amine, NaBH(OAc)₃	Not specified	Not specified	73-77	[8]

Experimental Protocol: Microwave-Assisted Synthesis from 1,5-Dichloropentane

This one-pot protocol is adapted from Ju and Varma's work on green synthesis.[10]

• Reaction Setup: In a microwave reactor vessel equipped with a magnetic stir bar, combine 1,5-dichloropentane (1.0 mmol), the desired primary amine (1.0 mmol), and potassium carbonate (2.0 mmol).

• Solvent Addition: Add deionized water (2 mL) to the vessel.

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 150°C for 10-20 minutes.

• Work-up: After the reaction is complete, cool the vessel to room temperature and transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 15 mL).

• Drying and Isolation: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-substituted piperidine.

• Purification: If necessary, purify the product by column chromatography on silica gel.

Multicomponent Reactions (MCRs)

Multicomponent reactions are powerful tools in medicinal chemistry, enabling the synthesis of complex, highly functionalized molecules in a single, efficient step.[7] For piperidine synthesis, MCRs bring together three or more starting materials to rapidly generate structural diversity, making them ideal for creating compound libraries.[7][13]

Mechanistic Insight: MCRs proceed through a cascade of reactions where the product of the first reaction becomes a substrate for the next, all within the same pot. A common strategy for piperidine synthesis involves an initial Mannich-type reaction to form a key intermediate, which then undergoes cyclization and further transformations.[3]

Caption: Conceptual flow of a multicomponent piperidine synthesis.

Comparative Performance Data:

Method/Catalyst	Starting Materials	Reaction Time	Yield (%)	Reference(s)
InBr₃-catalyzed	Aromatic aldehydes, aromatic amines, β-ketoesters	Short	Excellent	[13]
Biosynthesis-inspired Mannich Reaction	Aldehydes, amines, 1,3-bis-trimethylsily enol ether	Not specified	Moderate-Good	[3]
Ugi four-component reaction	Commercially available reagents	Not specified	Not specified	[13]

Experimental Protocol: InBr₃-Catalyzed Three-Component Synthesis

This protocol is based on a highly efficient method for synthesizing functionalized piperidines.[13]

• Reaction Setup: To a solution of an aromatic aldehyde (1 mmol) and a β-ketoester (1 mmol) in ethanol, add an aromatic amine (1 mmol) and Indium(III) bromide (InBr₃, 10 mol%).

• Reaction: Stir the mixture at room temperature. Monitor the reaction progress using thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Drying and Isolation: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to afford the highly functionalized piperidine.

Catalytic Asymmetric Synthesis

The development of enantioselective methods is crucial, as the biological activity of piperidine-containing drugs is often dependent on their stereochemistry. Catalytic asymmetric reactions provide access to chiral piperidines with high enantiopurity, avoiding costly resolution steps.[14][15]

Mechanistic Insight: These reactions utilize a chiral catalyst, often a metal complex with a chiral ligand or a chiral organocatalyst, to control the stereochemical outcome of the ring-forming step.[14][16] For example, in the [4+2] annulation of imines with allenes, a chiral phosphine catalyst creates a chiral environment that directs the approach of the reactants, leading to one enantiomer in excess.[14][16]

Comparative Performance Data:

Method	Catalyst/Ligand System	Key Transformation	Yield (%)	Enantiomeric Excess (ee %)	Reference(s)
[4+2] Annulation of Imines with Allenes	Chiral Phosphepine	Cycloaddition	Good-Exc.	Up to 99%	[14][16]
Rh(I)-Catalyzed [2+2+2] Cycloaddition	[Rh(C₂H₄)₂Cl]₂ / Chiral Ligand	Cycloaddition	Good	High	[17]
Rh-catalyzed Reductive Heck Reaction	Rh-catalyst / Chiral Ligand	Asymmetric Carbometalation	High	Excellent	[15]
Deprotonation-Ring Expansion	s-BuLi / (-)-Sparteine	Pyrrolidine to Piperidine	Good	Not specified	[18]

Conclusion

The synthesis of functionalized piperidines is a mature yet continually evolving field.

• Catalytic hydrogenation remains a powerful and scalable method for simple piperidines, with modern catalysts operating under increasingly mild conditions.

• Intramolecular cyclization offers exceptional versatility, allowing for the strategic placement of functional groups on an acyclic precursor before the final ring-closing step.

• Multicomponent reactions provide unmatched efficiency for generating libraries of complex and diverse piperidine structures in a single operation.

• Asymmetric catalysis has emerged as an indispensable tool for accessing enantiopure piperidines, which is critical for pharmaceutical development.

The choice of synthetic pathway ultimately depends on the specific substitution pattern of the target molecule, the required scale of the synthesis, and the stereochemical complexity. By understanding the yields, advantages, and limitations of each approach, researchers can more effectively navigate the synthesis of this vital heterocyclic scaffold.

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A Senior Application Scientist's Guide to In Vitro Comparative Analysis of Novel Piperidine Derivatives

Introduction: The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1][2] Its prevalence stems from its ability to confer favorable pharmacokinetic properties and to be readily functionalized for targeted biological activity. "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" represents a versatile starting point for the synthesis of novel derivatives with potential applications in neurodegenerative diseases, oncology, and beyond.[2][3] This guide provides a comprehensive framework for the in vitro evaluation of a hypothetical library of compounds (Series A) derived from this scaffold, comparing their performance against established alternatives. Our focus will be on assays relevant to neuroprotection and Alzheimer's Disease, a field where piperidine derivatives have shown considerable promise, particularly as acetylcholinesterase (AChE) inhibitors.[3][4]

The following guide is structured to walk researchers through a logical, tiered screening process, from initial cytotoxicity profiling to specific target engagement and functional cellular assays. We will emphasize the causality behind experimental choices, provide detailed, reproducible protocols, and present data in a clear, comparative format.

The Compound Library: Series A Derivatives and Comparative Standards

For the purpose of this guide, we will consider a hypothetical library of three novel compounds synthesized from "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate," designated A-001, A-002, and A-003 . These compounds are designed with potential neuroprotective and cognitive-enhancing properties in mind.

Their performance will be benchmarked against two standard compounds:

• Donepezil: A well-established acetylcholinesterase inhibitor used in the treatment of Alzheimer's disease.[5]

• Doxorubicin: A potent cytotoxic agent, included as a positive control in viability assays to ensure assay validity.

A Tiered Approach to In Vitro Evaluation

A systematic, multi-tiered approach is crucial for efficiently characterizing a new compound library. This strategy allows for early identification of non-viable candidates and focuses resources on the most promising molecules.

Tier 1: Foundational Cytotoxicity and Viability Screening

Rationale: Before investigating specific therapeutic effects, it is imperative to determine the inherent cytotoxicity of the novel compounds. This initial screen establishes a therapeutic window and identifies concentrations at which the compounds can be studied without causing significant cell death, which could confound the results of subsequent functional assays. The MTT assay is a reliable, colorimetric method for assessing metabolic activity, which serves as a proxy for cell viability.[6][7][8]

Chosen Cell Line: SH-SY5Y (Human Neuroblastoma Cell Line). This line is widely used in neurodegenerative disease research as it can be differentiated into a more mature neuronal phenotype, making it a relevant model for studying neuroprotective effects.[9]

Experimental Objective: To determine the half-maximal inhibitory concentration (IC50) for cytotoxicity of Series A compounds in comparison to Doxorubicin.

Comparative Data Summary (Hypothetical):

Compound	Cell Line	Assay	IC50 (µM)
A-001	SH-SY5Y	MTT, 48h	> 100
A-002	SH-SY5Y	MTT, 48h	85.2
A-003	SH-SY5Y	MTT, 48h	> 100
Donepezil	SH-SY5Y	MTT, 48h	> 100
Doxorubicin	SH-SY5Y	MTT, 48h	0.8

Interpretation: Compounds A-001 and A-003 exhibit low cytotoxicity, similar to the reference drug Donepezil, making them ideal candidates for further investigation. Compound A-002 shows moderate cytotoxicity and may be deprioritized or studied at lower concentrations. Doxorubicin performs as expected, validating the assay's sensitivity.

Tier 2: Target-Specific Activity - Acetylcholinesterase (AChE) Inhibition

Rationale: The inhibition of AChE is a key therapeutic strategy for Alzheimer's disease, as it increases the levels of the neurotransmitter acetylcholine in the brain.[10] Given the structural motifs present in our Series A compounds, assessing their ability to inhibit AChE is a logical next step. The Ellman method is a robust and widely used colorimetric assay for this purpose.[10][11]

Experimental Objective: To quantify the AChE inhibitory activity (IC50) of Series A compounds and compare it to the standard inhibitor, Donepezil.

Comparative Data Summary (Hypothetical):

Compound	Target	Assay	IC50 (nM)
A-001	Human AChE	Ellman's	15.8
A-002	Human AChE	Ellman's	250.4
A-003	Human AChE	Ellman's	8.2
Donepezil	Human AChE	Ellman's	5.7

Interpretation: Compound A-003 emerges as a potent AChE inhibitor, with an IC50 value approaching that of Donepezil. A-001 also shows significant activity. This data strongly supports their potential as cognitive enhancers.

Tier 3: Functional Cellular Assays - Neuroprotection and Apoptosis

Rationale: Beyond target engagement, it is crucial to assess whether the compounds can produce a desired functional effect in a cellular context. A neurite outgrowth assay can provide evidence of neurotrophic or neuroprotective properties, which is highly relevant for neurodegenerative diseases.[12][13][14][15] Concurrently, a caspase-3/7 assay can determine if the compounds can protect neuronal cells from apoptotic cell death induced by a neurotoxic stimulus.

Experimental Objective 1: Neurite Outgrowth: To evaluate the ability of non-toxic concentrations of Series A compounds to promote or protect neurite outgrowth in differentiated SH-SY5Y cells.[16]

Experimental Objective 2: Apoptosis Inhibition: To determine if Series A compounds can inhibit caspase-3/7 activation, a key marker of apoptosis, in SH-SY5Y cells challenged with an apoptotic inducer (e.g., staurosporine).[17][18][19][20]

Comparative Data Summary (Hypothetical):

Compound (10 µM)	Neurite Outgrowth (% of Control)	Caspase-3/7 Activity (% of Staurosporine Control)
Vehicle Control	100%	10%
Staurosporine Control	45%	100%
A-001	115%	42%
A-003	135%	28%
Donepezil	105%	65%

Interpretation: Compound A-003 not only potently inhibits AChE but also demonstrates superior functional activity by significantly promoting neurite outgrowth and protecting against apoptosis. A-001 also shows promising functional effects. These results highlight their potential as disease-modifying agents, a significant advantage over compounds that only offer symptomatic relief.

Visualizing the Workflow

A well-defined experimental workflow ensures a logical progression from broad screening to specific functional characterization.

Caption: Tiered in vitro screening workflow for novel piperidine derivatives.

Apoptosis Signaling Pathway

Understanding the mechanism of action requires knowledge of the underlying cellular pathways. The caspase-3/7 assay directly measures a key executioner step in the apoptotic pathway.

Caption: Simplified intrinsic apoptosis pathway targeted by neuroprotective compounds.

Detailed Experimental Protocols

MTT Cytotoxicity Assay

• Objective: To measure the reduction in cell viability upon treatment with test compounds.

• Materials: SH-SY5Y cells, DMEM/F12 medium, FBS, Penicillin-Streptomycin, 96-well plates, Test Compounds, Doxorubicin, MTT reagent (5 mg/mL), DMSO.

• Procedure:

  • Seed SH-SY5Y cells in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

  • Prepare serial dilutions of test compounds (A-001, A-002, A-003) and controls (Donepezil, Doxorubicin) in culture medium.

  • Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include vehicle-only (e.g., 0.1% DMSO) wells as a negative control.

  • Incubate the plate for 48 hours at 37°C, 5% CO2.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.[21]

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[21]

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells and plot dose-response curves to determine IC50 values.[6]

Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)

• Objective: To measure the inhibition of AChE activity by test compounds.

• Materials: Purified human AChE, 96-well plates, 0.1 M Phosphate Buffer (pH 8.0), DTNB (Ellman's reagent), Acetylthiocholine iodide (ATCI), Test Compounds, Donepezil.

• Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the test compounds (or Donepezil) prepared in phosphate buffer.

  • Add 20 µL of AChE solution (e.g., 0.1 U/mL) to each well.[10] Incubate for 15 minutes at 37°C to allow for inhibitor-enzyme interaction.[10]

  • To initiate the reaction, add 20 µL of ATCI and 20 µL of DTNB solution to all wells.[10]

  • Immediately measure the absorbance at 412 nm kinetically for 10-15 minutes using a microplate reader.[10][22]

  • The rate of reaction (change in absorbance per minute) is proportional to AChE activity.

  • Calculate the percentage of inhibition for each compound concentration relative to the enzyme activity without an inhibitor.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[10]

Caspase-Glo® 3/7 Assay

• Objective: To quantify caspase-3 and -7 activity as a marker for apoptosis.

• Materials: Differentiated SH-SY5Y cells, 96-well white-walled plates, Test Compounds, Staurosporine, Caspase-Glo® 3/7 Reagent (Promega).

• Procedure:

  • Seed and differentiate SH-SY5Y cells in 96-well white-walled plates.

  • Pre-treat cells with test compounds (e.g., at 10 µM) for 1 hour.

  • Induce apoptosis by adding an apoptotic inducer (e.g., 1 µM Staurosporine) and incubate for 6 hours. Include appropriate vehicle and positive controls.

  • Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

  • Add 100 µL of the Caspase-Glo® 3/7 Reagent to each well.[17]

  • Mix gently on a plate shaker for 30 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

  • Measure the luminescence using a plate-reading luminometer.

  • Express data as a percentage of the signal from the staurosporine-only treated cells after subtracting the background from untreated cells.

Conclusion and Future Directions

This guide outlines a systematic and robust in vitro testing cascade for novel derivatives of "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate." The tiered approach, moving from general cytotoxicity to specific target engagement and functional cellular outcomes, provides a comprehensive profile of a compound's biological activity.

Based on our hypothetical data, compound A-003 has emerged as a promising lead candidate. It exhibits low cytotoxicity, potent AChE inhibition, and significant neuroprotective and anti-apoptotic effects in a relevant cell model.

The next logical steps for a compound like A-003 would include:

• Selectivity Profiling: Assessing its inhibitory activity against other related enzymes (e.g., Butyrylcholinesterase) and a panel of receptors and ion channels to identify potential off-target effects.

• In Vitro ADME/Tox: Evaluating metabolic stability, plasma protein binding, and potential for drug-drug interactions using assays like PAMPA for blood-brain barrier permeability prediction.[23]

• Mechanism of Action Studies: Further elucidating the signaling pathways involved in its neuroprotective effects.

• In Vivo Efficacy: Progressing the most promising candidates to animal models of Alzheimer's disease to evaluate cognitive enhancement and disease-modifying potential.

By following a scientifically rigorous and logically structured evaluation process, researchers can efficiently identify and validate promising new chemical entities for the treatment of complex diseases.

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• Discovery of Soticlestat, a Potent and Selective Inhibitor for Cholesterol 24-Hydroxylase (CH24H). Journal of Medicinal Chemistry. [Link]

• Convenient Synthesis and Evaluation of Biological Activity of Benzyl (2S)-2-[(R)-1-hydroxy-2-oxo-(1-phenethyl)prop-3-ylcarbamoyl]- 4-oxopiperidine- (or -4-oxopyrrolidine)-1-carboxylate as Novel Histone Deacetylase Inhibitors. ResearchGate. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

This guide provides an in-depth, procedural framework for the safe and compliant disposal of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate. As a piperidine derivative used in complex research and development, its handling and disposal demand meticulous attention to safety protocols and regulatory standards. This document moves beyond a simple checklist, offering the causal logic behind each step to empower researchers to manage chemical waste with expertise and confidence, ensuring the protection of both laboratory personnel and the environment.

Hazard Identification and Essential Risk Assessment

Before any handling or disposal, a thorough understanding of the compound's hazard profile is paramount. Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate is classified as a hazardous substance.[1] This classification is not merely administrative; it is a directive for handling, storage, and disposal, dictating that this compound cannot enter standard waste streams.

The primary risks associated with this chemical are acute toxicity and irritation.[1] Ingestion can be harmful, and contact can cause significant skin and eye irritation.[1] Furthermore, it may cause respiratory irritation if inhaled.[1] This profile necessitates its management as regulated hazardous waste from the point of generation to its final disposal by a licensed facility.[1][2]

Table 1: Hazard Profile of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate

Hazard Classification	GHS Code	Signal Word	Hazard Statement	Pictogram
Acute Toxicity, Oral (Category 4)	H302	Warning	Harmful if swallowed.[1]	GHS07 (Exclamation Mark)
Skin Irritation (Category 2)	H315	Warning	Causes skin irritation.[1]	GHS07 (Exclamation Mark)
Serious Eye Irritation (Category 2)	H319	Warning	Causes serious eye irritation.[1]	GHS07 (Exclamation Mark)

| Specific Target Organ Toxicity, Single Exposure (Category 3) | H335 | Warning | May cause respiratory irritation.[1] | GHS07 (Exclamation Mark) |

Personal Protective Equipment (PPE): A Non-Negotiable Standard

Given the identified hazards, the use of appropriate Personal Protective Equipment (PPE) is the first line of defense against exposure. The OSHA Laboratory Standard mandates that employers provide and ensure the use of PPE to protect researchers from chemical hazards.[3]

Causality: The requirement for chemically resistant gloves stems directly from the H315 "Causes skin irritation" classification. Similarly, the H319 "Causes serious eye irritation" classification makes chemical safety goggles mandatory to prevent accidental splashes.[1][4] All handling of this compound, especially during waste consolidation and disposal preparation, should occur within a certified chemical fume hood to mitigate the risk of inhaling aerosols or vapors, addressing the H335 hazard.[1]

Table 2: Required Personal Protective Equipment (PPE)

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling neat chemical or concentrated solutions	Chemical safety goggles and face shield.[4]	Chemically resistant gloves (e.g., nitrile rubber).[4]	Flame-retardant lab coat.[4]	Work within a certified chemical fume hood.[1]
Preparing waste containers	Chemical safety goggles.[5]	Chemically resistant gloves.	Lab coat.	N/A (if containers are closed)

| Managing a spill | Chemical safety goggles and face shield. | Chemically resistant gloves. | Chemical-resistant apron or suit.[4] | Work in a well-ventilated area; use a respirator if ventilation is inadequate.[5] |

Step-by-Step Disposal Protocol

The disposal of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate must adhere to the guidelines set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2][6] This protocol ensures compliance and safety.

Step 1: Waste Characterization The compound must be immediately identified as "hazardous waste" based on its acute toxicity profile (H302).[1][7] This determination is the critical first step that dictates all subsequent actions. Under RCRA, laboratories are responsible for correctly identifying and classifying the waste they generate.[2]

Step 2: Waste Segregation and Container Selection

• Segregation: To prevent dangerous reactions, do not mix this waste with other chemical streams, particularly strong acids, bases, or oxidizing agents.[6] Incompatible chemicals, when mixed, can generate heat, toxic gases, or fire.

• Container Selection: The waste must be collected in a dedicated, leak-proof container that is chemically compatible with the substance.[6] The container must have a secure, tight-fitting lid to prevent spills and the release of vapors. It should be filled to no more than 90% capacity to allow for expansion.[6]

Step 3: Labeling the Hazardous Waste Container Proper labeling is a cornerstone of laboratory safety and regulatory compliance. The EPA requires that each container of hazardous waste be clearly marked.[7][8] Your label must include:

• The words "Hazardous Waste" .[7][8]

• The full chemical name: "Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate" .

• An explicit indication of the hazards. This can be the GHS pictogram (GHS07) or another standardized system like NFPA or HMIS.[7]

• The accumulation start date (only once the container is moved to a Central Accumulation Area).[8]

Step 4: Accumulation and Storage

• Satellite Accumulation Area (SAA): The waste container should be kept at or near the point of generation in a designated SAA.[7][8] This area must be under the control of laboratory personnel. The SAA should be located away from drains or ignition sources and, ideally, within secondary containment to contain potential leaks.

• Central Accumulation Area (CAA): Once the container is full, or if waste generation in that area is complete, it must be moved to a facility's designated CAA.[8] This is a centralized location where waste is stored pending pickup by a licensed disposal vendor. Storage time limits in the CAA are dictated by the facility's generator status (e.g., 90 days for a Large Quantity Generator).[8]

Step 5: Final Disposal The final step is the removal of the waste by a licensed hazardous waste transporter.[2] This process must be documented from generation to disposal, a system often referred to as "cradle-to-grave" tracking. Never dispose of this chemical by pouring it down the drain or placing it in regular trash, as this is illegal and environmentally harmful.[1][5]

Workflow for Compliant Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of Ethyl 2-(1-benzyl-4-hydroxypiperidin-4-yl)acetate.

Caption: Decision workflow from waste generation to final compliant disposal.

Regulatory Framework: The 'Why' Behind the Protocol

Your institution's Chemical Hygiene Plan (CHP), mandated by OSHA, is the primary document governing your laboratory's specific procedures.[3][9] This guide is designed to supplement, not replace, that plan.

• OSHA (Occupational Safety and Health Administration): The Laboratory Standard (29 CFR 1910.1450) requires employers to keep chemical exposures below permissible limits and to develop a CHP.[3] The Hazard Communication Standard ensures that hazards are clearly communicated to employees.[10]

• EPA (Environmental Protection Agency): The Resource Conservation and Recovery Act (RCRA) gives the EPA the authority to control hazardous waste from its creation to its disposal.[2] Your adherence to the labeling, storage, and disposal protocols outlined here is essential for RCRA compliance.[2][6]

By adhering to these detailed procedures, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect our environment.

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